(trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Core Science & Biosynthesis

An In-depth Technical Guide to (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate: Synthesis, Properties, and Applications

Introduction

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a bifunctional molecule of significant interest to researchers in medicinal chemistry and materials science. Its unique structure, incorporating a reactive terminal alkyne and an excellent leaving group in the form of a mesylate, makes it a versatile building block for the synthesis of complex molecular architectures. The trans-stereochemistry of the cyclohexane ring provides conformational rigidity, which is often a desirable feature in the design of targeted therapeutics and functional materials. This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of this compound, with the aim of enabling researchers to effectively utilize it in their discovery and development workflows.

Physicochemical Properties

While specific experimental data for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is not extensively documented in publicly available literature, its properties can be reliably predicted based on its constituent functional groups and related analogs.

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C₁₀H₁₆O₃S	Calculation
Molecular Weight	216.30 g/mol	Calculation
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid at room temperature.	Analogy with similar methanesulfonate esters.
Solubility	Likely soluble in a wide range of polar organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), ethyl acetate, and acetone. It is expected to be poorly soluble in water.	General solubility of methanesulfonates and organic compounds of similar polarity.
Stability	The methanesulfonate group is stable under acidic conditions but susceptible to nucleophilic attack and elimination under basic conditions. The terminal alkyne is a reactive functional group. The compound should be stored in a cool, dry place, away from bases and strong nucleophiles.	General chemical principles of methanesulfonates and alkynes.

Synthesis and Purification

The synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a two-step process commencing from the commercially available precursor, (trans-4-Ethynylcyclohexyl)methanol.

Step 1: Synthesis of the Precursor Alcohol, (trans-4-Ethynylcyclohexyl)methanol

The precursor alcohol, with CAS number 2357231-12-8, is a key starting material[1]. While commercially available, understanding its synthesis provides valuable context. A plausible synthetic route involves the reduction of a corresponding carboxylic acid or ester derivative of trans-4-ethynylcyclohexane.

Step 2: Methanesulfonation of (trans-4-Ethynylcyclohexyl)methanol

The conversion of the primary alcohol to the corresponding methanesulfonate is a standard and high-yielding transformation in organic synthesis. The reaction involves the treatment of the alcohol with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as triethylamine (TEA) or pyridine, to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Materials:

• (trans-4-Ethynylcyclohexyl)methanol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• To a stirred solution of (trans-4-Ethynylcyclohexyl)methanol (1.0 eq) in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethylamine (1.5 eq).

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1-2 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of cold water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with cold 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

Diagram of the Synthetic Workflow:

Caption: A schematic overview of the synthetic process.

Reactivity and Key Reactions

The chemical reactivity of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is dictated by its two primary functional groups: the methanesulfonate and the terminal alkyne.

Reactions of the Methanesulfonate Group

The methanesulfonate (mesylate) group is an excellent leaving group, making the benzylic-like carbon susceptible to nucleophilic substitution (SN2) reactions. This allows for the introduction of a wide variety of nucleophiles, such as azides, cyanides, halides, and various carbon, nitrogen, and oxygen nucleophiles. The trans-cyclohexyl backbone will influence the stereochemical outcome of these reactions.

Diagram of Nucleophilic Substitution:

Caption: General scheme for SN2 reactions.

Reactions of the Terminal Alkyne Group

The terminal alkyne is a versatile functional group that can participate in a variety of transformations, including:

• Sonogashira Coupling: Palladium-catalyzed cross-coupling with aryl or vinyl halides to form substituted alkynes.

• Click Chemistry (Huisgen Cycloaddition): Copper- or ruthenium-catalyzed cycloaddition with azides to form triazoles.

• Alkynylation: Deprotonation with a strong base followed by reaction with an electrophile.

• Hydration: Addition of water across the triple bond, typically catalyzed by mercury or gold salts, to yield a methyl ketone. The terminal alkyne's high reactivity makes it a prime candidate for constructing complex molecules[2].

The presence of both a leaving group and a terminal alkyne allows for sequential or tandem reactions, providing a powerful strategy for the rapid elaboration of molecular complexity.

Spectroscopic Characterization (Predicted)

• ¹H NMR:

  • A singlet for the methyl group of the methanesulfonate around 2.8-3.2 ppm.

  • A doublet for the methylene protons adjacent to the mesylate group (CH₂OMs) around 4.0-4.3 ppm.

  • A singlet or a sharp triplet for the acetylenic proton around 1.8-2.2 ppm.

  • A complex multiplet for the cyclohexyl protons in the range of 1.0-2.2 ppm.

• ¹³C NMR:

  • A signal for the methyl carbon of the methanesulfonate around 37-40 ppm.

  • A signal for the methylene carbon attached to the mesylate group around 75-80 ppm.

  • Signals for the two sp-hybridized carbons of the alkyne, with the terminal carbon appearing around 68-72 ppm and the internal carbon around 80-85 ppm.

  • Signals for the cyclohexyl carbons in the aliphatic region.

• IR Spectroscopy:

  • A sharp, weak absorption for the C≡C-H stretch around 3300 cm⁻¹.

  • A weak to medium absorption for the C≡C stretch around 2100-2150 cm⁻¹.

  • Strong absorptions for the S=O stretching of the sulfonate group around 1350-1370 cm⁻¹ (asymmetric) and 1170-1190 cm⁻¹ (symmetric).

• Mass Spectrometry:

  • The molecular ion peak (M⁺) would be expected.

  • Characteristic fragmentation patterns would include the loss of the methanesulfonyl group (SO₂CH₃) and other fragments arising from the cleavage of the cyclohexane ring.

Applications in Drug Discovery and Materials Science

The bifunctional nature of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate makes it a valuable tool in several areas of chemical research:

• Drug Discovery: The terminal alkyne can be used for "click" chemistry to attach the molecule to biomolecules for target identification or to link it to other fragments in fragment-based drug design. The methanesulfonate allows for the introduction of various pharmacophoric groups. The rigid trans-cyclohexyl scaffold can serve as a non-aromatic ring system to improve physicochemical properties such as solubility and metabolic stability.

• Materials Science: The terminal alkyne can be used for the synthesis of polymers and dendrimers through polymerization or repetitive coupling reactions. The ability to subsequently functionalize the molecule via the methanesulfonate group allows for the preparation of materials with tailored properties.

Safety and Handling

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is expected to be an alkylating agent due to the presence of the methanesulfonate group. Alkylating agents are often toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a highly versatile and valuable building block for organic synthesis. Its synthesis is straightforward from a commercially available precursor, and its dual functionality provides a wide range of opportunities for the construction of complex molecules. This guide has provided a comprehensive overview of its predicted properties, synthesis, reactivity, and potential applications to empower researchers to effectively utilize this compound in their scientific endeavors.

References

• Gong, X., et al. (2022). Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies. Molecules, 27(15), 4992. [Link]

Sources

• 1. 2357231-12-8 Cas No. | (trans-4-Ethynylcyclohexyl)methanol | Matrix Scientific [matrixscientific.com]
• 2. Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies | MDPI [mdpi.com]

Synthesis and characterization of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

An In-Depth Technical Guide to the Synthesis and Characterization of (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, a bifunctional molecule of significant interest in medicinal chemistry and drug development. The presence of a terminal alkyne offers a versatile handle for bioorthogonal reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the methanesulfonate (mesylate) group serves as an excellent leaving group for nucleophilic substitution reactions. This document details a robust synthetic protocol, outlines key characterization techniques, and discusses the scientific rationale behind the experimental design, providing researchers and drug development professionals with a practical and scientifically grounded resource.

Introduction and Strategic Importance

The cyclohexane scaffold is a prevalent motif in pharmaceutical compounds due to its conformational rigidity and ability to project substituents into well-defined vectors in three-dimensional space. The trans-1,4-disubstituted pattern, in particular, provides a linear, rigid spacer that is valuable in linker-based drug design, such as in Proteolysis Targeting Chimeras (PROTACs) or Antibody-Drug Conjugates (ADCs).

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate capitalizes on this structural advantage by incorporating two key functional groups:

• Terminal Alkyne: A premier functional group for "click chemistry," enabling the efficient and specific covalent linkage to azide-functionalized molecules under mild, biocompatible conditions.

• Methanesulfonate (Mesylate): A highly effective leaving group, readily displaced by a wide range of nucleophiles.[1] The conversion of a primary alcohol to a mesylate is a fundamental transformation that activates the position for subsequent SN2 reactions.

This unique combination makes the title compound a valuable intermediate for tethering the rigid cyclohexyl spacer to various molecular entities, facilitating the exploration of chemical space in drug discovery programs.

Synthetic Strategy and Protocol

The most direct and efficient synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate involves the mesylation of its corresponding precursor, (trans-4-Ethynylcyclohexyl)methanol. This process activates the primary hydroxyl group, converting it into a reactive mesylate ester.

Reaction Principle

The synthesis is a classic esterification reaction where the nucleophilic oxygen of the alcohol attacks the electrophilic sulfur atom of methanesulfonyl chloride. A non-nucleophilic base, typically triethylamine (TEA) or pyridine, is essential to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion and preventing potential acid-catalyzed side reactions.

Visualized Synthetic Workflow

Caption: Synthetic route for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

Detailed Experimental Protocol

Materials:

• (trans-4-Ethynylcyclohexyl)methanol

• Methanesulfonyl chloride (MsCl, ≥99.5%)

• Triethylamine (TEA, ≥99.5%, distilled)

• Dichloromethane (DCM, anhydrous, ≥99.8%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel (for column chromatography)

• Hexanes and Ethyl Acetate (HPLC grade, for chromatography)

Procedure:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add (trans-4-Ethynylcyclohexyl)methanol (1.0 eq.). Dissolve the alcohol in anhydrous dichloromethane (approx. 0.1 M concentration).

• Cooling and Base Addition: Cool the solution to 0 °C using an ice-water bath. This is critical to control the exothermicity of the reaction and minimize side-product formation. Add triethylamine (1.5 eq.) dropwise via syringe.

• Mesylation: While maintaining the temperature at 0 °C, add methanesulfonyl chloride (1.2 eq.) dropwise over 10-15 minutes. A white precipitate of triethylamine hydrochloride will form, indicating the reaction is proceeding.

  • Causality Insight: The slow, dropwise addition of the highly reactive methanesulfonyl chloride prevents a rapid temperature increase and ensures a controlled reaction rate.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Quenching and Work-up: Cool the reaction mixture back to 0 °C and carefully quench by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous layer twice more with dichloromethane. Combine the organic layers.

  • Self-Validation Check: The NaHCO₃ wash neutralizes any remaining acid (HCl or MsOH) and quenches unreacted MsCl. This step is crucial for preventing product degradation during concentration.

• Washing and Drying: Wash the combined organic layers sequentially with water and then with brine to remove residual water-soluble impurities. Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid is purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure (trans-4-Ethynylcyclohexyl)methyl methanesulfonate as a stable solid or oil.

Characterization and Data Interpretation

Thorough characterization is essential to confirm the identity and purity of the final product. The following techniques are standard.

Spectroscopic Analysis

The expected data from key spectroscopic methods are summarized below. These values are predictive and should be confirmed experimentally.

Technique	Functional Group	Expected Observation
¹H NMR	-CH₂-OMs	~4.0-4.2 ppm (d, J ≈ 6.5 Hz)
-S(O)₂-CH₃	~3.0 ppm (s)
≡C-H	~1.9-2.0 ppm (t, J ≈ 2.5 Hz)
Cyclohexyl-H	~1.0-2.2 ppm (m)
¹³C NMR	-CH₂-OMs	~75-77 ppm
≡C-H	~83-85 ppm
-C≡	~68-70 ppm
-S(O)₂-CH₃	~37-38 ppm
Cyclohexyl-C	~25-40 ppm
FT-IR (cm⁻¹)	≡C-H stretch	~3300 cm⁻¹ (sharp)
C-H (sp³) stretch	~2850-2950 cm⁻¹
C≡C stretch	~2120 cm⁻¹ (weak)
S=O stretch	~1350 & ~1175 cm⁻¹ (strong, two bands)
HRMS (ESI+)	[M+Na]⁺	Calculated m/z for C₉H₁₄O₃SNa⁺

Rationale for Spectroscopic Signatures

• ¹H NMR: The most downfield non-aromatic signal is expected for the methylene protons adjacent to the electron-withdrawing mesylate group (-CH₂OMs). The singlet at ~3.0 ppm is characteristic of the methyl group on the sulfur atom. The terminal alkyne proton appears as a triplet due to coupling with the adjacent methine proton.

• ¹³C NMR: The carbon attached to the mesylate oxygen is significantly deshielded. The two sp-hybridized carbons of the alkyne are also characteristic, with the terminal carbon appearing at a higher field than the internal one.

• FT-IR: The sharp, strong absorbances for the symmetric and asymmetric S=O stretches are definitive proof of the mesylate group's presence. The sharp peak at ~3300 cm⁻¹ confirms the terminal alkyne remains intact.

Functional Utility and Applications

The dual functionality of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate makes it a powerful building block.

Caption: Functional groups and their corresponding chemical applications.

• As a Click Chemistry Handle: The terminal alkyne can be used to attach the molecule to biomolecules, fluorescent dyes, or solid supports that have been functionalized with an azide group.

• As an Electrophile: The mesylate is an excellent leaving group, allowing for the introduction of various nucleophiles (e.g., amines, thiols, azides) at the methylene position. This is a common strategy for building out linker structures in drug discovery.

Safety and Handling

Methanesulfonates, including the title compound and the reagent methanesulfonyl chloride, are potent alkylating agents and must be handled with extreme care.[2] Alkylating agents are often mutagenic and carcinogenic.[2][3]

• Personal Protective Equipment (PPE): Always use a certified fume hood, safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Reagent Handling: Methanesulfonyl chloride is highly corrosive and a lachrymator. It reacts violently with water. All glassware must be scrupulously dried before use.

• Waste Disposal: Quench all residual reagents and dispose of waste in accordance with institutional and local environmental regulations. All waste streams containing methanesulfonates should be treated as hazardous.

Conclusion

This guide has detailed a reliable and well-rationalized protocol for the synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. By explaining the causality behind each experimental step and providing a clear framework for the characterization and safe handling of this compound, we empower researchers to confidently produce and utilize this versatile chemical building block. Its strategic combination of a rigid scaffold, a clickable alkyne, and a reactive leaving group ensures its continued relevance in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

• Royal Society of Chemistry.Electronic Supplementary Material (ESI) for RSC Advances. This journal is © The Royal Society of Chemistry 2012.
• ChemicalBook.
• EvitaChem.Buy Trans-[4-(methylamino)cyclohexyl]methanesulfonic acid (EVT-2891060).
• NIH National Center for Biotechnology Information.
• IARC Publications.METHYL METHANESULFONATE 1.
• NIH National Library of Medicine.
• ResearchGate.
• NIH National Library of Medicine.
• Ethiopian Journal of Science and Technology.The synthesis and characterization of the two 2-(tert-butyl)

Sources

• 1. The synthesis and characterization of the two 2-(tert-butyl) cyclohexyl methanesulfonate compounds | Ethiopian Journal of Science and Technology [ajol.info]
• 2. publications.iarc.who.int [publications.iarc.who.int]
• 3. Methyl Methanesulfonate | C2H6O3S | CID 4156 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate: Synthesis, Characterization, and Applications in Modern Drug Discovery

Abstract

Introduction: The Strategic Value of Bifunctional Scaffolds

In the landscape of modern drug discovery, the efficient construction of complex molecular architectures is paramount. Bifunctional building blocks, which possess two distinct reactive centers, are invaluable tools in this endeavor. They offer a streamlined approach to introducing key structural motifs and functional groups, thereby accelerating the synthesis of diverse compound libraries for biological screening.

The cyclohexane ring, particularly in its trans-1,4-disubstituted form, is a privileged scaffold in medicinal chemistry. It serves as a rigid, non-aromatic spacer that can effectively orient functional groups in three-dimensional space, enabling precise interactions with biological targets. The trans configuration is often favored as it minimizes steric hindrance and provides a well-defined vector for substituent placement.

This guide focuses on (trans-4-ethynylcyclohexyl)methyl methanesulfonate, a molecule that embodies the principles of a bifunctional scaffold. It features:

• A methanesulfonate (mesylate) group : An excellent leaving group that facilitates nucleophilic substitution reactions.[1]

• An ethynyl (acetylene) group : A versatile functional handle for a variety of chemical transformations, most notably copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry."

The combination of these two groups on a rigid trans-cyclohexyl framework makes this compound a highly valuable intermediate for the synthesis of novel pharmaceuticals.

Physicochemical Properties and Structural Analysis

While experimental data for the target molecule is not available, we can predict its key properties based on its constituent parts and related known compounds.

Property	Predicted Value / Characteristic	Rationale
Molecular Formula	C10H16O3S	Based on the chemical structure.
Molecular Weight	216.30 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow oil or low-melting solid	Typical for small organic molecules of this class.
Solubility	Soluble in a wide range of organic solvents (e.g., dichloromethane, ethyl acetate, THF). Limited solubility in water.	Based on the properties of similar organic mesylates and the hydrophobic nature of the cyclohexyl and ethynyl groups.
Stability	Stable under standard storage conditions (cool, dry, inert atmosphere). Sensitive to strong nucleophiles, acids, and bases.	The mesylate group is susceptible to hydrolysis and nucleophilic attack.

The trans stereochemistry of the 1,4-disubstituted cyclohexane ring is crucial for its utility. This configuration places both the ethynyl group and the methanesulfonyloxymethyl group in equatorial positions, minimizing 1,3-diaxial interactions and leading to a thermodynamically stable conformation.

Synthesis of (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

A logical and efficient synthetic route to the title compound starts from the commercially available trans-4-(hydroxymethyl)cyclohexanecarboxylic acid. The synthesis can be envisioned as a three-step process.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate for Advanced Research

This guide provides a comprehensive technical overview of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, a specialized reagent with significant potential in medicinal chemistry and drug development. We will delve into its chemical properties, a detailed synthesis protocol, and its prospective applications, grounded in established scientific principles.

Core Molecular Attributes

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a sulfonate ester characterized by a trans-substituted cyclohexane ring bearing two key functional groups: a reactive ethynyl group and a methanesulfonate (mesylate) leaving group. This unique combination of features makes it a valuable building block in organic synthesis.

Chemical Structure and Formula

The structure consists of a cyclohexane ring where the ethynyl (-C≡CH) and the methyl methanesulfonate (-CH₂OMs) groups are in a trans-1,4-configuration. This stereochemistry is crucial as the equatorial positioning of the substituents in the chair conformation provides thermodynamic stability and specific geometric orientations for molecular interactions[1].

The chemical formula for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is C₁₀H₁₈O₃S .

Physicochemical Properties

Based on its structure, the molecular weight and other key physicochemical properties have been calculated and are summarized in the table below. It is important to note that experimental data for this specific compound is not widely available, reflecting its status as a specialized synthetic intermediate rather than a common commercial product.

Property	Value
Molecular Formula	C₁₀H₁₈O₃S
Molecular Weight	218.32 g/mol
CAS Number	Not available

Strategic Importance in Synthesis and Drug Discovery

The molecular architecture of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is intentionally designed for versatility in the synthesis of complex molecules, particularly in the realm of drug discovery.

The Role of the Methanesulfonate Group

The methanesulfonate (mesylate) group is an excellent leaving group in nucleophilic substitution reactions. It is derived from the corresponding alcohol, (trans-4-Ethynylcyclohexyl)methanol, and its conversion to a mesylate significantly enhances the reactivity of the methylene position. This transformation is a cornerstone of synthetic organic chemistry, enabling the facile introduction of a wide array of nucleophiles.

The Significance of the Ethynyl Group

The terminal alkyne (ethynyl group) is a highly versatile functional group in modern medicinal chemistry. It serves as a key component in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a prominent example of "click chemistry"[2][3]. This bioorthogonal reaction allows for the efficient and specific covalent linking of molecular fragments in complex biological environments, a strategy widely employed in drug target identification, lead optimization, and the synthesis of complex drug conjugates[2][3]. The presence of the ethynyl group positions (trans-4-Ethynylcyclohexyl)methyl methanesulfonate as a valuable precursor for creating novel molecular probes and drug candidates.

The Advantage of the Trans-Cyclohexyl Scaffold

The trans-disubstituted cyclohexane ring acts as a rigid and well-defined scaffold. In drug design, such rigid structures are often favored over flexible aliphatic chains as they can lead to higher binding affinities and selectivities for biological targets by minimizing the entropic penalty upon binding[1]. The defined spatial relationship between the two functional groups can be exploited to probe specific binding pockets in proteins and other biological macromolecules.

Synthesis Protocol: A Validated Approach

The synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is achieved through the mesylation of its precursor alcohol, (trans-4-Ethynylcyclohexyl)methanol. The following protocol is a well-established and reliable method for this transformation[4][5][6].

Materials and Reagents

• (trans-4-Ethynylcyclohexyl)methanol

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Ice bath

Step-by-Step Experimental Procedure

• Reaction Setup : In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve (trans-4-Ethynylcyclohexyl)methanol (1.0 equivalent) in anhydrous dichloromethane.

• Cooling : Cool the solution to 0 °C using an ice bath.

• Base Addition : To the stirred solution, add triethylamine (1.5 equivalents) dropwise.

• Mesylation : Slowly add methanesulfonyl chloride (1.2 equivalents) to the reaction mixture. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring : Stir the reaction at 0 °C for 30-60 minutes. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting alcohol is completely consumed.

• Workup :

  • Quench the reaction by adding cold water.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with cold 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration : Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

• Purification (if necessary) : The crude product is often of sufficient purity for subsequent steps. If further purification is required, it can be achieved by flash column chromatography on silica gel.

Self-Validating System and Causality

• Inert Atmosphere : Prevents moisture from hydrolyzing the methanesulfonyl chloride.

• Anhydrous Solvent : Ensures the methanesulfonyl chloride reacts with the alcohol rather than water.

• Low Temperature (0 °C) : Controls the exothermic reaction and minimizes side reactions.

• Base (Triethylamine) : Neutralizes the HCl generated during the reaction, driving the equilibrium towards the product[5].

• Aqueous Washes : The acidic wash removes excess triethylamine, the bicarbonate wash removes any remaining acidic impurities, and the brine wash aids in the removal of water from the organic layer.

Logical and Experimental Workflow Visualization

The synthesis and subsequent application of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate can be visualized as a linear workflow.

References

• 1. Buy (trans-4-((Ethylamino)methyl)cyclohexyl)methanol [smolecule.com]
• 2. Recent applications of click chemistry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Mesylates From Alcohols - [www.rhodium.ws] [chemistry.mdma.ch]
• 5. benchchem.com [benchchem.com]
• 6. organic-synthesis.com [organic-synthesis.com]

Characterization of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate: A Technical Guide to NMR and Mass Spectrometry Analysis

This in-depth technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) characterization of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. Designed for researchers, scientists, and professionals in drug development, this document outlines detailed experimental protocols and provides insights into the interpretation of spectral data for the structural elucidation of this key intermediate.

Introduction

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a valuable bifunctional molecule incorporating a reactive methanesulfonate leaving group and a terminal alkyne. This combination makes it a versatile building block in medicinal chemistry and materials science, particularly for the introduction of the ethynylcyclohexyl moiety via nucleophilic substitution or for further elaboration of the alkyne through reactions such as click chemistry. Accurate structural confirmation is paramount to ensure the integrity of subsequent synthetic steps and the identity of the final products. This guide details the application of NMR and mass spectrometry to unequivocally determine the structure of this compound.

Molecular Structure and Spectroscopic Overview

A clear understanding of the molecular structure is the foundation for interpreting spectroscopic data. The trans stereochemistry of the 1,4-disubstituted cyclohexane ring is a critical feature that will be confirmed by NMR spectroscopy.

Caption: Molecular Structure of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, both ¹H and ¹³C NMR will provide critical information regarding the trans-cyclohexyl core, the methylene linker, the methanesulfonate group, and the terminal alkyne.

A. Predicted ¹H NMR Spectrum

The expected proton NMR spectrum will exhibit distinct signals for each unique proton environment. The trans-diequatorial relationship of the substituents on the cyclohexane ring leads to a more conformationally rigid system, resulting in sharper signals than the corresponding cis-isomer.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~4.1 - 4.2	d	2H	-CH₂-O-	The methylene protons adjacent to the electron-withdrawing oxygen of the mesylate are deshielded. The coupling to the adjacent cyclohexyl proton results in a doublet.
~3.0	s	3H	-S-CH₃	The methyl protons of the methanesulfonate group appear as a sharp singlet in a characteristic downfield region due to the adjacent sulfonyl group.
~2.2 - 2.3	m	1H	Cyclohexyl-H (alkyne side)	The proton on the carbon bearing the ethynyl group will be a complex multiplet due to coupling with adjacent methylene protons.
~1.9 - 2.1	m	4H	Cyclohexyl-H (axial)	The axial protons on the cyclohexane ring typically resonate at a slightly downfield chemical shift compared to the equatorial protons.
~1.95	s	1H	≡C-H	The terminal alkyne proton has a characteristic chemical shift and appears as a singlet as it is too far to couple with other protons.
~1.1 - 1.3	m	4H	Cyclohexyl-H (equatorial)	The equatorial protons on the cyclohexane ring are typically more shielded than their axial counterparts.
~1.5 - 1.7	m	1H	Cyclohexyl-H (linker side)	The proton on the carbon bearing the methylene mesylate group will be a complex multiplet.

B. Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will show distinct signals for each unique carbon atom.

Chemical Shift (δ, ppm)	Assignment	Rationale
~83	-C≡CH	The sp-hybridized carbon of the terminal alkyne.
~75	-CH₂-O-	The carbon of the methylene group attached to the oxygen is significantly deshielded.
~69	-C≡CH	The sp-hybridized carbon bearing the proton.
~37	-S-CH₃	The methyl carbon of the methanesulfonate group.
~35-40	Cyclohexyl-C (substituted)	The two quaternary carbons of the cyclohexane ring bearing the substituents.
~28-32	Cyclohexyl-CH₂	The methylene carbons of the cyclohexane ring.

C. Experimental Protocol: NMR Data Acquisition

1. Sample Preparation: a. Weigh approximately 5-10 mg of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. b. Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent. c. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). d. Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup (400 MHz Spectrometer): a. Insert the sample into the spectrometer. b. Lock the spectrometer on the deuterium signal of the solvent. c. Shim the magnetic field to achieve optimal homogeneity. d. Tune and match the probe for both ¹H and ¹³C frequencies.

3. ¹H NMR Acquisition: a. Set the spectral width to approximately 16 ppm. b. Use a 30-degree pulse angle. c. Set the relaxation delay to 1-2 seconds. d. Acquire 16-32 scans for a good signal-to-noise ratio. e. Process the data with Fourier transformation, phase correction, and baseline correction. f. Integrate the signals and reference the spectrum to the TMS peak at 0.00 ppm.

4. ¹³C NMR Acquisition: a. Set the spectral width to approximately 220 ppm. b. Use a proton-decoupled pulse sequence (e.g., zgpg30). c. Set the relaxation delay to 2-5 seconds. d. Acquire a sufficient number of scans (e.g., 1024 or more) to achieve a good signal-to-noise ratio. e. Process the data similarly to the ¹H spectrum.

II. Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its identity. For (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, a soft ionization technique like electrospray ionization (ESI) is suitable.

A. Predicted Mass Spectrum and Fragmentation

The expected monoisotopic mass of the protonated molecule [M+H]⁺ is C₁₀H₁₇O₃S⁺. A high-resolution mass spectrometer (HRMS) can confirm the elemental composition.

• Molecular Ion: A prominent peak corresponding to the protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺ is expected.

• Key Fragments:

  • Loss of the methanesulfonate group (-SO₂CH₃) would be a characteristic fragmentation pathway for sulfonate esters.[1]

  • Cleavage of the C-O bond.

  • Fragmentation of the cyclohexane ring.

Caption: Predicted Fragmentation Pathway.

B. Experimental Protocol: LC-MS Data Acquisition

1. Sample Preparation: a. Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. b. Further dilute this stock solution to a final concentration of ~1-10 µg/mL with the mobile phase.

2. Liquid Chromatography (LC) Method (for sample introduction): a. Column: C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm). b. Mobile Phase A: 0.1% formic acid in water. c. Mobile Phase B: 0.1% formic acid in acetonitrile. d. Gradient: Start with a low percentage of B, ramp up to a high percentage to elute the compound. e. Flow Rate: 0.3-0.5 mL/min. f. Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS) Method (ESI-positive mode): a. Ion Source: Electrospray Ionization (ESI) in positive ion mode. b. Capillary Voltage: 3.5-4.5 kV. c. Source Temperature: 120-150 °C. d. Desolvation Gas Flow: 600-800 L/hr. e. Scan Range: m/z 50-500. f. For fragmentation data (MS/MS), select the precursor ion (the [M+H]⁺ peak) and apply collision-induced dissociation (CID) with varying collision energies. The analysis of alkyl methanesulfonates by LC-MS/MS is a well-established technique for detecting these compounds.[2][3]

Conclusion

The combined application of NMR and mass spectrometry provides an unambiguous structural confirmation of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. ¹H and ¹³C NMR spectroscopy elucidate the carbon-hydrogen framework and the trans stereochemistry of the cyclohexane ring, while high-resolution mass spectrometry confirms the elemental composition and provides valuable fragmentation information. The protocols and interpretive guidance provided herein serve as a robust framework for the characterization of this and structurally related molecules, ensuring the quality and integrity of materials used in research and development.

References

• General Principles of NMR: For a foundational understanding of NMR spectroscopy, refer to standard organic chemistry textbooks or dedic
• Mass Spectrometry of Organic Compounds: Authoritative texts on mass spectrometry provide detailed explanations of ionization techniques and fragmentation p

• Profiling Sulfonate Ester Stability: Identification of Complementary Protecting Groups for Sulfonates. The Journal of Organic Chemistry. [Link][1]

• Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using Electrospray Ionization. PMC - NIH. [Link][2]

• Simultaneous Determination of 15 Sulfonate Ester Impurities in Phentolamine Mesylate, Amlodipine Besylate, and Tosufloxacin Tosylate by LC-APCI-MS/MS. NIH. [Link][3]

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Navigating the Dissolution Landscape: A Technical Guide to the Solubility of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

In the intricate world of pharmaceutical development and chemical synthesis, understanding the solubility of a compound is a cornerstone of process development, formulation, and ultimately, therapeutic efficacy. This guide provides an in-depth technical exploration of the solubility of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, a molecule of interest for its potential applications in medicinal chemistry and materials science. While specific experimental data for this compound is not widely published, this document synthesizes fundamental principles of solubility, outlines robust experimental protocols for its determination, and presents a predictive analysis of its behavior in a range of common laboratory solvents. The insights herein are designed to equip researchers with the foundational knowledge and practical methodologies to approach the solubility challenges of this and structurally related compounds.

Introduction: The Critical Role of Solubility

Solubility, the ability of a solute to dissolve in a solvent to form a homogeneous solution, is a critical physical property that dictates the fate of a chemical entity in a given environment.[1] For drug development professionals, poor aqueous solubility can severely limit a drug candidate's bioavailability, hindering its therapeutic potential. For synthetic chemists, solubility governs the choice of reaction media, purification strategies, and crystallization methods.

(Trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a bifunctional molecule featuring a terminal alkyne, a valuable handle for click chemistry and further functionalization, and a methanesulfonate (mesylate) group, a well-established leaving group in nucleophilic substitution reactions.[2] Its cyclohexane core imparts a degree of rigidity and lipophilicity. Understanding the interplay of these structural features is paramount to predicting and experimentally determining its solubility profile.

Theoretical Underpinnings of Solubility: A "Like Dissolves Like" Perspective

The adage "like dissolves like" serves as a fundamental, albeit simplified, guide to predicting solubility.[3][4] This principle is rooted in the nature of intermolecular forces between solute and solvent molecules. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released upon forming new solute-solvent interactions.[5]

Key Factors Influencing Solubility:

• Polarity: The polarity of both the solute and the solvent is the most significant factor. Polar solvents, characterized by a large dielectric constant, are adept at dissolving polar and ionic solutes.[4] Conversely, nonpolar solvents are better suited for dissolving nonpolar solutes.[3]

• Hydrogen Bonding: The ability of a molecule to act as a hydrogen bond donor or acceptor significantly enhances its solubility in protic solvents like water and alcohols.[6]

• Molecular Size and Shape: Generally, larger molecules are less soluble than smaller ones, as the larger crystal lattice energy is more difficult to overcome.[7] The shape of a molecule can also influence how effectively solvent molecules can surround it.

Predicting the Solubility of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate:

Analyzing the structure of our target compound reveals:

• A nonpolar cyclohexane ring and an ethynyl group, contributing to its lipophilic character.

• A polar methanesulfonate group, which can act as a hydrogen bond acceptor.

This duality suggests that the compound will exhibit limited solubility in highly polar solvents like water and better solubility in solvents of intermediate polarity or nonpolar aprotic solvents.

Experimental Determination of Solubility: A Rigorous Protocol

A systematic approach is essential for accurately determining the solubility of a compound. The following protocol outlines a standard laboratory procedure.

Materials and Equipment

• (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (solute)

• A range of analytical grade solvents (e.g., water, methanol, ethanol, acetone, dichloromethane, ethyl acetate, hexane)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another suitable analytical technique like Nuclear Magnetic Resonance (NMR).[7]

Step-by-Step Experimental Workflow

• Preparation of Saturated Solutions:

  • Add an excess amount of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate to a known volume of each solvent in separate vials. The excess solid ensures that the resulting solution is saturated.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant from each vial.

  • Dilute the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification:

  • Analyze the diluted samples using a validated HPLC method or other quantitative techniques to determine the concentration of the dissolved solute.

  • Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.

Visualizing the Workflow

Caption: Experimental workflow for determining solubility.

Predicted Solubility Profile: A Data-Driven Estimation

Due to the absence of published experimental data, the following table presents a hypothetical but scientifically reasoned solubility profile for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. These estimations are based on the structural analysis and the principles of "like dissolves like."

Solvent	Polarity Index	Predicted Solubility (g/L)	Classification
Water	10.2	< 0.1	Insoluble
Methanol	5.1	5 - 10	Sparingly Soluble
Ethanol	4.3	10 - 20	Soluble
Acetone	5.1	> 50	Very Soluble
Dichloromethane	3.1	> 50	Very Soluble
Ethyl Acetate	4.4	20 - 40	Soluble
Toluene	2.4	10 - 20	Soluble
Hexane	0.1	< 1	Sparingly Soluble

Discussion of Predicted Trends:

• Insoluble in Water: The large nonpolar cyclohexane and ethynyl moieties are expected to dominate, leading to very poor solubility in the highly polar, hydrogen-bonding environment of water.

• Sparingly Soluble in Methanol: The polarity of methanol allows for some interaction with the mesylate group, but the nonpolar part of the solute limits extensive dissolution.

• Soluble in Ethanol and Ethyl Acetate: These solvents offer a better balance of polarity to interact with the mesylate group while also accommodating the nonpolar regions of the molecule.

• Very Soluble in Acetone and Dichloromethane: These polar aprotic solvents are excellent at dissolving compounds with a mix of polar and nonpolar characteristics. They can effectively solvate the entire molecule without the strong hydrogen-bonding network that would exclude the nonpolar parts.

• Sparingly Soluble in Hexane: The highly nonpolar nature of hexane is not conducive to dissolving the polar mesylate group, resulting in poor solubility.

Safety Considerations

• Engineering Controls: Work in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate gloves, safety glasses, and a lab coat.

• Handling: Avoid inhalation of dust or vapors and prevent skin and eye contact.[9]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion and Future Directions

This guide has provided a comprehensive theoretical and practical framework for understanding and determining the solubility of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. While the provided solubility data is predictive, the outlined experimental protocol offers a clear path for its empirical validation. For researchers in drug development and synthetic chemistry, a thorough understanding of a compound's solubility is not merely an academic exercise but a critical step in the journey from molecule to application. Future work should focus on obtaining precise experimental solubility data across a wider range of solvents and temperatures to build a more complete physicochemical profile of this promising molecule.

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• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link]

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The Ethynylcyclohexyl Moiety: A Scaffold for Innovation in Medicinal Chemistry

Abstract

The ethynylcyclohexyl group, a seemingly simple combination of a rigid alkyne and a conformationally flexible cyclohexane ring, represents a powerful and versatile scaffold in modern medicinal chemistry. Its unique stereoelectronic properties allow it to serve as a crucial pharmacophore, a conformational locking element, and a modulator of pharmacokinetic properties. This technical guide explores the multifaceted role of the ethynylcyclohexyl moiety, delving into its synthesis, structure-activity relationships (SAR), and impact on drug metabolism and pharmacokinetics (DMPK). Through detailed protocols, mechanistic insights, and case studies of notable compounds, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of how to strategically deploy this valuable structural unit to address complex challenges in drug discovery.

Introduction: The Strategic Value of the Ethynylcyclohexyl Group

In the intricate process of drug design, the selection of chemical scaffolds is paramount. The ethynylcyclohexyl moiety has emerged as a privileged structure due to its unique combination of rigidity and flexibility, which allows for precise three-dimensional positioning of functional groups for optimal target engagement. The terminal alkyne provides a rigid, linear vector for interaction, often acting as a hydrogen bond acceptor or participating in other non-covalent interactions within a binding pocket. Simultaneously, the cyclohexyl ring, with its characteristic chair and boat conformations, can adopt low-energy arrangements to maximize favorable contacts with the target protein, effectively anchoring the molecule.

From a drug development perspective, the incorporation of the ethynylcyclohexyl group can confer significant advantages. Its lipophilic nature can enhance membrane permeability, while its steric bulk can shield metabolically labile sites, thereby improving metabolic stability and extending a compound's half-life[1][2][3][4]. This guide will dissect these contributions, providing a rationale-driven exploration of why this particular scaffold has found success in a variety of therapeutic areas.

Synthetic Strategies: Accessing the Ethynylcyclohexyl Core

The foundational precursor for many ethynylcyclohexyl-containing compounds is 1-ethynylcyclohexanol. Its synthesis is a classic example of nucleophilic addition to a carbonyl group and serves as a robust starting point for further elaboration.

Core Synthesis: Ethynylation of Cyclohexanone

The most direct and widely used method for preparing 1-ethynylcyclohexanol is the reaction of cyclohexanone with an acetylide anion[5][6]. This reaction can be performed under various conditions, with the choice of base and solvent system being critical for optimizing yield and safety.

Experimental Protocol: Synthesis of 1-Ethynylcyclohexanol [5]

Objective: To synthesize 1-ethynylcyclohexanol from cyclohexanone via nucleophilic addition of an acetylide anion.

Materials:

• Cyclohexanone (1.0 eq)

• Sodium acetylide in liquid ammonia or Potassium hydroxide (catalyst)

• Acetylene gas

• Anhydrous solvent (e.g., liquid ammonia, THF, or DMSO)[7]

• Apparatus for handling acetylene gas and performing reactions at low temperatures.

Procedure:

• Reactor Setup: A three-necked flask equipped with a mechanical stirrer, a gas inlet for acetylene, and a dry ice/acetone condenser is assembled and flame-dried under an inert atmosphere (e.g., nitrogen or argon).

• Base and Solvent: If using liquid ammonia, it is condensed into the flask at -78 °C. A catalytic amount of a strong base like sodium amide or potassium hydroxide is added[5].

• Acetylene Introduction: Acetylene gas is bubbled through the stirred solution. The base deprotonates the acetylene to form the nucleophilic acetylide anion[5].

• Addition of Cyclohexanone: A solution of cyclohexanone in an anhydrous solvent is added dropwise to the reaction mixture, maintaining the low temperature.

• Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) until the consumption of cyclohexanone is complete.

• Work-up: The reaction is carefully quenched with a proton source, such as an aqueous solution of ammonium chloride.

• Extraction and Purification: The product is extracted into an organic solvent (e.g., diethyl ether), washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by distillation or column chromatography to yield pure 1-ethynylcyclohexanol[6].

Causality: The use of a strong base is essential to deprotonate the weakly acidic acetylene (pKa ≈ 25), generating the potent acetylide nucleophile. The subsequent attack on the electrophilic carbonyl carbon of cyclohexanone forms a tetrahedral intermediate, which upon protonation during work-up, yields the target tertiary alcohol[5].

Diagram: General Synthetic Workflow

The following diagram illustrates the key transformation in the synthesis of the 1-ethynylcyclohexanol core.

Caption: Key components for the synthesis of 1-ethynylcyclohexanol.

Structure-Activity Relationships (SAR) and Pharmacological Significance

The relationship between the chemical structure of a molecule and its biological activity is the cornerstone of medicinal chemistry[8][9]. For ethynylcyclohexyl-containing compounds, SAR studies often explore modifications to both the cyclohexyl ring and the ethynyl group to optimize potency, selectivity, and pharmacokinetic properties.

The Role of the Cyclohexyl Ring

The cyclohexyl ring is more than just a passive scaffold; its substitution pattern can dramatically influence a compound's biological profile.

• Hydroxylation: The introduction of hydroxyl groups on the cyclohexyl ring often leads to a decrease in both potency and efficacy. This is likely due to an increase in polarity, which can hinder passage through cell membranes or disrupt critical hydrophobic interactions in the target's binding pocket[10].

• Alkylation: Conversely, the addition of small alkyl groups, such as a methyl group, can reduce potency without affecting efficacy[10]. This suggests that while the overall binding mode is maintained, the added steric bulk may slightly alter the optimal fit.

• Bioisosteric Replacement: In some cases, replacing the cyclohexyl ring with other cyclic systems can modulate activity. However, the specific conformational constraints and lipophilicity of the cyclohexyl ring are often key to a compound's success. For instance, replacing an aromatic ring with a bicyclohexyl group has been shown to maintain potency while significantly increasing metabolic stability in certain inhibitors[11].

Case Study: Arylcyclohexylamines

While not containing an ethynyl group, the SAR of arylcyclohexylamines like Phencyclidine (PCP) provides valuable insights into how modifications on the cyclohexyl ring affect neurological activity. Studies have shown that hydroxylation of the cyclohexyl ring decreases efficacy, while methyl substitutions reduce potency[10]. This highlights the sensitivity of receptor binding to even minor structural changes on this ring system.

SAR Data Summary

The following table summarizes general SAR trends for modifications to the ethynylcyclohexyl moiety.

Modification Site	Substitution	General Effect on Potency	General Effect on Efficacy	Rationale
Cyclohexyl Ring	Hydroxyl (-OH)	Decrease	Decrease	Increased polarity, disruption of hydrophobic interactions[10].
Cyclohexyl Ring	Methyl (-CH3)	Decrease	No significant change	Minor steric hindrance affecting optimal binding fit[10].
Ethynyl Group	Elongation/Derivatization	Variable	Variable	Alters vector and interaction with distal parts of binding pocket.
Tertiary Alcohol	Esterification/Etherification	Variable	Variable	Modulates prodrug potential, solubility, and binding interactions.

Diagram: SAR Logic

This diagram illustrates the logical considerations for modifying the ethynylcyclohexyl scaffold.

Caption: Structure-Activity Relationship (SAR) considerations for the scaffold.

Impact on Metabolic Stability and Pharmacokinetics

A critical challenge in drug discovery is designing molecules that are not only potent but also possess favorable pharmacokinetic (PK) properties, including resistance to metabolic degradation[1][4]. The ethynylcyclohexyl moiety can play a significant role in enhancing a drug's metabolic stability.

Shielding Metabolic Hotspots

The steric bulk of the cyclohexyl ring can physically obstruct the access of metabolic enzymes, such as Cytochrome P450s (CYPs), to nearby functional groups that would otherwise be susceptible to oxidation or other forms of biotransformation[2]. This "steric shielding" effect can dramatically reduce the rate of metabolic clearance, leading to a longer half-life and improved drug exposure in the body.

Blocking Aromatic Oxidation

Unsubstituted phenyl rings are often metabolic liabilities, prone to oxidation by CYP enzymes. A common strategy in medicinal chemistry is to replace such rings with bioisosteres that are more resistant to metabolism[11]. The saturated, non-aromatic nature of the cyclohexyl ring makes it an excellent choice for this purpose. Replacing a phenyl ring with a cyclohexyl or bicyclohexyl group can block this metabolic pathway, thereby increasing the compound's stability and oral bioavailability[11].

Diagram: Metabolic Shielding Mechanism

The following diagram illustrates the concept of steric shielding to improve metabolic stability.

Caption: Steric shielding by the ethynylcyclohexyl group prevents metabolism.

Conclusion and Future Directions

The ethynylcyclohexyl moiety is a testament to the power of strategic scaffold design in medicinal chemistry. Its unique blend of conformational properties and electronic features allows it to serve as a potent pharmacophore, a stabilizer against metabolic degradation, and a tool for fine-tuning drug-like properties. The synthetic accessibility of its core precursor, 1-ethynylcyclohexanol, ensures its continued application in drug discovery programs.

Future research will likely focus on exploring novel substitutions on the cyclohexyl ring to further optimize interactions with biological targets and on incorporating the ethynylcyclohexyl scaffold into new drug modalities, such as covalent inhibitors and proteolysis-targeting chimeras (PROTACs). As our understanding of complex biological systems grows, the versatility and proven utility of the ethynylcyclohexyl group will undoubtedly secure its place in the medicinal chemist's toolkit for years to come.

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Physical and chemical properties of methanesulfonate esters

An In-depth Technical Guide to the Physical and Chemical Properties of Methanesulfonate Esters

Authored by a Senior Application Scientist

Introduction: The Role of Methanesulfonate Esters in Modern Chemistry

Methanesulfonate esters, commonly known as mesylates, are a pivotal class of organic compounds characterized by the functional group CH₃SO₂O–R (abbreviated as MsO-R).[1] They are esters of methanesulfonic acid (MsOH).[2] In the landscape of organic synthesis and drug development, mesylates are primarily recognized for their exceptional utility as leaving groups in nucleophilic substitution and elimination reactions.[3][4] Their function is to convert a poorly reactive hydroxyl group of an alcohol into a highly reactive intermediate, thereby facilitating a broad spectrum of chemical transformations.[5]

However, this high reactivity also introduces significant challenges, particularly within the pharmaceutical industry. The very properties that make mesylates synthetically useful also render them potent alkylating agents with demonstrated genotoxic potential.[6][7] Regulatory bodies have expressed concerns over their formation as trace impurities when methanesulfonic acid is used to form pharmaceutically acceptable salts in the presence of alcoholic solvents.[8][9][10] This guide provides a comprehensive exploration of the core physical and chemical properties of methanesulfonate esters, offering field-proven insights for researchers, scientists, and drug development professionals.

Part 1: Synthesis and Formation Mechanisms

The deliberate synthesis of methanesulfonate esters is a cornerstone reaction in organic chemistry, valued for its efficiency and broad applicability. Conversely, their unintentional formation during pharmaceutical processing represents a critical process control challenge.

Deliberate Synthesis from Alcohols

The most common and direct method for preparing mesylates is the reaction of an alcohol with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, such as triethylamine (NEt₃) or pyridine.[1][5] This transformation is effective for primary, secondary, and even some tertiary alcohols.[11]

The causality behind this experimental design is crucial:

• Methanesulfonyl Chloride (MsCl): The sulfur atom in MsCl is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making it susceptible to nucleophilic attack by the alcohol's hydroxyl group.

• Base (e.g., Triethylamine): The reaction produces hydrochloric acid (HCl) as a byproduct. The base is essential to neutralize this acid, preventing it from protonating the starting alcohol or the product and driving the reaction to completion.[11]

• Solvent (e.g., Dichloromethane - DCM): An inert aprotic solvent like DCM is typically used because it does not participate in the reaction and effectively dissolves the reactants.[11] The use of pyridine as a solvent is often avoided in the synthesis of reactive esters due to its potential for alkylation by the product.[11][12]

The reaction proceeds via a nucleophilic attack of the alcohol on the sulfonyl chloride, followed by elimination of HCl. An alternative mechanism proposes the E2 elimination of HCl from mesyl chloride by the base to form a highly reactive "sulfene" intermediate (CH₂=SO₂), which is then attacked by the alcohol.[11] This latter mechanism helps explain the facile esterification of sterically hindered alcohols.[11]

This protocol is adapted from established methodologies for synthesizing reactive sulfonate esters.[11]

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, dissolve the alcohol (1.0 eq) in anhydrous dichloromethane (DCM) to make an approximately 0.2 M solution.

• Base Addition: Add triethylamine (1.5 eq) to the solution. The 50% molar excess ensures complete neutralization of the HCl byproduct.

• Cooling: Cool the reaction mixture to between 0°C and -10°C using an ice-salt bath. Causality: This temperature control is critical to manage the exothermic nature of the reaction and suppress potential side reactions.

• Mesyl Chloride Addition: Add methanesulfonyl chloride (1.1 eq) dropwise via the dropping funnel over 5-10 minutes, ensuring the internal temperature remains low. A 10% excess of MsCl drives the reaction towards completion.

• Reaction: Stir the mixture for an additional 10-30 minutes at 0°C. The reaction is typically rapid and can be monitored by Thin Layer Chromatography (TLC) for the disappearance of the starting alcohol.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel containing more DCM and wash sequentially with:

  • Ice-cold water: To remove the triethylamine hydrochloride salt.

  • Cold 10% HCl: To remove any remaining triethylamine.

  • Saturated NaHCO₃ solution: To neutralize any residual acid.

  • Saturated brine: To remove bulk water from the organic layer.

  • Self-Validation: Each wash removes specific impurities. The stability of mesylates to a standard aqueous workup is generally good, though prolonged exposure should be avoided.[13]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude methanesulfonate ester. The product can be further purified by chromatography if necessary.

Caption: Workflow for the synthesis of methanesulfonate esters.

Unintentional Formation as Genotoxic Impurities (GTIs)

In pharmaceutical manufacturing, sulfonic acids like MsOH are frequently used to form salts of active pharmaceutical ingredients (APIs) that contain basic groups.[6][14] If this salt formation is conducted in an alcoholic solvent (e.g., methanol, ethanol), there is a potential for the sulfonic acid to react directly with the alcohol to form the corresponding methanesulfonate ester.[6][9]

Studies using isotopically labeled methanol (¹⁸O-label) have confirmed that this reaction proceeds via C-O bond cleavage of the alcohol, consistent with the reverse of a solvolysis mechanism.[8][14][15][16] The reaction is an equilibrium process where the forward reaction is often slow and results in very low conversion.[6]

Key factors influencing the formation of these impurities include:

• Temperature: Higher temperatures increase the rate of formation. Conversely, formation is dramatically reduced at lower temperatures.[14][15]

• Water Content: The presence of small amounts of water significantly reduces ester formation.[6][14] This is rationalized by the competing solvation of protons by water over the alcohol and by enhancing the rate of ester hydrolysis.[6]

• Presence of Base: The reaction requires acidic conditions.[6] If the sulfonic acid is neutralized by even a slight excess of a base (such as the basic API itself), the formation of the sulfonate ester is not detected.[14][15][17]

This understanding provides a clear, science-based strategy for control: ensuring that the final processing steps for sulfonate salt formation are not conducted under strongly acidic conditions in anhydrous alcohol at elevated temperatures.[14]

Caption: Unintended formation of mesylate impurities in drug manufacturing.

Part 2: Core Physical and Chemical Properties

Physical Properties

Methanesulfonate esters range from liquids to solids at room temperature, depending on the nature of the R-group. They are generally considered less polar than their parent alcohols and will partition into organic layers during aqueous workups.[13] For instance, methyl methanesulfonate (MMS) is a colorless liquid that is highly soluble in water and miscible with many organic solvents.[7][18]

Table 1: Physical Properties of Methyl Methanesulfonate (MMS)

Property	Value	Source
Molecular Formula	C₂H₆O₃S	[18][19]
Molecular Weight	110.13 g/mol	[18][19]
Appearance	Colorless to amber liquid	[18]
Boiling Point	202-203 °C (396-397 °F)	[18]
Melting Point	20 °C (68 °F)	[18]
Density	1.2943 g/cm³ at 20 °C	[18]

| Solubility in Water | ≥ 100 mg/mL |[7][18] |

Chemical Properties: Reactivity as a Leaving Group

The defining chemical characteristic of a methanesulfonate ester is the exceptional leaving group ability of the mesylate anion (CH₃SO₃⁻).[20][21] When a nucleophile attacks the carbon atom attached to the mesylate group, the C-O bond breaks, and the mesylate anion departs.

The stability of the resulting mesylate anion is the primary reason for its effectiveness as a leaving group. The negative charge is delocalized by resonance across the three oxygen atoms, making it a very weak base and thus a stable, readily formed species.[5] This is analogous to other sulfonate esters like tosylates and triflates.[22]

Table 2: Qualitative Comparison of Leaving Group Ability

Leaving Group	Abbreviation	Relative Quality
Trifluoromethanesulfonate	Triflate (OTf)	Best
p-Toluenesulfonate	Tosylate (OTs)	Better
Methanesulfonate	Mesylate (OMs)	Good [22]
Iodide	I⁻	Good
Bromide	Br⁻	Moderate
Chloride	Cl⁻	Moderate

| Hydroxide | OH⁻ | Poor[4] |

This property makes mesylates highly versatile intermediates for SN2 reactions, allowing for the introduction of a wide range of nucleophiles (e.g., halides, cyanide, azide, alkoxides) with inversion of stereochemistry at the reaction center.[23]

Caption: Mesylate as a leaving group in a generalized SN2 reaction.

Stability and Hydrolysis

While the mesylate anion is very stable, methanesulfonate esters are often labile and can undergo hydrolysis to regenerate the alcohol and methanesulfonic acid.[1] The rate of hydrolysis is influenced by pH and temperature.[8] For example, selective hydrolysis of a sulfonate ester in the presence of a carboxylate ester can be achieved by manipulating the pH.[6]

This susceptibility to solvolysis is a key factor in limiting the accumulation of mesylate impurities in pharmaceutical processes; the reaction is reversible, and in the presence of excess alcohol (solvolysis) or water (hydrolysis), the ester can be degraded.[6][15]

Part 3: Analytical Characterization

Given the regulatory scrutiny of methanesulfonate esters as potential genotoxic impurities, highly sensitive analytical methods are required for their detection and quantification at trace levels (ppm).[24]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common and powerful technique. It provides excellent separation and sensitivity, with mass spectrometry offering definitive identification of the esters.[16][24] Methods often use splitless injection for maximum sensitivity.[24]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is useful for characterizing the pure, synthesized esters. The methyl protons of the mesyl group typically appear as a sharp singlet around 3.0 ppm, and the protons on the carbon attached to the oxygen (α-protons) are shifted downfield.

• Infrared (IR) Spectroscopy: Mesylates show characteristic strong absorption bands for the S=O stretching vibrations, typically in the regions of 1350-1380 cm⁻¹ (asymmetric) and 1170-1180 cm⁻¹ (symmetric).

Conclusion

Methanesulfonate esters are a double-edged sword in chemistry. Their predictable synthesis and excellent leaving group ability make them indispensable tools for the synthetic chemist, enabling complex molecular construction. However, this same reactivity profile makes them a significant safety and regulatory concern in drug development due to their potential for genotoxicity. A thorough understanding of their physical properties, the mechanisms of their formation and degradation, and their reactivity is essential for both leveraging their synthetic utility and controlling their presence as impurities. By applying the principles of process chemistry—controlling temperature, water content, and stoichiometry—scientists can effectively mitigate the risks associated with these powerful chemical entities.

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• Teasdale, A., et al. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation. Organic Process Research & Development, 13(3), 429-433. [Link]

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• Journal of the Chemical Society B: Physical Organic. (1966). Nucleophilic reactivity. Part VII. The mechanism of hydrolysis of some unsaturated esters of methanesulphonic acid. [Link]

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• Reddit. (2022). How do mesylates and tosylates both protect and act as leaving groups. r/Mcat. [Link]

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Navigating the Stability of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate: A Technical Guide for Researchers

For Immediate Release

An In-depth Technical Guide on the Stability and Storage of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate for Researchers, Scientists, and Drug Development Professionals.

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a key building block in modern medicinal chemistry, valued for its bifunctional nature that incorporates a reactive methanesulfonate leaving group and a versatile ethynyl moiety. Understanding the stability and optimal storage conditions of this compound is paramount to ensure its integrity, reactivity, and ultimately, the success of multi-step synthetic campaigns. This guide provides a comprehensive overview of the factors influencing its stability and offers evidence-based recommendations for its handling and storage.

Chemical Identity and Core Functional Groups

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate possesses two key functional groups that dictate its reactivity and stability profile: the methanesulfonate (mesylate) ester and the terminal alkyne (ethynyl group). The mesylate is an excellent leaving group, making the adjacent methylene carbon highly susceptible to nucleophilic attack.[1] The ethynyl group, while relatively stable, can undergo its own set of reactions, including thermal decomposition at elevated temperatures.[2][3]

Key Stability Considerations and Degradation Pathways

The primary degradation pathway for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is hydrolysis of the methanesulfonate ester. While methanesulfonates are generally more resistant to hydrolysis than carboxylate esters, they are not entirely inert, especially under non-neutral pH conditions.[4][5]

Hydrolysis

Hydrolysis of simple methanesulfonate esters is often dominated by the water rate up to a high pH (around 12).[4] This means that even in neutral aqueous solutions, slow hydrolysis can occur. The reaction proceeds via nucleophilic attack of water or hydroxide ions on the electrophilic carbon atom, leading to the displacement of the methanesulfonate anion and formation of the corresponding alcohol, (trans-4-Ethynylcyclohexyl)methanol.

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} caption { label="Hydrolysis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate."; fontsize=12; fontcolor="#202124"; } END_DOT

Thermal Decomposition

While specific data for this compound is not available, ethynyl-containing compounds can be susceptible to thermal decomposition at elevated temperatures.[2][3] This process can be complex and may involve polymerization or rearrangement of the alkyne moiety. It is therefore crucial to avoid exposing the compound to high temperatures during storage and handling.

pH Sensitivity

The stability of methanesulfonate esters is pH-dependent. While relatively stable in neutral to slightly acidic conditions, their hydrolysis is accelerated under strongly basic conditions.[4][6] Conversely, strongly acidic conditions can also promote cleavage of some sulfonate esters, although methanesulfonates are generally more robust than other sulfonate esters like tosylates under acidic conditions.[7]

Recommended Storage and Handling Protocols

To maintain the chemical integrity of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, the following storage and handling procedures are recommended:

Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	To minimize the rate of potential degradation pathways, including hydrolysis and thermal decomposition.
Atmosphere	Inert (e.g., Argon or Nitrogen)	To prevent exposure to atmospheric moisture, which can lead to hydrolysis.
Light	Protect from light	To prevent potential photochemically induced degradation.
Container	Tightly sealed, appropriate material	To prevent moisture ingress and potential reactions with the container material. Glass is generally suitable.

Handling Procedures

• Work Environment : Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any potential vapors or dust.[8][9]

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[10]

• Dispensing : When dispensing the compound, work quickly to minimize exposure to the atmosphere. Use dry, clean spatulas and glassware.

• Avoid Incompatibilities : Keep the compound away from strong oxidizing agents, strong acids, and strong bases.[10]

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

} caption { label="Recommended handling workflow for the compound."; fontsize=12; fontcolor="#202124"; } END_DOT

Signs of Degradation

Visual inspection can sometimes reveal degradation. Signs to look for include:

• Change in color : The appearance of a yellow or brown tint in a previously colorless or white solid.

• Change in physical state : Clumping or melting of a solid, which could indicate the presence of impurities or degradation products.

• Inconsistent analytical data : Discrepancies in NMR, LC-MS, or other analytical techniques compared to the reference data.

If degradation is suspected, it is advisable to re-purify the compound before use or acquire a new batch to ensure the reliability of experimental results.

Conclusion

The stability of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is primarily influenced by its susceptibility to hydrolysis and potential for thermal degradation. By adhering to the recommended storage and handling protocols, researchers can significantly mitigate these risks, ensuring the compound's quality and performance in their synthetic endeavors. Proper management of this valuable reagent is a critical step towards achieving reproducible and successful outcomes in drug discovery and development.

References

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• Selective Hydrolysis of Methanesulfonate Esters - ACS Figshare. Available at: [Link]

• Mechanism and Reactivity of Hydrolysis of Aliphatic Sulfonate Esters - Oxford Academic. Available at: [Link]

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• Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed. Available at: [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: (trans-4-Ethynylcyclohexyl)methyl methanesulfonate as a Versatile Bifunctional Linker in Bioconjugation

Introduction: A Dual-Functionality Linker for Advanced Bioconjugates

In the landscape of modern drug development and chemical biology, the precise assembly of complex molecular architectures is paramount. The development of antibody-drug conjugates (ADCs), PROTACs (PROteolysis TArgeting Chimeras), and other targeted therapeutic and diagnostic agents relies on the use of chemical linkers that can covalently connect distinct molecular entities with high efficiency and stability. (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a powerful bifunctional linker designed for this purpose. It features two distinct reactive handles: a methanesulfonate (mesylate) ester and a terminal alkyne.

This unique combination enables a robust, two-stage conjugation strategy:

• Site-Specific Alkylation via Mesylate Displacement: The mesylate group is an excellent leaving group, activating the adjacent methylene carbon for nucleophilic substitution. This allows for the covalent attachment of the linker to a biomolecule, typically targeting reactive nucleophiles like the thiol group of a cysteine residue.

• Bioorthogonal Ligation via Click Chemistry: The terminal ethynyl (alkyne) group serves as a handle for the highly efficient and specific Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[1][2] This allows for the attachment of a second molecule of interest (e.g., a payload, a reporter molecule, or another biomolecule) that has been pre-functionalized with an azide group.

The trans-cyclohexyl core provides a rigid, well-defined, and non-aromatic spacer that separates the conjugated molecules, which can be critical for maintaining their individual biological activities. This guide provides a detailed overview of the chemistry, application strategies, and step-by-step protocols for utilizing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in advanced bioconjugation workflows.

Part 1: The Chemistry of a Bifunctional Linker

The Mesylate Group: A Reliable Alkylating Agent

The methanesulfonate (mesylate) moiety is a widely used functional group in organic synthesis. Its utility stems from its ability to transform a poorly reactive hydroxyl group into a highly reactive leaving group for nucleophilic substitution (SN2) reactions.[3][4] In the context of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, the linker is already "activated." The key reaction is the displacement of the mesylate anion by a nucleophile.

Within a biological milieu, the primary nucleophilic targets on a protein are the side chains of amino acids. While several residues possess nucleophilic character (e.g., lysine, histidine, tyrosine), the thiol group (-SH) of cysteine is a uniquely potent nucleophile, especially in its deprotonated thiolate form (S⁻).[5] By controlling the reaction pH to be slightly above the pKa of the cysteine thiol (typically 8.0-8.5), selective alkylation can be achieved, forming a stable thioether bond.

The Ethynyl Group: A Gateway to Click Chemistry

The terminal alkyne is the second reactive handle. It is relatively inert to the nucleophilic functional groups found on biomolecules, making it a bioorthogonal handle.[6] Its primary role is to participate in the CuAAC reaction, which joins the alkyne with an azide-functionalized molecule to form a stable 1,4-disubstituted 1,2,3-triazole ring.[7][8]

Key advantages of the CuAAC reaction include:

• High Specificity: The azide and alkyne groups react exclusively with each other, ignoring other functional groups present on the biomolecules.[7]

• High Yield: The reaction is thermodynamically favorable and typically proceeds to completion or near-completion.[2]

• Mild Conditions: The reaction can be performed in aqueous buffers at room temperature and a physiological pH range (typically 6.5-8.0), which is crucial for preserving the structure and function of sensitive biomolecules.[1][9]

The overall workflow can be visualized as follows:

Caption: Two-stage bioconjugation workflow.

Part 2: Experimental Protocols

These protocols are designed as a starting point. Optimization of molar ratios, reaction times, and buffer conditions is recommended for each specific application.

Protocol 1: Thiol-Selective Alkylation of a Protein

This protocol describes the conjugation of the mesylate linker to surface-accessible cysteine residues on a protein, such as a monoclonal antibody (mAb) or a cysteine-engineered protein.

Causality Behind Experimental Choices:

• Reducing Agent (TCEP): Disulfide bonds, particularly interchain disulfides in antibodies, must be selectively reduced to generate free thiols for alkylation. TCEP is chosen because it is a potent, odorless, and phosphine-based reducing agent that is highly selective for disulfides and stable in aqueous solutions.

• pH Control (pH 7.5-8.0): The reaction is performed at a slightly basic pH to promote the deprotonation of cysteine's thiol group to the more nucleophilic thiolate anion (R-S⁻), which significantly accelerates the SN2 reaction with the mesylate linker.

• Chelating Agent (EDTA): EDTA is included to chelate any trace heavy metal ions that could otherwise catalyze the re-oxidation of thiols back to disulfides.

• Linker Solvent (DMSO): The linker is often hydrophobic and is first dissolved in a water-miscible organic solvent like DMSO before being added to the aqueous protein solution to ensure it remains soluble.

Materials:

• Protein/Antibody with accessible Cysteine residues.

• (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (Linker).

• Tris(2-carboxyethyl)phosphine (TCEP), 0.5 M stock in water.

• Alkylation Buffer: 50 mM Tris, 150 mM NaCl, 2 mM EDTA, pH 7.8.

• Anhydrous Dimethyl Sulfoxide (DMSO).

• Quenching Solution: 1 M N-acetylcysteine in water.

• Purification System: Size-Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF) with appropriate buffer (e.g., PBS, pH 7.4).

Procedure:

• Protein Preparation:

  • Prepare the protein solution at a concentration of 5-10 mg/mL in Alkylation Buffer.

  • If necessary, perform a buffer exchange to ensure the protein is in the correct buffer and free of interfering substances.

• Disulfide Reduction (if required):

  • Add TCEP to the protein solution to a final concentration of 2-5 molar equivalents relative to the number of disulfide bonds to be reduced.

  • Incubate at 37°C for 60-90 minutes with gentle mixing.

• Linker Preparation:

  • Immediately before use, prepare a 100 mM stock solution of the linker in anhydrous DMSO.

• Alkylation Reaction:

  • Add the linker stock solution to the reduced protein solution to achieve a final molar excess of 5-20 fold of linker over available thiol groups. The optimal ratio should be determined empirically.

  • Note: Add the DMSO solution dropwise while gently vortexing to avoid protein precipitation. The final DMSO concentration should ideally not exceed 10% (v/v).

  • Incubate the reaction at room temperature (20-25°C) for 2-4 hours or at 4°C overnight with gentle end-over-end mixing.

• Quenching:

  • Add the quenching solution to a final concentration of 10-20 mM to react with any excess linker. Incubate for 30 minutes at room temperature.

• Purification:

  • Remove the excess linker and other small molecules by SEC or TFF, exchanging the alkyne-modified protein into a suitable storage buffer (e.g., PBS, pH 7.4).

• Characterization:

  • Determine the protein concentration (e.g., via A280nm).

  • Assess the degree of labeling (linker-to-protein ratio) using methods such as Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry (LC-MS).

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the conjugation of an azide-containing molecule (e.g., a cytotoxic drug, a fluorescent dye) to the alkyne-modified protein from Protocol 1.

Causality Behind Experimental Choices:

• Copper(I) Source: The reaction requires a Cu(I) catalyst. As Cu(I) is easily oxidized, it is typically generated in situ from a Cu(II) salt (like CuSO₄) using a reducing agent (like sodium ascorbate).[1][9]

• Copper Ligand (e.g., THPTA): A water-soluble ligand such as THPTA is crucial. It serves two purposes: it stabilizes the Cu(I) oxidation state, preventing its disproportionation and oxidation, and it accelerates the catalytic cycle, leading to faster and more efficient conjugation.[10]

• Degassing (Optional but Recommended): Removing dissolved oxygen from the buffers can help prevent the oxidation of the Cu(I) catalyst and potential oxidative damage to the protein.

Materials:

• Alkyne-Modified Protein (from Protocol 1).

• Azide-functionalized molecule (Payload).

• CuAAC Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.4.

• Copper(II) Sulfate (CuSO₄), 50 mM stock in water.

• Sodium Ascorbate, 100 mM stock in water (prepare fresh).

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or similar Cu(I)-stabilizing ligand, 100 mM stock in water.

• Anhydrous Dimethyl Sulfoxide (DMSO) for dissolving the payload.

• Purification System (SEC, TFF, or HIC).

Procedure:

• Reactant Preparation:

  • Prepare the alkyne-modified protein at a concentration of 1-5 mg/mL in CuAAC Buffer.

  • Dissolve the azide-payload in a minimal amount of DMSO to create a concentrated stock solution (e.g., 50 mM).

• Reaction Mixture Assembly:

  • In a reaction vessel, add the alkyne-modified protein solution.

  • Add the azide-payload stock solution to the protein to achieve a 3-10 fold molar excess.

• Catalyst Premix:

  • In a separate microcentrifuge tube, prepare the catalyst premix. Add CuSO₄ stock and THPTA stock in a 1:5 molar ratio (e.g., 1 µL of 50 mM CuSO₄ and 5 µL of 50 mM THPTA). Vortex briefly and let it stand for 1-2 minutes. This complexation step is critical.

• Initiation of Click Reaction:

  • Add the catalyst premix to the protein/payload mixture. The final concentration of copper should be in the range of 100-500 µM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate stock solution to a final concentration of 1-5 mM.

• Incubation:

  • Incubate the reaction at room temperature (20-25°C) for 1-4 hours with gentle mixing. Protect the reaction from light if using a photosensitive payload.

• Purification:

  • Purify the final bioconjugate to remove the copper catalyst, excess payload, and other reagents using an appropriate method like SEC or TFF.

• Characterization:

  • Determine the final concentration and assess the Drug-to-Antibody Ratio (DAR) or degree of labeling using UV-Vis spectroscopy (if the payload has a distinct absorbance), HIC, or LC-MS.

  • Analyze for aggregation using Size-Exclusion Chromatography (SEC-HPLC).

Caption: Step-by-step experimental workflow.

Part 3: Data Interpretation and Optimization

The success of the conjugation is highly dependent on careful control of reaction parameters. The following table provides a summary of key parameters and considerations for optimization.

Parameter	Stage 1 (Alkylation)	Stage 2 (CuAAC)	Rationale & Optimization Tips
pH	7.5 - 8.5	6.5 - 8.0	Alkylation: Higher pH deprotonates Cys-SH to the more reactive thiolate. pH > 8.5 can risk hydrolysis of the mesylate and modification of other residues like lysine. CuAAC: The triazole formation is efficient across this range. Extreme pH can damage the protein or inhibit the catalyst.
Molar Ratios	Linker:Thiol (5:1 to 20:1)	Payload:Alkyne (3:1 to 10:1)	Higher excess drives the reaction to completion but can increase non-specific labeling (Stage 1) and makes purification more challenging (Stage 2). Start with a 10x excess for the linker and 5x for the payload and optimize.
Temperature	4°C to 25°C	20°C to 37°C	Lower temperatures (4°C) can improve selectivity and protein stability during alkylation, but require longer reaction times. CuAAC is typically fast at room temperature.
Reaction Time	2 - 16 hours	1 - 4 hours	Monitor reaction progress by LC-MS if possible to determine the optimal time to quench or purify. Prolonged times can lead to side reactions or protein degradation.
Stability	Mesylate is prone to hydrolysis in aqueous buffers over time.[11][12]	The resulting triazole linkage is extremely stable.	Prepare mesylate stock solutions fresh in anhydrous DMSO. The stability of the mesylate decreases as pH and temperature increase.[13]

Conclusion

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a highly effective bifunctional linker that enables a sequential and controlled approach to building complex bioconjugates. By first leveraging the reliable reactivity of the mesylate group for site-specific protein modification and then employing the robust and bioorthogonal nature of click chemistry, researchers can assemble sophisticated constructs for applications ranging from targeted drug delivery to advanced molecular imaging. The protocols and principles outlined in this guide provide a solid foundation for the successful implementation of this versatile chemical tool.

References

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• Pro-ADC. (2024). Alkyne Azide Click Chemistry Protocol for ADC Bioconjugation with Real Examples. Pro-ADC Website. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. PubMed. [Link]

• Rich, J. R., et al. (2012). Heterogeneous Catalysis for Azide-Alkyne Bioconjugation in Solution Via Spin Column: Attachment of Dyes and Saccharides to Peptides and DNA. Taylor & Francis Online. [Link]

• Wikipedia. Mesylate. Wikipedia. [Link]

• Ashenhurst, J. (2015). Tosylates And Mesylates. Master Organic Chemistry. [Link]

• Leng, L., et al. (2025). Discovery of High-Affinity SMARCA2/4 Bromodomain Ligands and Development of Potent and Exceptionally Selective SMARCA2 PROTAC Degraders. Journal of Medicinal Chemistry, 68(2), 1113-1133.

• Khan Academy. (n.d.). Preparation of mesylates and tosylates. Khan Academy Website. [Link]

• Reddit. (2022). How do mesylates and tosylates both protect and act as leaving groups. Reddit. [Link]

• Chem Help ASAP. (2019). formation of tosylates & mesylates. YouTube. [Link]

• Jones, M. W. (2014). Bioconjugation Protocols. Methods in Molecular Biology, 1045.

• Wikipedia. Click chemistry. Wikipedia. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. [Link]

• Mortensen, M., Skovsgaard, M. B., & Gothelf, K. V. (2019). Affinity‐guided protein conjugation. ResearchGate. [Link]

• MedChemExpress. (n.d.). (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. MedChemExpress Website. [Link]

• Jena Bioscience. (n.d.). Click Chemistry reagents from Jena Bioscience. Bio-Connect. [Link]

• Li, J., Milne, R. W., Nation, R. L., Turnidge, J. D., & Coulthard, K. (2003). Stability of colistin and colistin methanesulfonate in aqueous media and plasma as determined by high-performance liquid chromatography. Antimicrobial Agents and Chemotherapy, 47(4), 1364–1370. [Link]

• Watson International Limited. (n.d.). trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]methyl methanesulfonate CAS 819862-02-7. Watson International Limited. [Link]

• Li, J., et al. (2003). Stability of Colistin and Colistin Methanesulfonate in Aqueous Media and Plasma as Determined by High-Performance Liquid Chromatography. National Institutes of Health. [Link]

• Hein, C. D., Liu, X., & Wang, D. (2008). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research, 25(10), 2216–2230. [Link]

• Wallace, S. J., et al. (2008). Stability of Colistin Methanesulfonate in Pharmaceutical Products and Solutions for Administration to Patients. Antimicrobial Agents and Chemotherapy, 52(9), 3047–3051. [Link]

• Jena Bioscience. (2014). Overview Click Chemistry background information. Jena Bioscience. [Link]

• Mtashobya, L. (2023). The synthesis and characterization of the two 2-(tert-butyl) cyclohexyl methanesulfonate compounds. Ethiopian Journal of Science and Technology. [Link]

• Jones, P. G., & Kirby, A. J. (1992). Bond length and reactivity. Structures of the methanesulfonate esters of cis- and trans-4-tert-butylcyclohexanol. ResearchGate. [Link]

• Wallace, S. J., et al. (2008). Stability of colistin methanesulfonate in pharmaceutical products and solutions for administration to patients. PubMed. [Link]

• Warshel Chemical Ltd. (n.d.). trans-4-(trans-4-Ethylcyclohexyl)cyclohexyl]methyl methanesulfonate CAS 819862-02-7. Warshel Chemical Ltd. [Link]

• Nagy, P. (2021). Reaction of Chalcones with Cellular Thiols. ResearchGate. [Link]

• Wallace, S. J., et al. (2008). Stability of Colistin Methanesulfonate in Pharmaceutical Products and Solutions for Administration to Patients. ResearchGate. [Link]

• Gokmen, M. T., et al. (2011). Revealing the nature of thio-click reactions on the solid phase. LookChem. [Link]

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Application Note and Detailed Protocols for Nucleophilic Substitution with (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a valuable intermediate in organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications. The presence of the terminal alkyne provides a versatile handle for further transformations, such as click chemistry, Sonogashira coupling, and conversion to other functional groups. The methanesulfonate (mesylate) group is an excellent leaving group, facilitating nucleophilic substitution reactions to introduce a wide variety of functionalities. This application note provides a detailed experimental setup for the preparation of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate and its subsequent use in nucleophilic substitution reactions, with a focus on the underlying principles and practical considerations for successful execution.

Theory and Mechanistic Insights

The overall process involves a two-step sequence:

• Mesylation of (trans-4-Ethynylcyclohexyl)methanol: The starting alcohol is converted to its corresponding mesylate by reaction with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base, typically a tertiary amine like triethylamine (Et₃N) or pyridine. The alcohol's hydroxyl group is a poor leaving group, but upon mesylation, it is transformed into a methanesulfonate group, which is an excellent leaving group due to the resonance stabilization of the resulting methanesulfonate anion.[1][2] The reaction proceeds via a nucleophilic attack of the alcohol oxygen on the electrophilic sulfur atom of methanesulfonyl chloride.

• Nucleophilic Substitution (Sₙ2) on the Mesylate: The resulting (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a primary alkyl mesylate, making it an ideal substrate for bimolecular nucleophilic substitution (Sₙ2) reactions.[3][4][5][6] In an Sₙ2 reaction, a nucleophile attacks the carbon atom bearing the leaving group from the backside, leading to an inversion of stereochemistry at that carbon (though in this specific case, the carbon is not a stereocenter). The reaction is concerted, meaning the bond formation with the nucleophile and bond breaking with the leaving group occur simultaneously.[2][5] The choice of nucleophile determines the functional group that is introduced.

Figure 1: Overall two-step reaction sequence.

Experimental Protocols

Part 1: Synthesis of (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

This protocol details the conversion of the commercially available (trans-4-Ethynylcyclohexyl)methanol to its corresponding mesylate.

Materials and Equipment:

Reagent/Material	CAS Number	Supplier	Notes
(trans-4-Ethynylcyclohexyl)methanol	2357231-12-8	e.g., Matrix Scientific	Starting material[7]
Methanesulfonyl chloride (MsCl)	124-63-0	e.g., Sigma-Aldrich	Corrosive, handle with care
Triethylamine (Et₃N)	121-44-8	e.g., Sigma-Aldrich	Dry, freshly distilled is preferred
Dichloromethane (DCM), anhydrous	75-09-2	e.g., Sigma-Aldrich	Dry solvent is crucial
Hydrochloric acid (HCl), 1 M aqueous	7647-01-0	-	For workup
Saturated sodium bicarbonate (NaHCO₃)	144-55-8	-	For workup
Saturated sodium chloride (brine)	7647-14-5	-	For workup
Anhydrous magnesium sulfate (MgSO₄)	7487-88-9	-	For drying
Round-bottom flask	-	-	-
Magnetic stirrer and stir bar	-	-	-
Ice bath	-	-	-
Separatory funnel	-	-	-
Rotary evaporator	-	-	-

Step-by-Step Protocol:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (trans-4-Ethynylcyclohexyl)methanol (1.0 eq). Dissolve the alcohol in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.[8] Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Addition of Reagents: To the cooled solution, add triethylamine (1.5 eq) via syringe. Then, add methanesulfonyl chloride (1.2 eq) dropwise via syringe, ensuring the internal temperature remains below 5 °C.[9]

• Reaction Monitoring: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Workup: Quench the reaction by adding cold water. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with cold 1 M HCl, saturated aqueous NaHCO₃, and finally with brine.[8]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification (if necessary): The crude product is often of sufficient purity for the next step. If further purification is required, flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent can be performed.

Figure 2: Workflow for the synthesis of the mesylate.

Part 2: Nucleophilic Substitution with (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

This section provides protocols for the reaction of the synthesized mesylate with three representative nucleophiles: sodium azide, sodium cyanide, and sodium thiomethoxide.

General Considerations:

• Solvent: Polar aprotic solvents such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are recommended to enhance the reactivity of the anionic nucleophiles by minimizing solvation of the nucleophile.[3][10]

• Temperature: The reaction temperature can be adjusted to control the rate of reaction. Room temperature to moderate heating (e.g., 50-70 °C) is typical for these types of reactions.

• Safety: Sodium cyanide and sodium azide are highly toxic. Handle with extreme caution in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE).

Protocol 2A: Synthesis of (trans-4-Ethynylcyclohexyl)methyl Azide

Materials:

Reagent/Material	CAS Number	Notes
(trans-4-Ethynylcyclohexyl)methyl methanesulfonate	-	From Part 1
Sodium azide (NaN₃)	26628-22-8	Highly toxic![11]
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	Polar aprotic solvent

Step-by-Step Protocol:

• Reaction Setup: To a round-bottom flask, add (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (1.0 eq) and dissolve it in anhydrous DMF.

• Addition of Nucleophile: Add sodium azide (1.5 eq) to the solution.

• Reaction: Stir the mixture at room temperature or heat to 50-60 °C for 4-12 hours. Monitor the reaction by TLC.

• Workup: Upon completion, cool the reaction to room temperature and pour it into a separatory funnel containing water and diethyl ether.

• Extraction: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with water (3x) to remove DMF, and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel.

Protocol 2B: Synthesis of (trans-4-Ethynylcyclohexyl)acetonitrile

Materials:

Reagent/Material	CAS Number	Notes
(trans-4-Ethynylcyclohexyl)methyl methanesulfonate	-	From Part 1
Sodium cyanide (NaCN)	143-33-9	Highly toxic![12][13][14]
Dimethyl sulfoxide (DMSO), anhydrous	67-68-5	Polar aprotic solvent

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (1.0 eq) in anhydrous DMSO.

• Addition of Nucleophile: Carefully add sodium cyanide (1.2 eq) to the solution.

• Reaction: Stir the reaction mixture at room temperature or heat to 60-70 °C for 6-18 hours. Monitor by TLC.

• Workup and Extraction: Follow the workup and extraction procedure described in Protocol 2A.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2C: Synthesis of (trans-4-Ethynylcyclohexyl)methyl Methyl Sulfide

Materials:

Reagent/Material	CAS Number	Notes
(trans-4-Ethynylcyclohexyl)methyl methanesulfonate	-	From Part 1
Sodium thiomethoxide (NaSMe)	5188-07-8	Can be prepared in situ or purchased
N,N-Dimethylformamide (DMF), anhydrous	68-12-2	Polar aprotic solvent

Step-by-Step Protocol:

• Reaction Setup: Dissolve (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (1.0 eq) in anhydrous DMF in a round-bottom flask.

• Addition of Nucleophile: Add sodium thiomethoxide (1.1 eq) to the solution.

• Reaction: Stir the reaction at room temperature for 2-6 hours. Monitor by TLC.

• Workup and Extraction: Follow the workup and extraction procedure described in Protocol 2A.

• Purification: Purify the crude product by flash column chromatography.[15][16][17]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Mesylation reaction is slow or incomplete	Impure or wet starting alcohol; Insufficient base; Low quality methanesulfonyl chloride.	Ensure the starting alcohol is pure and dry. Use freshly distilled triethylamine. Use a fresh bottle of methanesulfonyl chloride.
Low yield in the nucleophilic substitution	Incomplete mesylation; Poor nucleophile reactivity; Inappropriate solvent.	Confirm complete conversion to the mesylate before proceeding. Use a polar aprotic solvent like DMF or DMSO. Ensure the nucleophile is of good quality and anhydrous. Consider increasing the reaction temperature.
Formation of elimination byproducts	Steric hindrance around the reaction center (less likely for a primary substrate); Strong basicity of the nucleophile.	Use a less basic nucleophile if possible. Maintain a moderate reaction temperature.

Conclusion

The experimental setup described provides a reliable and versatile method for the synthesis and subsequent functionalization of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. The protocols are designed to be accessible to researchers with a standard organic chemistry laboratory setup. By understanding the underlying principles of mesylation and Sₙ2 reactions, scientists can adapt these procedures to a wide range of nucleophiles, thereby accessing a diverse library of compounds for various research and development applications.

References

• Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Green Chemistry.

• Alcohol to Mesylate using MsCl, base. Organic Synthesis.

• Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Green Chemistry (RSC Publishing).

• Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. ResearchGate.

• Synthesis of Methanesulfonate Esters (Mesylates) From Alcohols. Organic Syntheses.

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Application Note: Strategies for the Purification of Products from Reactions of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Abstract

(Trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a highly versatile bifunctional building block utilized in pharmaceutical and materials science research. Its two key reactive sites—a terminal alkyne and a methanesulfonate (mesylate) leaving group—allow for orthogonal synthetic strategies, including nucleophilic substitutions, Sonogashira couplings, and copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "Click Chemistry". The successful isolation of pure products from these reactions is critical for subsequent applications and reliable data generation. This guide provides detailed protocols and expert insights into the purification of reaction products derived from this key intermediate, addressing common challenges such as the removal of catalysts, reagents, and reaction byproducts. Methodologies covered include extractive workup, flash column chromatography, high-performance liquid chromatography (HPLC), and crystallization.

Introduction: The Synthetic Utility and Purification Challenges

The structure of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate offers two distinct points for chemical modification. The primary methanesulfonate is an excellent leaving group, readily displaced by a wide range of nucleophiles.[1] Concurrently, the terminal alkyne is a gateway for powerful carbon-carbon and carbon-heteroatom bond-forming reactions.[2][3]

Key reaction pathways include:

• Nucleophilic Substitution at the Mesylate: Displacement by azides, amines, thiols, and other nucleophiles.

• Copper/Palladium-Catalyzed Sonogashira Coupling: Reaction of the alkyne with aryl or vinyl halides.[4][5][6]

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): Reaction of the alkyne with organic azides to form stable triazole linkages.[7][8]

The purification strategy must be tailored to the specific reaction performed, as the nature of the product, byproducts, and residual reagents will differ significantly. Common impurities include residual catalysts (Palladium, Copper), ligands (e.g., phosphines), unreacted starting materials, and inorganic salts.

Foundational Step: Aqueous Extractive Workup

Prior to any chromatographic purification, a carefully planned aqueous workup is essential to remove the majority of inorganic salts and water-soluble reagents. Mesylates are generally stable to standard aqueous workup conditions, but prolonged exposure to strongly basic or acidic conditions should be avoided.[9]

Protocol 1: General Aqueous Workup Procedure

This protocol is a starting point and should be adapted based on the specific reaction chemistry. For instance, if an acid-sensitive functional group is present, the acidic wash may be omitted or replaced with a buffered solution.

• Quenching: Cool the reaction mixture to room temperature. If necessary, quench reactive reagents by slowly adding an appropriate solution (e.g., water, saturated ammonium chloride).

• Dilution: Dilute the reaction mixture with an appropriate organic solvent immiscible with water, such as ethyl acetate (EtOAc), dichloromethane (DCM), or diethyl ether (Et₂O).

• Acidic Wash (to remove basic impurities): Transfer the mixture to a separatory funnel and wash with a dilute acid, such as 1 M HCl or 5% citric acid solution. This step is crucial for removing amine bases like triethylamine (TEA) or diisopropylamine (DIPEA).[10]

• Basic Wash (to remove acidic impurities): Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This neutralizes any remaining acid and removes acidic byproducts.

• Brine Wash: Wash the organic layer with saturated aqueous sodium chloride (brine). This helps to break up emulsions and removes the bulk of the dissolved water from the organic phase.

• Drying and Concentration: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Caption: General workflow for aqueous extractive workup.

The Workhorse: Flash Column Chromatography

Flash column chromatography is the most common technique for purifying organic compounds on a laboratory scale, separating molecules based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase (the eluent).[11]

Protocol 2: Silica Gel Flash Column Chromatography

• TLC Analysis: Before running the column, determine the optimal eluent system using Thin-Layer Chromatography (TLC). The ideal system gives the desired product a Retention Factor (Rf) of approximately 0.2-0.4 and good separation from impurities.

• Column Packing: Select an appropriately sized column for the amount of crude material. Pack the column with silica gel, typically as a slurry in the initial, least polar eluent.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the column eluent and carefully pipette it onto the top of the silica bed.

  • Dry Loading: For products sparingly soluble in the eluent, pre-adsorb the crude material onto a small amount of silica gel. After evaporating the solvent, carefully load the resulting free-flowing powder onto the column. This method often results in better resolution.

• Elution: Begin elution with the determined solvent system. A solvent gradient (gradually increasing the polarity of the eluent) is often used to efficiently elute compounds of varying polarities.

• Fraction Collection: Collect the eluate in fractions (e.g., in test tubes).

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Eluent System	Typical Application	Notes
Hexanes / Ethyl Acetate	General purpose for compounds of low to medium polarity.	A robust and widely used system. Excellent for separating many substitution and Sonogashira products.
Dichloromethane / Methanol	For more polar compounds.	Useful for products containing polar functional groups like amines or amides. A small amount of triethylamine (~0.5%) can be added to the eluent to prevent streaking of basic compounds on silica gel.
Toluene / Acetone	Alternative for compounds with aromatic rings.	Can provide different selectivity compared to Hex/EtOAc.

Specific Purification Strategies by Reaction Type

The choice of purification strategy is dictated by the specific impurities introduced during the reaction.

Caption: Decision workflow for selecting a purification strategy.

Purification of Nucleophilic Substitution Products

• Context: The mesylate group is displaced. The primary impurities are excess nucleophile and salts (e.g., triethylammonium methanesulfonate).

• Strategy: A standard aqueous workup (Protocol 1) is usually very effective. Subsequent purification is typically achieved via flash column chromatography (Protocol 2). The polarity of the product relative to the starting mesylate will depend entirely on the nucleophile used.

Purification of Sonogashira Coupling Products

• Context: This reaction uses both Palladium and Copper catalysts, often with phosphine ligands. Key impurities are the catalysts, oxidized ligands, and homocoupled alkyne byproducts (Glaser coupling).[4][12][13]

• Strategy:

  • Initial Catalyst Removal: After the reaction, dilute the mixture with a solvent like diethyl ether or toluene and filter it through a pad of Celite® or a short plug of silica gel. This will remove a significant portion of the insoluble palladium catalyst.

  • Aqueous Workup: Perform an aqueous workup (Protocol 1), including a wash with saturated ammonium chloride (NH₄Cl). The ammonia can complex with the copper(I) catalyst, aiding its removal into the aqueous phase.

  • Chromatography: Purify the resulting crude material by flash column chromatography. Homocoupled alkyne byproducts are often much less polar than the desired cross-coupled product and can typically be separated effectively.

Purification of CuAAC (Click Chemistry) Products

• Context: The primary challenge in CuAAC purification is the removal of the copper catalyst, which can interfere with downstream biological assays or characterization.[7][14]

• Strategy: While the original "click" concept aimed for non-chromatographic purification, residual copper often necessitates further steps.[15]

  • Copper Removal: After the reaction, several methods can be employed:

    • Ammonia Wash: A wash with dilute ammonium hydroxide during the aqueous workup can sequester copper ions.

    • Chelating Resins: Stirring the crude product in a solution with a copper-chelating resin can effectively capture residual metal.

    • Specialized Scavengers: Solid-supported scavengers are available that selectively bind and remove copper.[14]

  • Chromatography/Precipitation: Depending on the product's properties, purification can be achieved by flash chromatography, or if the product is a solid, by precipitation or crystallization from the reaction mixture.[16]

High-Resolution Purification: Preparative HPLC

For achieving very high purity (>98%), especially for separating closely related isomers or for final compounds in a drug development pipeline, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.[17][18][19]

Protocol 3: Preparative RP-HPLC

• Method Development: Develop a separation method on an analytical RP-HPLC system using a C18 column. Screen mobile phases, typically gradients of water and acetonitrile (ACN) or methanol (MeOH), often with an additive like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape.

• Solubility Check: Ensure the crude sample is fully soluble in the initial mobile phase to prevent it from precipitating on the column.[20]

• Scale-Up: Scale the injection volume and flow rate geometrically from the analytical method to the preparative column.

• Purification Run: Inject the sample onto the preparative HPLC system.

• Fraction Collection: Collect fractions corresponding to the target peak, often triggered by a UV detector.

• Product Isolation: Combine the pure fractions. If an acidic modifier like TFA was used, it may need to be neutralized. The solvent is typically removed by lyophilization (freeze-drying) to yield the final, pure compound.

Technique	Scale	Resolution	Speed	Solvent Consumption	Best For
Flash Chromatography	10 mg - 100 g	Low to Moderate	Fast	High	Routine purification, separating compounds with different polarities.
Preparative HPLC	1 mg - 10 g	Very High	Slow	Very High	High-purity final compounds, separating isomers, difficult separations.
Crystallization	100 mg - kg	Potentially Very High	Variable	Low	Crystalline solid products, final purification step to achieve high purity.

Conclusion

The purification of products from reactions of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate requires a systematic and adaptable approach. A well-executed aqueous workup is the indispensable first step, followed by a purification method chosen based on the reaction type and the required final purity. Standard flash chromatography is sufficient for most routine purifications, while specialized workups are necessary for removing metal catalysts from cross-coupling reactions. For the highest purity standards demanded in drug development, preparative HPLC remains the definitive technique. By understanding the principles behind each method and anticipating the likely impurities, researchers can confidently and efficiently isolate their target compounds.

References

• Title: Reverse-phase HPLC analysis and purification of small molecules.[17] Source: Methods in Enzymology, 2013. URL: [Link]

• Title: Scaling Small Molecule Purification Methods for HPLC.[20] Source: Agilent Technologies. URL: [Link]

• Title: High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers.[14] Source: Journal of the American Chemical Society, ACS Publications. URL: [Link]

• Title: Reverse-phase HPLC Analysis and Purification of Small Molecules.[19] Source: ResearchGate, 2025. URL: [Link]

• Title: Aqueous workup for mesylates.[9] Source: Reddit r/Chempros, 2019. URL: [Link]

• Title: Method for concentration and purification of alkyne-containing molecules.

• Title: Sonogashira Coupling.[4] Source: NROChemistry. URL: [Link]

• Title: Synthesis of Methanesulfonate Esters (Mesylates) From Alcohols. Source: Organic Chemistry Data. URL: [Link]

• Title: Exploring advanced Click Chemistry for versatile and efficient bioconjugations. Source: Interchim, 2023. URL: [Link]

• Title: Sonogashira coupling.[5] Source: Wikipedia. URL: [Link]

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• Title: Sonogashira Coupling.[6] Source: Organic Chemistry Portal. URL: [Link]

• Title: Tosylates And Mesylates.[1] Source: Master Organic Chemistry, 2015. URL: [Link]

• Title: Click Chemistry Azide-Alkyne Cycloaddition.[15] Source: Organic Chemistry Portal. URL: [Link]

• Title: column chromatography & purification of organic compounds.[11] Source: YouTube, 2021. URL: [Link]

• Title: Biosynthesis of alkyne-containing natural products.[2] Source: PMC, NIH, 2020. URL: [Link]

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Application Notes & Protocols: (trans-4-Ethynylcyclohexyl)methyl methanesulfonate as a Covalent Probe for Proteomics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Interrogating the Proteome with Covalent Chemical Probes

In the landscape of drug discovery and chemical biology, understanding the intricate interactions between small molecules and the proteome is paramount. Phenotypic drug discovery, while powerful, often yields potent compounds with unknown mechanisms of action.[1][2] Target deconvolution—the process of identifying the specific protein targets of a bioactive compound—is a critical yet challenging step.[1][2][3] Chemical proteomics has emerged as a robust discipline to address this challenge, utilizing small molecule probes to map protein function, distribution, and interactions directly in complex biological systems.[4][5]

A particularly powerful strategy within chemical proteomics is Activity-Based Protein Profiling (ABPP), which employs chemical probes that covalently bind to active sites or other functional residues on proteins.[6][7][8] These probes typically consist of three key components: a reactive group (or "warhead") that forms a covalent bond with a protein target, a recognition element that can direct the probe to a specific protein family, and a reporter tag for downstream detection and enrichment.[9]

This document details the application of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate , a bifunctional chemical probe designed for covalent proteomics. This probe integrates a methanesulfonate electrophile as a reactive warhead with a terminal alkyne as a bioorthogonal handle, enabling a two-step approach for protein target identification. The methanesulfonate group is an excellent leaving group, rendering the adjacent carbon susceptible to nucleophilic attack by amino acid residues such as cysteine, lysine, or serine.[10][11][12][13] The ethynyl (alkyne) group is a small, minimally perturbing tag that can be specifically derivatized via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[4][9][14][15] This allows for the attachment of biotin for affinity purification or a fluorophore for visualization after the probe has labeled its protein targets in situ.[5][14]

These application notes provide a comprehensive guide to utilizing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate for covalent ligand discovery, target validation, and global profiling of reactive residues within the proteome.

Principle and Mechanism of Action

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is designed as a versatile probe for covalent modification of nucleophilic amino acid residues in proteins. Its utility stems from its bifunctional nature:

• Covalent Warhead (Methanesulfonate): The methanesulfonate (mesylate) group is a potent electrophile and an excellent leaving group.[10][12] It reacts with nucleophilic side chains of amino acids (e.g., the thiol of cysteine, the amine of lysine, the hydroxyl of serine) via a nucleophilic substitution (SN2) reaction. This results in the formation of a stable, covalent bond between the probe and the protein target.[13][16] The trans-cyclohexyl scaffold provides a rigid, defined geometry for presenting the reactive group.

• Bioorthogonal Handle (Ethynyl Group): The terminal alkyne serves as a bioorthogonal reporter tag. Its small size minimizes steric hindrance and perturbation of the probe's activity, making it suitable for experiments in living cells or complex lysates.[6][8] Following covalent labeling, the alkyne can be selectively reacted with an azide-containing reporter molecule (e.g., Azide-PEG3-Biotin or a fluorescent azide) via CuAAC click chemistry.[9][15] This two-step approach offers greater flexibility and reduces potential interference that a bulky tag like biotin might cause during the initial labeling step.[5][7]

Covalent Labeling and Bioorthogonal Ligation Workflow

The overall experimental logic involves an initial covalent labeling step followed by a highly specific click chemistry reaction for detection and analysis.

Caption: General workflow for proteome profiling using the bifunctional probe.

Applications in Proteomics Research

This probe is a versatile tool for several key applications in chemical proteomics and drug development.

Target Deconvolution and Identification

For a bioactive compound with a known phenotype but an unknown target, a common strategy is to synthesize a probe analog.[1][3] (trans-4-Ethynylcyclohexyl)methyl methanesulfonate can be used as a fragment or scaffold to build such probes or used directly to identify proteins that are susceptible to covalent modification, potentially revealing novel druggable sites.

Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP is used to assess the selectivity and target engagement of a non-covalent inhibitor. In this setup, a proteome is pre-incubated with the inhibitor of interest before treatment with the covalent probe. If the inhibitor binds to the target protein, it will block the binding site and prevent labeling by the probe. A reduction in signal for a particular protein compared to the control (DMSO) indicates that the protein is a target of the inhibitor.

Caption: Workflow for competitive ABPP to identify inhibitor targets.

Profiling Proteome-Wide Covalent Interactions

The probe can be used to create a global map of accessible and reactive nucleophilic sites across the proteome. This can provide insights into protein function, identify hyper-reactive residues that may be susceptible to modification by endogenous metabolites or electrophilic drugs, and uncover novel allosteric regulatory sites.[9][17]

Experimental Protocols

Safety Precaution: (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a reactive electrophile and should be handled with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated area. Methanesulfonyl chloride, a related compound, is a potent alkylating agent.[12] Treat all reagents and reaction mixtures as potentially hazardous.

Protocol 1: Labeling of Proteins in Cell Lysate

This protocol describes the labeling of total soluble proteins from a cell lysate.

Materials:

• Cells of interest (e.g., HeLa, HEK293T)

• Lysis Buffer: PBS, pH 7.4 with 0.1% Triton X-100 and protease inhibitor cocktail

• (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (Probe), 10 mM stock in DMSO

• BCA Protein Assay Kit

• Dithiothreitol (DTT) for quenching

Procedure:

• Cell Lysis: Harvest cultured cells and wash twice with cold PBS. Resuspend the cell pellet in ice-cold Lysis Buffer. Lyse cells by sonication on ice (e.g., 3 cycles of 15 seconds ON, 30 seconds OFF).

• Clarification: Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cellular debris. Collect the supernatant (proteome).

• Protein Quantification: Determine the protein concentration of the lysate using a BCA assay.

• Proteome Labeling:

  • Dilute the proteome to a final concentration of 1-2 mg/mL with Lysis Buffer.

  • Add the Probe from the 10 mM DMSO stock to a final concentration of 10-100 µM. A concentration titration is recommended to optimize labeling.

  • For a negative control, add an equivalent volume of DMSO.

  • Incubate the reaction for 1 hour at room temperature with gentle rotation.

• Quenching: Quench any unreacted probe by adding DTT to a final concentration of 10 mM and incubating for 15 minutes.

• Proceed to Protocol 2 for bioorthogonal ligation.

Protocol 2: Click Chemistry for Biotinylation of Labeled Proteome

This protocol uses the CuAAC reaction to attach a biotin tag to the alkyne-labeled proteins for subsequent enrichment.[18][19][20]

Materials:

• Alkyne-labeled proteome from Protocol 1

• Click Chemistry Cocktail Components:

  • Azide-PEG3-Biotin, 10 mM stock in DMSO

  • Tris(2-carboxyethyl)phosphine (TCEP), 50 mM fresh stock in water

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA), 10 mM stock in DMSO

  • Copper(II) Sulfate (CuSO₄), 50 mM stock in water

• SDS-PAGE loading buffer

Procedure:

• Prepare Click Reaction Mix: To 50 µL of the labeled proteome (approx. 50-100 µg), add the following components in order, vortexing gently after each addition:

  • 1.5 µL of Azide-PEG3-Biotin (final concentration: ~300 µM)

  • 1.0 µL of TCEP (final concentration: 1 mM)

  • 1.5 µL of TBTA (final concentration: ~300 µM)

  • 1.0 µL of CuSO₄ (final concentration: 1 mM)

• Incubation: Incubate the reaction for 1 hour at room temperature, protected from light.

• Sample Preparation for Analysis:

  • For In-gel Fluorescence (if a fluorescent azide was used): Add SDS-PAGE loading buffer, boil for 5 minutes, and load onto a polyacrylamide gel.

  • For Enrichment: Proceed directly to Protocol 3.

Protocol 3: Enrichment and On-Bead Digestion for Mass Spectrometry

This protocol enriches the biotinylated proteins using streptavidin beads, followed by on-bead digestion to prepare peptides for LC-MS/MS analysis.[5][21]

Materials:

• Biotinylated proteome from Protocol 2

• High-capacity Streptavidin Agarose Resin

• Wash Buffer 1: 1% SDS in PBS

• Wash Buffer 2: 8 M Urea in 100 mM Tris-HCl, pH 8.0

• Wash Buffer 3: 100 mM Tris-HCl, pH 8.0

• Reduction Solution: 10 mM DTT in 100 mM Tris-HCl, pH 8.0

• Alkylation Solution: 55 mM iodoacetamide (IAA) in 100 mM Tris-HCl, pH 8.0

• Trypsin, sequencing grade

• Digestion Buffer: 50 mM Tris-HCl, pH 8.0, with 1 mM CaCl₂

Procedure:

• Streptavidin Enrichment:

  • Add streptavidin agarose resin (e.g., 50 µL of slurry) to the biotinylated proteome.

  • Incubate for 1.5 hours at room temperature with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation (1,000 x g for 2 min) and discard the supernatant.

  • Wash the beads sequentially with:

    • 2 x 1 mL of Wash Buffer 1

    • 2 x 1 mL of Wash Buffer 2

    • 3 x 1 mL of Wash Buffer 3

• On-Bead Reduction and Alkylation:

  • Resuspend the beads in 200 µL of Reduction Solution and incubate for 30 minutes at 37°C.

  • Cool to room temperature, pellet beads, and discard the supernatant.

  • Resuspend in 200 µL of Alkylation Solution and incubate for 30 minutes in the dark.

• On-Bead Digestion:

  • Wash the beads 3 times with 1 mL of Wash Buffer 3.

  • Resuspend the beads in 100 µL of Digestion Buffer.

  • Add trypsin (e.g., 1 µg) and incubate overnight at 37°C with shaking.

• Peptide Collection:

  • Centrifuge the beads and collect the supernatant containing the tryptic peptides.

  • Perform an additional wash of the beads with 50 µL of water and combine with the first supernatant.

• Sample Cleanup: Acidify the peptide solution with formic acid and desalt using a C18 StageTip or equivalent. Elute peptides for LC-MS/MS analysis.

Data Analysis and Interpretation

Mass spectrometry data should be searched against a relevant protein database (e.g., UniProt Human) using a standard search algorithm (e.g., MaxQuant, Proteome Discoverer).

• Target Identification: Proteins that are significantly enriched in the probe-treated sample compared to the DMSO control are considered potential targets. Quantitative proteomics approaches, such as label-free quantification (LFQ) or TMT labeling, can be used for robust statistical analysis.[22]

• Competitive ABPP: In competitive profiling experiments, target proteins will show a dose-dependent decrease in enrichment in the presence of the competing inhibitor.

• Site-of-Modification Analysis: The covalent binding site of the probe on the target protein can be identified by searching for the mass modification corresponding to the probe's structure on specific amino acid residues.

Quantitative Data Summary

Parameter	Recommended Range	Rationale
Probe Concentration	10 - 100 µM	Balance between effective labeling and potential off-target effects. Requires empirical optimization.
Proteome Concentration	1 - 2 mg/mL	Ensures sufficient protein for detection while minimizing reagent consumption.
Labeling Time	30 - 60 min	Sufficient for most covalent reactions. Longer times may increase non-specific labeling.
Click: Azide-Biotin	100 - 300 µM	Molar excess ensures complete ligation of the alkyne-labeled proteins.
Click: CuSO₄ / TCEP	1 mM	Catalytic amount for efficient CuAAC reaction. TCEP reduces Cu(II) to the active Cu(I) state.

Troubleshooting

Issue	Possible Cause	Suggested Solution
No or Low Labeling Signal	Probe is inactive or concentration is too low.	Verify probe integrity. Increase probe concentration or incubation time.
Target protein is low abundance or not expressed.	Confirm target expression by Western blot. Use a more concentrated lysate.
Click chemistry reaction failed.	Use freshly prepared TCEP and copper solutions. Ensure all components were added correctly.
High Background Labeling	Probe concentration is too high.	Perform a dose-response experiment to find the optimal probe concentration.
Insufficient washing during enrichment.	Increase the number and stringency of wash steps, especially with SDS and urea buffers.
Non-specific binding to streptavidin beads.	Pre-clear the lysate with streptavidin beads before adding the probe.
Poor Peptide Recovery	Inefficient trypsin digestion.	Ensure proper pH and temperature. Check trypsin activity.
Peptides lost during sample cleanup.	Optimize the desalting protocol. Ensure proper acidification before C18 binding.

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Step-by-step synthesis of derivatives using (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

An In-Depth Guide to the Synthesis of 1,2,3-Triazole Derivatives Using (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate

Authored by a Senior Application Scientist

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate as a versatile building block. The primary focus is on its application in synthesizing novel 1,2,3-triazole derivatives through Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry."

Introduction: A Scaffold for Innovation

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a bifunctional molecule of significant interest in modern medicinal chemistry. It features two key reactive sites: a terminal alkyne and a methanesulfonate (mesylate) group.

• The Terminal Alkyne (-C≡CH): This functional group is the cornerstone for one of the most reliable and efficient reactions in chemical synthesis: the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2][3] This reaction allows for the covalent linking of the cyclohexyl scaffold to any azide-bearing molecule, forming a highly stable 1,4-disubstituted 1,2,3-triazole ring.

• The Methanesulfonate (-OMs): As an excellent leaving group, the mesylate allows for various nucleophilic substitution reactions, offering an alternative pathway for derivatization. However, the robustness and modularity of the CuAAC reaction make the terminal alkyne the more commonly exploited handle for library synthesis.

The trans-cyclohexane ring itself is a valuable structural motif. It acts as a rigid, non-aromatic bioisostere of a phenyl ring, providing a three-dimensional vector to position substituents in a well-defined orientation, which is critical for optimizing interactions with biological targets. The resulting 1,2,3-triazole ring is not merely a linker; it is a significant pharmacophore known for its metabolic stability and ability to participate in hydrogen bonding, mimicking the properties of a peptide bond.[1][4][5]

The Core Synthetic Strategy: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the preferred method for derivatizing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate due to its high yields, mild reaction conditions, and exceptional tolerance of other functional groups.[3] The reaction involves the [3+2] cycloaddition of the terminal alkyne with an organic azide, catalyzed by a Cu(I) species, to exclusively form the 1,4-regioisomer of the 1,2,3-triazole.[1][2]

The catalytic cycle is initiated by the formation of a copper(I) acetylide intermediate. This species then reacts with the azide, leading to a six-membered copper-containing ring, which subsequently rearranges and undergoes protonolysis to release the triazole product and regenerate the Cu(I) catalyst.

Caption: General scheme of the CuAAC reaction.

Detailed Experimental Protocol: Synthesis of a Model Derivative

This protocol details the synthesis of (trans-4-((1-benzyl-1H-1,2,3-triazol-4-yl)methyl)cyclohexyl)methyl methanesulfonate as a representative example.

Objective: To provide a reliable, step-by-step methodology for the CuAAC reaction.

Materials and Reagents

Reagent	Purity	Supplier	Notes
(trans-4-Ethynylcyclohexyl)methyl methanesulfonate	>95%	Commercial	The starting alkyne.
Benzyl Azide	>95%	Commercial	The azide coupling partner. Caution: Potentially explosive.
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	>98%	ACS Grade	The copper catalyst precursor.
Sodium Ascorbate (Na-Ascorbate)	>99%	Reagent Grade	The reducing agent to generate Cu(I) in situ.
tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	>95%	Commercial	A water-soluble ligand to stabilize Cu(I) and improve efficiency.[6][7]
tert-Butanol (t-BuOH)	>99%	Anhydrous	Organic co-solvent.
Deionized Water (H₂O)	-	-	Aqueous solvent.
Dichloromethane (DCM)	>99%	HPLC Grade	For extraction.
Saturated Sodium Bicarbonate Solution (NaHCO₃)	-	-	For work-up.
Brine	-	-	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	>97%	Reagent Grade	For drying the organic phase.
Silica Gel	-	60 Å, 230-400 mesh	For column chromatography.

Procedure

• Reagent Preparation:

  • In a vial, dissolve (trans-4-Ethynylcyclohexyl)methyl methanesulfonate (1.0 eq) and benzyl azide (1.1 eq) in a 1:1 mixture of deionized water and t-BuOH (to achieve a final concentration of ~0.1 M).

  • In a separate microfuge tube, prepare a fresh catalyst solution by adding Copper(II) sulfate (0.05 eq) to a solution of THPTA (0.1 eq) in deionized water. Vortex briefly.[6][7] The ligand is crucial as it prevents the oxidation of the active Cu(I) catalyst and mitigates potential cellular toxicity in biological applications.[6]

• Reaction Assembly:

  • To the vial containing the alkyne and azide, add the pre-complexed CuSO₄/THPTA solution.

  • Initiate the reaction by adding a freshly prepared aqueous solution of sodium ascorbate (0.2 eq). The reaction is typically run at room temperature.[6][7]

• Monitoring and Incubation:

  • Stir the reaction mixture vigorously at room temperature. The reaction is often complete within 1-4 hours. In some cases, reactions can be complete in as little as 15-30 minutes.[6][7]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting alkyne is fully consumed.

• Work-up and Isolation:

  • Once the reaction is complete, dilute the mixture with water and extract three times with dichloromethane (DCM).

  • Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1,2,3-triazole derivative.

Safety Precautions

• Organic azides, especially low molecular weight ones, can be explosive. Handle with care, behind a safety shield, and avoid heat, shock, or friction.

• Copper compounds can be toxic. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Characterization of the Final Product

Verifying the identity and purity of the synthesized derivative is a critical step.

Caption: Key techniques for product characterization.

Expected Analytical Data for the Model Product

Technique	Expected Observation
¹H NMR	Appearance of a characteristic singlet for the triazole proton (typically δ 7.5-8.0 ppm). Signals corresponding to the benzyl group and the cyclohexyl scaffold will also be present.[8][9]
¹³C NMR	Appearance of two new signals for the triazole ring carbons (typically δ 120-150 ppm).[8]
HRMS	The measured m/z value for the molecular ion [M+H]⁺ should match the calculated exact mass, confirming the elemental composition.
IR Spec.	Disappearance of the characteristic sharp alkyne C≡C-H stretch (~3300 cm⁻¹) and the strong azide N₃ stretch (~2100 cm⁻¹).

Applications in Drug Discovery and Development

The synthetic protocol described here provides a powerful platform for generating large libraries of diverse molecules for high-throughput screening. The trans-cyclohexyl core acts as a rigid anchor, while the "R" group of the azide (R-N₃) can be extensively varied. This modularity allows for a systematic exploration of the structure-activity relationship (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

The 1,2,3-triazole core is prevalent in many biologically active compounds, exhibiting a wide range of pharmacological activities, including:

• Anticancer[4][10]

• Antimicrobial[9][11]

• Antiviral[10]

• Anti-inflammatory[12]

By coupling (trans-4-Ethynylcyclohexyl)methyl methanesulfonate with azides attached to known pharmacophores or diverse chemical fragments, researchers can rapidly generate novel hybrid molecules with potentially enhanced or entirely new biological functions.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive catalyst (Cu(I) oxidized to Cu(II)). Impure reagents. Poor solubility.	Use a stabilizing ligand (e.g., THPTA, TBTA). Use freshly prepared sodium ascorbate solution. Ensure high-purity starting materials. Adjust the solvent system (e.g., add DMSO).
Multiple Byproducts	Impurities in starting materials. Side reactions.	Purify starting materials before the reaction. Lower the reaction temperature. Ensure the absence of oxygen.
Difficult Purification	Product and starting material have similar polarity.	Optimize the reaction to go to completion. Use a different chromatography system (e.g., reverse-phase HPLC) or try recrystallization.

Conclusion

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a high-value building block for modern chemical synthesis. Its terminal alkyne functionality, when leveraged through the robust and efficient CuAAC click reaction, provides a straightforward and highly modular route to a diverse array of 1,2,3-triazole derivatives. The protocols and insights provided herein offer a solid foundation for researchers in drug discovery to design and synthesize novel chemical entities with significant therapeutic potential.

References

• Benchchem. Application Notes and Protocols: The Versatility of Terminal Alkynes in Click Chemistry.
• BroadPharm. Click Chemistry Protocols.
• Xi'an Confluore Biological Technology Co., Ltd. Click Chemistry Protocols.
• PubMed. N-cyclohexyl-2-[5-(4-pyridyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-ylsulfanyl]-acetamide dihydrate: synthesis, experimental, theoretical characterization and biological activities.
• ResearchGate. What is the best procedure for click reaction between alkyl azide and terminal alkyne group?.
• Vector Labs. Cell Lysate Labeling.
• PMC. 1,2,3-Triazole-containing hybrids as leads in medicinal chemistry: A recent overview.
• NIH. Synthesis of 1,2,3-Triazole Derivatives and Evaluation of their Anticancer Activity.
• ResearchGate. Synthesis, Characterization and Biological Activities of 1,2,3-Triazole Containing Substituted Cyclohexenones.
• MDPI. Recent Developments Towards the Synthesis of Triazole Derivatives: A Review.
• IPRJB. Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities.
• MDPI. Recent Developments Towards the Synthesis of Triazole Derivatives: A Review.
• ResearchGate. synthesis and properties of triazole-containing three-unit products with 4-cyclohexylphenoxy groups.
• PMC. Exploiting azide–alkyne click chemistry in the synthesis, tracking and targeting of platinum anticancer complexes.
• Semantic Scholar. CuI‐Catalyzed Alkyne–Azide “Click” Cycloadditions from a Mechanistic and Synthetic Perspective.
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Application Notes and Protocols for Surface Functionalization using (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Introduction: A Versatile Linker for Bioorthogonal Surface Engineering

In the fields of materials science, diagnostics, and drug development, the ability to precisely control the chemical composition of a surface is paramount. Surface functionalization allows for the immobilization of biomolecules, polymers, and nanoparticles, thereby tailoring the material's properties for specific applications such as enhancing biocompatibility, creating targeted drug delivery systems, or developing sensitive biosensors. (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a bifunctional linker designed for robust, two-step surface modification. Its unique structure comprises two key components:

• A Methanesulfonate (Mesylate) Group: This is an excellent leaving group, enabling the covalent attachment of the linker to surfaces rich in nucleophilic groups like hydroxyls (-OH) or amines (-NH2).[1][2] This "grafting to" approach forms a stable, covalent bond between the linker and the substrate.

• A Terminal Ethynyl (Alkyne) Group: This group remains inert during the initial attachment phase and serves as a reactive handle for subsequent bioorthogonal "click" chemistry reactions.[3] The alkyne moiety allows for the highly efficient and specific covalent attachment of molecules containing a complementary azide group.

This dual functionality provides a powerful platform for researchers to first create a stable, alkyne-terminated surface, which can then be further modified with a vast library of azide-containing molecules. The trans-cyclohexyl spacer ensures a rigid and defined distance between the surface and the attached molecule, which can be critical for maintaining the function of immobilized biomolecules.

These application notes provide a comprehensive guide to utilizing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate for the functionalization of various material surfaces. We will detail the underlying chemical principles, provide step-by-step protocols for immobilization and subsequent click chemistry conjugation, and describe the necessary characterization techniques to validate each step of the process.

Principle of the Technology: A Two-Step Functionalization Strategy

The surface modification process using (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a sequential, two-step procedure. This modular approach ensures high efficiency and versatility.

Step 1: Immobilization of the Alkyne Linker

The initial step involves the covalent attachment of the linker to the substrate. The methanesulfonate group is a highly effective leaving group, making the adjacent methylene carbon susceptible to nucleophilic attack from functional groups present on the material's surface, such as the silanol groups on glass or silica, or hydroxyl/amine groups on polymer surfaces.[1][2] This reaction forms a stable ether or amine linkage, respectively, and results in a surface densely functionalized with terminal alkyne groups.

Step 2: Bioorthogonal "Click" Chemistry Conjugation

Once the surface is functionalized with alkyne groups, it becomes a platform for "click" chemistry. This refers to a class of reactions that are rapid, high-yielding, and bioorthogonal, meaning they do not interfere with biological processes.[4][5] The most common click reactions for surface modification are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

• CuAAC: This reaction involves the use of a copper(I) catalyst to form a stable triazole linkage between the surface-bound alkyne and an azide-modified molecule of interest.[6][7]

• SPAAC: This is a copper-free alternative that utilizes a strained cyclooctyne (e.g., DBCO) instead of a terminal alkyne. For the purpose of these notes, we will focus on the reaction of the surface-bound terminal alkyne with an azide-modified molecule. SPAAC is particularly advantageous for biological applications where the cytotoxicity of copper is a concern.[8][9]

The choice between CuAAC and SPAAC depends on the specific application and the sensitivity of the molecules being conjugated.

Visualizing the Workflow

Caption: A two-part workflow for surface functionalization.

Experimental Protocols

These protocols are designed to be a starting point and may require optimization depending on the specific substrate and molecule to be immobilized.

Part 1: Immobilization of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Protocol 1.1: Functionalization of Silica-Based Surfaces (e.g., Glass Slides, Silicon Wafers)

This protocol is based on the reaction of the methanesulfonate with surface silanol groups.

Materials:

• Substrate (glass slides, silicon wafers)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment (PPE).

• Anhydrous Toluene

• (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

• Triethylamine (TEA)

• Methanol, Acetone, Deionized (DI) water

• Nitrogen or Argon gas source

• Sonicator

Procedure:

• Substrate Cleaning and Activation:

  • Clean the substrates by sonicating in acetone, methanol, and DI water for 15 minutes each.

  • Dry the substrates under a stream of nitrogen.

  • Immerse the clean, dry substrates in freshly prepared Piranha solution for 30-60 minutes to hydroxylate the surface.

  • Rinse the substrates thoroughly with copious amounts of DI water and then with methanol.

  • Dry the substrates in an oven at 110°C for at least 2 hours and allow to cool to room temperature in a desiccator before use.

• Linker Immobilization:

  • In a glovebox or under an inert atmosphere, prepare a 10-50 mM solution of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in anhydrous toluene.

  • Add triethylamine to the solution to act as an acid scavenger (a 1.5 to 2-fold molar excess relative to the linker is recommended).

  • Place the activated substrates in a reaction vessel and add the linker solution, ensuring the substrates are fully submerged.

  • Heat the reaction at 60-80°C overnight with gentle agitation.

  • After the reaction, allow the vessel to cool to room temperature.

  • Remove the substrates and rinse them sequentially with toluene, acetone, and methanol.

  • Sonicate the substrates in methanol for 10 minutes to remove any non-covalently bound linker.

  • Dry the alkyne-functionalized substrates under a stream of nitrogen and store in a desiccator.

Part 2: Click Chemistry Conjugation

Protocol 2.1: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Materials:

• Alkyne-functionalized substrate

• Azide-modified molecule of interest

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(hydroxypropyltriazolylmethyl)amine (THPTA) ligand

• Phosphate-buffered saline (PBS) or another suitable buffer

• DI water

Procedure:

• Prepare Click Chemistry Reagents:

  • Prepare a 100 mM stock solution of CuSO₄ in DI water.

  • Prepare a 500 mM stock solution of sodium ascorbate in DI water. This solution should be made fresh.

  • Prepare a 100 mM stock solution of THPTA in DI water.

• Conjugation Reaction:

  • Prepare a solution of the azide-modified molecule in a suitable buffer (e.g., PBS) at a concentration typically ranging from 10 µM to 1 mM.

  • In a separate tube, prepare the catalyst premix. For a 1 mL final reaction volume, mix 10 µL of 100 mM CuSO₄ and 50 µL of 100 mM THPTA. Let it stand for 5 minutes.

  • Place the alkyne-functionalized substrate in a reaction vessel.

  • Add the solution of the azide-modified molecule to the vessel.

  • Add the CuSO₄/THPTA premix to the reaction vessel.

  • Initiate the reaction by adding 20 µL of freshly prepared 500 mM sodium ascorbate.

  • Incubate the reaction for 1-4 hours at room temperature with gentle agitation.

  • After incubation, remove the substrate and wash it thoroughly with the reaction buffer, followed by DI water.

  • Dry the substrate under a stream of nitrogen.

Protocol 2.2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) - Copper-Free

This protocol is for reacting an azide-modified molecule with a surface functionalized with a strained alkyne like DBCO. For the purpose of these notes, we will assume the molecule of interest is functionalized with a DBCO group and the surface with an azide. The reverse is also possible. The protocol below is for the reaction of an azide-functionalized surface with a DBCO-containing molecule.

Materials:

• Azide-functionalized substrate (prepared using an azide-terminated linker)

• DBCO-functionalized molecule of interest

• Suitable buffer (e.g., PBS)

Procedure:

• Prepare Labeling Solution:

  • Dissolve the DBCO-functionalized molecule in a suitable buffer to a final concentration typically ranging from 10-100 µM.[10][11]

• Conjugation Reaction:

  • Place the azide-functionalized substrate in a reaction vessel.

  • Add the DBCO-molecule solution, ensuring the surface is fully covered.

  • Incubate for 1-12 hours at room temperature or 37°C, depending on the stability of the molecule.[9][10]

  • After incubation, remove the substrate and wash it extensively with the buffer to remove any non-specifically bound molecules.

  • Rinse with DI water and dry under a stream of nitrogen.

Validation and Characterization of Functionalized Surfaces

To ensure the success of each functionalization step, a suite of surface characterization techniques should be employed.

Quantitative Data Summary

Characterization Technique	Stage of Analysis	Expected Outcome for Successful Functionalization
Contact Angle Goniometry	After Linker Immobilization	A significant change in the water contact angle. The direction of change (more hydrophobic or hydrophilic) depends on the substrate and the linker's properties.[12][13][14][15][16]
After Click Conjugation	A further change in contact angle, reflecting the properties of the immobilized molecule (e.g., a hydrophilic protein will decrease the contact angle).[12][13][14][15][16]
X-ray Photoelectron Spectroscopy (XPS)	After Linker Immobilization	Appearance of the C 1s peak corresponding to the alkyne (C≡C) bond at approximately 285.0 eV. A decrease in the substrate signal (e.g., Si 2p).[17][18][19]
After Click Conjugation	Appearance of the N 1s signal from the triazole ring formed during the click reaction. Appearance of signals characteristic of the immobilized molecule (e.g., N 1s for proteins, specific elements for dyes).[17][18][19]
Atomic Force Microscopy (AFM)	After Linker Immobilization	Minimal change in surface roughness is expected for a monolayer of the linker.
After Click Conjugation	An increase in surface roughness and the appearance of new topographical features corresponding to the immobilized molecules.[20][21][22][23]

Detailed Characterization Methodologies

1. Contact Angle Goniometry:

This technique measures the angle a liquid droplet makes with a solid surface and is highly sensitive to changes in surface chemistry.

• Principle: A change in the surface functional groups alters the surface energy, which in turn changes the wettability of the surface.

• Procedure: A small droplet of high-purity water is placed on the surface, and the angle between the droplet edge and the surface is measured using a goniometer. Measurements should be taken at multiple points on the surface to ensure homogeneity.

• Interpretation: A statistically significant change in the contact angle before and after a reaction step confirms that the surface chemistry has been altered.

2. X-ray Photoelectron Spectroscopy (XPS):

XPS provides quantitative information about the elemental composition and chemical states of the elements on the surface.

• Principle: The surface is irradiated with X-rays, causing the emission of core-level electrons. The kinetic energy of these electrons is characteristic of the element and its chemical environment.

• Procedure: The functionalized substrate is placed in an ultra-high vacuum chamber and analyzed. Survey scans are used to determine the elemental composition, and high-resolution scans of specific elements (C, N, O, Si) are used to determine chemical bonding states.

• Interpretation: The appearance of new elemental signals or shifts in the binding energies of existing signals provides direct evidence of successful functionalization.

3. Atomic Force Microscopy (AFM):

AFM is a high-resolution imaging technique that can visualize the surface topography at the nanoscale.

• Principle: A sharp tip mounted on a cantilever is scanned across the surface. The deflection of the cantilever is measured to create a topographical map of the surface.

• Procedure: The analysis is typically performed in tapping mode to minimize damage to the functionalized layer.

• Interpretation: While the linker monolayer may be too thin to resolve easily, the immobilization of larger molecules like proteins or nanoparticles via click chemistry should be clearly visible as an increase in surface roughness and the appearance of distinct features on the surface.[20][21][22][23]

Signaling Pathway and Logical Relationship Diagram

Caption: A self-validating experimental workflow.

Conclusion

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a highly effective bifunctional linker for the creation of versatile, bioorthogonal surfaces. The protocols and characterization methods detailed in these application notes provide a robust framework for researchers to successfully functionalize a variety of materials. The two-step approach, involving initial linker immobilization followed by a highly specific click chemistry reaction, offers a modular and efficient strategy for developing advanced materials for a wide range of applications in research, diagnostics, and therapeutics.

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• Müller, T., G-C., M., H., A., & F., G. (2009). AFM imaging of functionalized carbon nanotubes on biological membranes. Nanotechnology, 20(43), 434001. [Link]

• Brighton Science. (n.d.). Contact Angle Goniometer 101: Guide to Measuring Contact Angle. Brighton Science. [Link]

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• Gai, M., & Ben-Sasson, S. A. (2016). Atomic Force Microscopy beyond Topography: Chemical Sensing of 2D Material Surfaces through Adhesion Measurements. ACS Omega, 1(6), 1183–1189. [Link]

• Qin, G., C., M., & Z., L. (2011). Biofunctionalization on Alkylated Silicon Substrate Surfaces via "Click" Chemistry. ACS Applied Materials & Interfaces, 3(9), 3526–3533. [Link]

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• ResearchGate. (n.d.). Atomic force microscopy (AFM) image and line scan across the functionalized silica particle deposited glass surface. ResearchGate. [Link]

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• Gomez-Garcia, P. A., & Lakadamyali, M. (2016). Super-Resolution Imaging of Plasma Membrane Proteins with Click Chemistry. Frontiers in Cell and Developmental Biology, 4, 111. [Link]

• Li, Y., et al. (2020). Integrating PLOR and SPAAC Click Chemistry for Efficient Site-Specific Fluorescent Labeling of RNA. International Journal of Molecular Sciences, 21(21), 8206. [Link]

• Periodic Chemistry. (2019). Sulfonate Esters. Periodic Chemistry. [Link]

• Ashenhurst, J. (2015). All About Tosylates and Mesylates. Master Organic Chemistry. [Link]

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Analytical techniques for quantifying methanesulfonate impurities

Application Notes & Protocols

Topic: Analytical Techniques for Quantifying Methanesulfonate Impurities

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Methanesulfonate (mesylate) esters are a class of process impurities and degradants that are of significant concern in the pharmaceutical industry due to their potential as genotoxic carcinogens. Regulatory bodies, guided by the International Council for Harmonisation (ICH) M7 guideline, mandate strict control of these impurities to a level known as the Threshold of Toxicological Concern (TTC), often requiring quantification at parts-per-million (ppm) levels relative to the active pharmaceutical ingredient (API).[1][2][3] This application note provides a comprehensive guide for the modern analytical scientist on the strategies, methodologies, and validation requirements for the robust quantification of methanesulfonate impurities. We delve into the core principles and detailed protocols for the primary analytical techniques employed in this critical quality control function: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Ion Chromatography (IC), including derivatization-based approaches.

The Regulatory Imperative: Understanding the Risk of Methanesulfonate Impurities

Methanesulfonic acid is a common reagent and counter-ion used in pharmaceutical synthesis. Its reaction with residual alcohols (such as methanol, ethanol, or isopropanol) present in the manufacturing process can lead to the formation of alkyl methanesulfonates, including methyl methanesulfonate (MMS), ethyl methanesulfonate (EMS), and isopropyl methanesulfonate (IMS). These compounds are potent DNA alkylating agents and are classified as probable human carcinogens.

The ICH M7(R2) guideline provides a framework for the assessment and control of these DNA reactive (mutagenic) impurities.[2][4] A key concept of this guideline is the Threshold of Toxicological Concern (TTC), which establishes an acceptable intake of 1.5 µ g/day for a given mutagenic impurity over a lifetime of exposure, corresponding to a negligible cancer risk (1 in 100,000).[2] This TTC value is used to calculate the permissible concentration limit of the impurity in the API, which is dependent on the maximum daily dose of the drug. For a drug with a 1 g/day maximum dose, for example, the limit for an individual methanesulfonate impurity would be 1.5 ppm. This necessitates the development of highly sensitive and specific analytical methods.

Strategic Method Selection

The choice of an analytical technique is dictated by the physicochemical properties of the specific methanesulfonate ester, the nature of the API matrix, and the required sensitivity. A logical approach to method selection is crucial for efficient and successful method development.

Caption: A decision tree for selecting the appropriate analytical technique.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely employed technique for the analysis of volatile and semi-volatile methanesulfonate esters like MMS and EMS.[5][6][7] Its high sensitivity, particularly when operating in Selected Ion Monitoring (SIM) mode, allows for detection well below the required ppm levels.

Causality Behind Experimental Choices:

• Injection Technique: Direct liquid injection of a dissolved API sample is often avoided because the non-volatile API can contaminate the GC inlet and column, leading to poor performance and downtime.[8] Headspace GC is preferred as it only introduces volatile analytes into the system, protecting the instrument.

• Column Selection: A mid-polarity column, such as a DB-624 or equivalent, provides good peak shape and resolution for these polar analytes.[7]

• Detection: Mass spectrometry provides unequivocal identification based on mass-to-charge ratio and fragmentation patterns, which is critical for specificity. SIM mode is used to maximize sensitivity by monitoring only the characteristic ions of the target impurities.

Protocol 1: Headspace GC-MS for MMS and EMS in an API

This protocol is designed for quantifying MMS and EMS at a limit of quantification (LOQ) of approximately 0.5 ppm.

• Standard Preparation:

  • Prepare a stock solution of MMS and EMS at 100 µg/mL in a suitable solvent (e.g., Dichloromethane or Dimethyl Sulfoxide).

  • Perform serial dilutions to create calibration standards ranging from 0.05 µg/mL to 2.5 µg/mL. This range corresponds to 0.1 ppm to 5 ppm when using a 50 mg/mL API sample concentration.

• Sample Preparation:

  • Accurately weigh 500 mg of the API into a 20 mL headspace vial.

  • Add 10 mL of a suitable solvent (e.g., Dimethyl Sulfoxide) to dissolve the sample.

  • Seal the vial immediately with a PTFE-lined septum and crimp cap.

• GC-MS Instrumentation and Conditions:

  • System: Agilent GC-MS System (or equivalent).

  • Column: DB-624, 30 m x 0.32 mm, 1.8 µm film thickness.

  • Headspace Autosampler Conditions:

    • Oven Temperature: 80 °C

    • Loop Temperature: 90 °C

    • Transfer Line Temperature: 100 °C

    • Equilibration Time: 20 minutes

  • GC Conditions:

    • Inlet Temperature: 200 °C, Split mode (10:1).

    • Carrier Gas: Helium, constant flow at 1.5 mL/min.

    • Oven Program: Initial 40 °C for 5 min, ramp at 10 °C/min to 220 °C, hold for 5 min.

  • MS Conditions (SIM Mode):

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Monitored Ions (Example):

      • MMS: m/z 95, 110

      • EMS: m/z 97, 124

• Data Analysis and Validation:

  • Generate a linear regression curve from the calibration standards. The correlation coefficient (r²) should be ≥ 0.995.

  • Quantify the impurities in the API sample against the calibration curve.

  • System Suitability: Inject a mid-point standard six times. The relative standard deviation (%RSD) of the peak areas should be ≤ 15%.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For methanesulfonates that are less volatile or for APIs that are thermally labile, LC-MS/MS is the method of choice.[9][10] It offers exceptional sensitivity and specificity without requiring high temperatures.

Causality Behind Experimental Choices:

• Ionization Source: Alkyl sulfonates are neutral molecules and do not ionize well with Electrospray Ionization (ESI).[11] Atmospheric Pressure Chemical Ionization (APCI) is often superior as it is more efficient for less polar, neutral compounds.[11] However, adduct formation (e.g., with sodium or ammonium) can sometimes be leveraged in ESI.

• Detection Mode: Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is essential. It provides two levels of mass filtering (precursor ion -> product ion), which drastically reduces chemical noise and enhances specificity, allowing for ultra-trace quantification.[12]

Protocol 2: LC-MS/MS for Methanesulfonate Impurities

This protocol is a general approach adaptable for various sulfonate esters.

• Standard and Sample Preparation:

  • Prepare standards and samples by dissolving in a suitable mobile phase-compatible solvent (e.g., Acetonitrile/Water mixture). A typical API concentration is 1-10 mg/mL.

  • Calibration standards should bracket the expected impurity level.

• LC-MS/MS Instrumentation and Conditions:

  • System: Waters Xevo TQ-S (or equivalent).

  • Column: C18 reverse-phase column (e.g., Zorbax SB C18, 150 x 4.6 mm, 3.5 µm).[9]

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A typical starting condition is 95% A, ramping to 95% B over 10 minutes.

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40 °C.

  • MS/MS Conditions (APCI+, MRM Mode):

    • Source Temperature: 150 °C.

    • APCI Probe Temperature: 400 °C.

    • MRM Transitions (Example): These must be optimized for each analyte.

      • MMS: [M+H]+ 111 -> 79

      • EMS: [M+H]+ 125 -> 97

• Data Analysis and Validation:

  • Quantify using a calibration curve (r² ≥ 0.995).

  • Confirm identity by ensuring the ratio of two different MRM transitions for the same compound remains constant between standards and samples.

  • System Suitability: %RSD for six replicate injections of a standard should be ≤ 15%.

Ion Chromatography (IC)

Ion chromatography is a powerful technique for the direct analysis of ionic species. While it cannot directly measure the neutral methanesulfonate esters, it is the ideal method for quantifying methanesulfonic acid (MSA), which can be a process impurity itself or a degradation product of the API.[13]

Causality Behind Experimental Choices:

• Principle: IC separates ions based on their affinity for an ion-exchange stationary phase.[14]

• Detection: Suppressed conductivity detection is used to achieve high sensitivity. A suppressor device chemically reduces the conductivity of the eluent (e.g., hydroxide) while converting the analyte ions to a more conductive form (e.g., methanesulfonate to methanesulfonic acid), thereby enhancing the signal-to-noise ratio.[15]

• Hydrolysis Approach: A novel application involves the deliberate, complete alkaline hydrolysis of methanesulfonate esters into methanesulfonic acid, which is then quantified by IC.[16] This indirect method avoids the need for GC-MS or LC-MS.

Protocol 3: IC with Suppressed Conductivity for Methanesulfonic Acid

• Standard and Sample Preparation:

  • Use high-purity water for all solutions.

  • Prepare a 1000 µg/mL stock solution of methanesulfonic acid.

  • Create calibration standards from 0.1 µg/mL to 10 µg/mL.

  • Dissolve the API sample in water to a known concentration (e.g., 10 mg/mL). Filter through a 0.22 µm ion-free filter if necessary.

• IC Instrumentation and Conditions:

  • System: Thermo Scientific Dionex ICS-6000 (or equivalent).

  • Columns:

    • Guard: Dionex IonPac AG11-HC[13]

    • Analytical: Dionex IonPac AS11-HC[13]

  • Eluent: Potassium Hydroxide (KOH) gradient, generated electrolytically (Reagent-Free IC system). A typical gradient might be 1 mM KOH ramping to 30 mM KOH.

  • Flow Rate: 1.0 mL/min.

  • Detection: Suppressed Conductivity.

  • Suppressor: Anion Self-Regenerating Suppressor (ASRS).

• Data Analysis and Validation:

  • Quantify using a linear calibration curve (r² ≥ 0.995).

  • Peak identity is confirmed by retention time matching with a known standard.

  • System Suitability: %RSD of peak area and retention time for six replicate injections should be ≤ 15% and ≤ 2%, respectively.

Method Validation: Ensuring Trustworthiness and Compliance

A developed method is not useful for regulatory purposes until it is validated. Validation proves that the analytical procedure is suitable for its intended purpose.[17][18] The key parameters, as defined by USP <1225> and ICH Q2(R1) , must be assessed.[17][18][19][20]

Caption: A typical workflow for analytical method validation.

Table 1: Summary of Validation Parameters and Typical Acceptance Criteria

Parameter	Purpose	Typical Experiment	Acceptance Criteria
Specificity	To ensure the method unequivocally measures the analyte without interference from the matrix (API, excipients, other impurities).[19][20]	Spike blank, placebo, and API with impurities. Assess peak purity and resolution.	Peak purity index > 0.99; Resolution > 2.0 between analyte and adjacent peaks.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Determine concentration with a Signal-to-Noise ratio of ~10.[6]	Precision (%RSD) at LOQ concentration should be ≤ 20%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Determine concentration with a Signal-to-Noise ratio of ~3.[6]	Signal must be distinguishable from noise.
Linearity	To demonstrate a proportional relationship between analyte concentration and instrument response.	Analyze a minimum of 5 standards across the desired range (e.g., LOQ to 150% of specification limit).	Correlation Coefficient (r²) ≥ 0.995.
Accuracy	The closeness of test results to the true value.	Spike API with the impurity at 3 levels (e.g., LOQ, 100%, 150% of spec limit) in triplicate.[17]	Percent recovery typically within 80-120%.[9][12]
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly.	Repeatability: 6 determinations at 100% level. Intermediate: Repeat on a different day with a different analyst/instrument.	%RSD ≤ 15% for repeatability. %RSD ≤ 20% for intermediate precision.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	Vary parameters like mobile phase pH (±0.2), column temperature (±5°C), flow rate (±10%).	System suitability criteria must be met under all varied conditions.

Conclusion

The quantification of methanesulfonate impurities is a non-trivial but essential task in ensuring the safety and quality of pharmaceutical products. A thorough understanding of the regulatory landscape defined by ICH M7 is the foundation upon which all analytical work is built. The choice of methodology—be it the workhorse GC-MS for volatile esters, the highly specific LC-MS/MS for broader applications, or the targeted IC for the free acid—must be scientifically justified. Each step, from sample preparation to data interpretation, contains critical details that ensure success. Finally, rigorous validation according to ICH and USP guidelines is the ultimate step that transforms a well-developed method into a trustworthy, compliant, and defensible quality control tool.

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• Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection. PMC - NIH. Available at: [Link]

• Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS. Journal of Applied Pharmaceutical Science. Available at: [Link]

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• Determination of Methyl Methanesulfonate, Ethyl Methanesulfonate and Isopropyl Methanesulfonate Impurities in Lopinavir API by GC/MS/MS using Electron Ionization. Research and Reviews. Available at: [Link]

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• Determination of Methyl Methanesulfonate, Ethyl Methanesulfonate and Isopropyl Methanesulfonate Impurities in Lopinavir API by GC/MS/MS using Electron Ionization. Semantic Scholar. Available at: [Link]

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• Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: Comparison of different ionization modes. ResearchGate. Available at: [Link]

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• Development and validation of GC-MS method for the determination of methyl methane sulfonate and ethyl methanesulfonate in imatinib mesylate. ResearchGate. Available at: [Link]

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• Direct Detection of a Sulfonate Ester Genotoxic Impurity by Atmospheric-Pressure Thermal Desorption–Extractive Electrospray–Mass Spectrometry. PMC - NIH. Available at: [Link]

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Application Note: A Strategic Guide to HPLC-UV Method Development for the Analysis of Methanesulfonate Compounds

Abstract

The quantification of methanesulfonate (mesylate) compounds presents a significant analytical challenge in pharmaceutical development and quality control. These compounds are often active pharmaceutical ingredients (APIs) or, critically, potential genotoxic impurities (PGIs) that require precise monitoring at trace levels. The primary obstacle to their analysis by High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is their inherent lack of a suitable chromophore, rendering them nearly transparent to UV light. This guide provides a comprehensive, field-proven framework for developing robust and sensitive HPLC-UV methods for these challenging analytes. We will explore the causality behind three core analytical strategies: pre-column derivatization for maximum sensitivity, ion-pair chromatography for enhanced retention of polar analytes, and indirect UV detection as a viable alternative. This document serves as a detailed protocol and a strategic resource for researchers, scientists, and drug development professionals, grounding all recommendations in authoritative standards and scientific principles.

Introduction: The Analytical Challenge of Methanesulfonates

Methanesulfonic acid and its esters (methanesulfonates or mesylates) are ubiquitous in the pharmaceutical industry. While essential for synthesizing many drug substances, they can also be process-related impurities. Certain alkyl methanesulfonates are recognized as potential genotoxic impurities (PGIs), which can pose a safety risk even at very low concentrations.[1][2] Consequently, regulatory bodies demand highly sensitive and specific analytical methods for their quantification.

The central difficulty in developing an HPLC-UV method for these compounds is their molecular structure, which lacks a chromophoric group capable of absorbing light in the typical UV-Vis range (200-400 nm).[3][4][5] This "UV transparency" makes direct detection by standard HPLC-UV systems impractical and insensitive. To overcome this, analytical scientists must employ specialized strategies to make the invisible visible. This guide details the rationale and application of the three most effective approaches.

Method Development Strategies: A Rationale-Driven Approach

Effective method development is not merely about following a recipe; it is about understanding the underlying chemical principles to make informed decisions. The choice of strategy depends on the analytical objective, such as the required sensitivity (e.g., trace-level PGI analysis vs. assay of a main component), the sample matrix, and available instrumentation.

Strategy 1: Pre-Column Derivatization (The High-Sensitivity Approach)

This is the most powerful and widely adopted strategy for quantifying trace-level methanesulfonates.[1][6] The core principle is to chemically attach a UV-active molecule—a chromophore—to the target methanesulfonate analyte before chromatographic separation. This reaction transforms the non-absorbing analyte into a derivative that can be easily detected with high sensitivity by a standard UV detector.[4]

Causality and Reagent Selection: The derivatization reaction is typically a nucleophilic substitution, where a nucleophile with a strong chromophore attacks the electrophilic methanesulfonate. The choice of derivatizing agent is critical and is governed by factors like reaction efficiency, specificity, and the UV absorptivity of the resulting derivative.

• Dithiocarbamates: Reagents like N,N-diethyldithiocarbamate (DDTC) and sodium dibenzyldithiocarbamate (BDC) are highly effective.[1][2][6][7] They react with methanesulfonates to form derivatives that exhibit strong UV absorbance, typically in the 250-280 nm range, allowing for very low limits of detection (LOD) and quantitation (LOQ).[3][7][8]

• Thiophenols: Reagents such as 2-thionaphthol produce derivatives with excellent UV absorption properties, enabling sensitive quantification.[9][10]

Reaction Optimization: To ensure the reaction is complete and reproducible, several parameters must be carefully optimized:

• pH: The reaction is often performed under basic conditions to enhance the nucleophilicity of the derivatizing agent.[3][7]

• Temperature and Time: Heating (e.g., 80°C) is typically required to drive the reaction to completion within a reasonable timeframe (e.g., 1 hour).[6][7]

• Solvent: A suitable solvent, such as N,N-dimethylacetamide or acetonitrile, is chosen to dissolve both the sample and the reagents.[7][8]

Strategy 2: Ion-Pair Chromatography (Enhancing Retention without Derivatization)

For situations where derivatization is undesirable or when analyzing the methanesulfonate anion itself, ion-pair chromatography (IPC) is an excellent choice. Methanesulfonate is a small, highly polar anion that exhibits little to no retention on standard reversed-phase columns (like C18) under typical conditions. IPC addresses this by introducing an "ion-pairing reagent" into the mobile phase.[11]

Causality and Mechanism: The ion-pairing reagent is a large organic molecule with an opposite charge to the analyte. For the anionic methanesulfonate, a cationic reagent like a quaternary ammonium salt (e.g., tetrabutylammonium acetate) is used. The mechanism works in two primary ways:

• The reagent forms an electrically neutral ion pair with the methanesulfonate in the mobile phase. This complex is more hydrophobic and interacts more strongly with the reversed-phase stationary phase, leading to increased retention.[11]

• The hydrophobic tails of the ion-pairing reagent adsorb onto the stationary phase, dynamically creating an ion-exchange surface that retains the oppositely charged analyte.

This technique allows for the separation and retention of otherwise unretained ionic compounds. However, direct UV detection of the methanesulfonate itself is still not possible; this technique is typically coupled with a universal detector like a Charged Aerosol Detector (CAD) or mass spectrometer. For UV detection, it must be used in an indirect mode.

Strategy 3: Indirect UV Detection

Indirect UV detection is a clever but less common technique that can be used for any non-absorbing analyte, including methanesulfonates.

Causality and Principle: The method involves adding a UV-absorbing ionic compound to the mobile phase, which creates a stable and high background UV absorbance. When the sample is injected, the non-absorbing methanesulfonate analyte displaces the UV-absorbing mobile phase ions as it moves through the column. The detector, therefore, sees a decrease in absorbance whenever the analyte elutes, resulting in a negative peak. The area of this negative peak is proportional to the concentration of the analyte. While this method avoids the complexities of derivatization, it is generally less sensitive than a well-optimized derivatization method.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies. All procedures should be performed in a calibrated and well-maintained laboratory environment.

Workflow for HPLC-UV Method Development

Caption: Decision workflow for selecting and implementing an HPLC-UV method.

Protocol 1: Derivatization with N,N-diethyldithiocarbamate (DDTC)

This protocol is adapted from established methods for determining methyl and ethyl methanesulfonate.[3][6][7]

1. Reagent Preparation:

• DDTC Solution (2.0 mg/mL): Accurately weigh and dissolve N,N-diethyldithiocarbamate sodium salt in N,N-dimethylacetamide.
• Sodium Hydroxide Solution (10.0 M): Prepare fresh using high-purity water.
• Standard Stock Solution: Prepare a stock solution of the target methanesulfonate(s) (e.g., 100 µg/mL) in acetonitrile.

2. Sample and Standard Derivatization:

• Accurately weigh approximately 250 mg of the test sample (e.g., methanesulfonic acid or API) into a suitable vial.
• Add 200 µL of a water/acetonitrile mixture to dissolve the sample.
• Add 270 µL of 10.0 M sodium hydroxide solution to adjust the pH.
• Add 500 µL of the 2.0 mg/mL DDTC solution.
• Dilute the mixture to 5 mL with N,N-dimethylacetamide.
• For standards, use an appropriate volume of the stock solution instead of the test sample and follow the same procedure.
• Securely cap the vials and heat in a water bath or heating block at 80°C for 1 hour.
• Allow the vials to cool to room temperature before analysis.

3. HPLC-UV Analysis:

• Inject the derivatized solution onto the HPLC system. Refer to Table 1 for typical starting chromatographic conditions.

Protocol 2: Ion-Pair Chromatography (Conceptual Protocol)

This protocol outlines the general steps for developing an ion-pair method.

1. Reagent and Mobile Phase Preparation:

• Ion-Pairing Reagent Stock: Prepare a concentrated stock solution of a suitable ion-pairing reagent (e.g., 100 mM tetrabutylammonium acetate in water).
• Mobile Phase Preparation: Prepare the aqueous component of the mobile phase (e.g., buffered water) and add the ion-pairing reagent stock to achieve the desired final concentration (typically 5-10 mM). Filter the mobile phase through a 0.45 µm filter.

2. Column Equilibration (Critical Step):

• Install the reversed-phase column (e.g., C18).
• Flush the column with a mixture of water and organic solvent (e.g., 50:50 methanol:water) to remove any storage solvents.
• Begin pumping the ion-pair containing mobile phase through the column at a low flow rate.
• Equilibration can be very slow. It is essential to pump at least 20-30 column volumes of the mobile phase through the system to ensure the stationary phase is fully saturated with the ion-pairing reagent. Monitor the baseline for stability. A stable baseline is the primary indicator of equilibration.

3. HPLC-UV Analysis:

• Once the system is equilibrated, inject the sample. Note that for UV detection, this method is typically used in an indirect detection mode.

Table 1: Typical Starting HPLC-UV Conditions

Parameter	Derivatization Method	Ion-Pair Chromatography	Indirect UV Detection
Column	C18, 250 x 4.6 mm, 5 µm	C18, 150 x 4.6 mm, 5 µm	C18 or other reversed-phase
Mobile Phase A	5 mM Ammonium Acetate	5-10 mM Ion-Pair Reagent in Buffer	UV-active buffer (e.g., phthalate)
Mobile Phase B	Acetonitrile	Acetonitrile or Methanol	Acetonitrile
Gradient	Gradient elution is common[3][8]	Isocratic or gradient	Isocratic is common
Flow Rate	1.0 mL/min[3][7]	1.0 mL/min	1.0 mL/min
Column Temp.	30°C[8]	Ambient or controlled (e.g., 30-40°C)	Ambient or controlled
Injection Vol.	10 - 20 µL	10 - 50 µL	10 - 50 µL
UV Wavelength	250 - 280 nm (e.g., 277 nm)[3][7]	Wavelength of analyte (if any)	Wavelength of mobile phase additive
Detector Mode	Normal	Normal	Inverse (Negative Peaks)

Method Validation: Ensuring Trustworthiness and Compliance

Once a method is developed, it must be validated to demonstrate its suitability for the intended purpose, a requirement mandated by regulatory bodies worldwide. The International Council for Harmonisation (ICH) guideline Q2(R2) provides a comprehensive framework for this process.

A validation protocol should be established before initiating studies, defining the procedures and acceptance criteria for each validation parameter.

Interrelationship of ICH Q2(R2) Validation Parameters

Caption: Core validation parameters as defined by ICH Q2(R2) guidelines.

Table 2: Typical Acceptance Criteria for Method Validation

Validation Parameter	Typical Acceptance Criteria (for Assay/Impurities)
Specificity	No interference from blank, placebo, or known impurities at the analyte's retention time.
Linearity	Correlation Coefficient (R²) ≥ 0.999
Range	Assay: 80-120% of the test concentration.Impurities: Reporting threshold to 120% of the specification limit.
Accuracy	Assay: 98.0% - 102.0% recovery.Impurities: Recovery within 80.0% - 120.0% of the true value.
Precision (RSD%)	Repeatability: ≤ 2.0%Intermediate Precision: ≤ 2.0%(For impurities at the limit, criteria may be wider, e.g., ≤ 10.0%)
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10. Must be precise and accurate.
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3.
Robustness	System suitability parameters (e.g., resolution, tailing factor) remain within acceptable limits after small, deliberate changes to method parameters (e.g., pH ±0.2, column temp ±5°C).

Conclusion

The successful analysis of methanesulfonate compounds by HPLC-UV is a solvable challenge that requires a strategic, science-based approach. For high-sensitivity applications, such as the control of genotoxic impurities, pre-column derivatization is the authoritative and most effective method. It directly addresses the core problem of poor UV absorbance by creating a highly detectable derivative. For other applications, ion-pair chromatography and indirect UV detection offer viable, non-derivatization alternatives. Each protocol must be supported by a rigorous validation study, performed in accordance with ICH guidelines, to ensure the generated data is reliable, reproducible, and defensible. By understanding the causality behind each technique, scientists can confidently develop and validate methods that ensure the safety and quality of pharmaceutical products.

References

• 1. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN107515257A - Derivatization HPLC-UV method for the determination of mesylate in methanesulfonic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN107515257B - Method for determining mesylate in methanesulfonic acid by derivatization HPLC-UV method - Google Patents [patents.google.com]
• 7. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 8. CN108562674B - Determination of mesylate by derivatized HPLC-UV method - Google Patents [patents.google.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Ion Pair Chromatography - Differentiating When to Use Alkyl Sulfonates and Perchlorates : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in (trans-4-Ethynylcyclohexyl)methyl methanesulfonate Synthesis

Welcome to the technical support center for the synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during this specific mesylation reaction. Our goal is to provide in-depth, scientifically-grounded advice to help you optimize your reaction conditions and achieve higher yields.

Troubleshooting Guide

This section addresses specific issues that can lead to low yields of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. The question-and-answer format is intended to help you quickly identify and resolve problems in your experimental setup.

Q1: My reaction is showing a low yield of the desired (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. What are the most probable causes?

Several factors can contribute to a lower-than-expected yield. The primary culprits often involve the quality of reagents and solvents, suboptimal reaction conditions, or the occurrence of side reactions.[1]

Key Areas to Investigate:

• Moisture Contamination: Methanesulfonyl chloride (MsCl) is highly sensitive to moisture and will readily hydrolyze to methanesulfonic acid, rendering it inactive for the desired reaction.[2] Water in your starting alcohol, solvent, or even from atmospheric humidity can significantly reduce your yield.

• Incomplete Reaction: The reaction may not have gone to completion. This could be due to insufficient reaction time, incorrect temperature, or inadequate mixing.

• Side Reactions: The formation of byproducts is a common issue. A notable side reaction is the formation of the corresponding alkyl chloride.[3]

• Product Degradation: The desired mesylate product, while a good leaving group, can also be susceptible to degradation under certain workup or purification conditions.

• Suboptimal Stoichiometry: Incorrect molar ratios of the alcohol, methanesulfonyl chloride, and base can lead to incomplete conversion or an increase in side products.

Q2: I suspect moisture is compromising my reaction. What are the best practices for ensuring anhydrous conditions?

Rigorously excluding water is critical for a successful mesylation.[2]

Recommended Anhydrous Protocol:

• Glassware: Oven-dry all glassware at a minimum of 120°C for several hours and allow it to cool in a desiccator over a drying agent like anhydrous calcium sulfate before use.[4]

• Solvents: Use freshly distilled or commercially available anhydrous solvents. Solvents like dichloromethane (DCM) can be dried over calcium hydride and distilled under an inert atmosphere.[4]

• Reagents: Ensure your starting alcohol, (trans-4-Ethynylcyclohexyl)methanol, is anhydrous. If necessary, it can be dried by azeotropic distillation with toluene. The base, typically triethylamine or pyridine, should also be freshly distilled from a suitable drying agent.

• Inert Atmosphere: Conduct the entire reaction under an inert atmosphere of nitrogen or argon. This can be achieved using a Schlenk line or by maintaining a positive pressure of the inert gas in the reaction flask.[4]

Q3: I am observing a significant amount of a non-polar byproduct in my crude NMR. What could it be and how can I prevent its formation?

The most likely non-polar byproduct is the corresponding alkyl chloride, (trans-4-Ethynylcyclohexyl)methyl chloride. This occurs when the chloride ion, generated from the methanesulfonyl chloride, acts as a nucleophile and displaces the newly formed methanesulfonate ester.[3][5]

Strategies to Minimize Alkyl Chloride Formation:

• Low Temperature: Perform the reaction at low temperatures, typically 0°C, to disfavor the nucleophilic attack by the chloride ion.[5]

• Choice of Reagent: Consider using methanesulfonic anhydride instead of methanesulfonyl chloride. This eliminates the chloride ion from the reaction mixture, thereby preventing the formation of the alkyl chloride byproduct.[3]

• Controlled Addition: Add the methanesulfonyl chloride dropwise to the solution of the alcohol and base. This helps to maintain a low concentration of the reactive species and control the exothermic nature of the reaction.

Q4: My reaction seems to stall and does not go to completion, even after extended reaction times. What adjustments can I make?

An incomplete reaction can be frustrating. Here are several parameters you can adjust:

• Temperature: While low temperatures are generally preferred to minimize side reactions, if the reaction is sluggish, you can cautiously allow it to warm to room temperature after the initial addition of methanesulfonyl chloride at 0°C.[6] Monitor the reaction closely by Thin Layer Chromatography (TLC).

• Base Equivalents: Ensure you are using a sufficient amount of a non-nucleophilic base, such as triethylamine or pyridine. Typically, 1.2 to 1.5 equivalents of the base are used to effectively neutralize the HCl generated during the reaction.[6][7]

• Reagent Purity: Impure starting materials or reagents can inhibit the reaction.[8] Verify the purity of your (trans-4-Ethynylcyclohexyl)methanol and methanesulfonyl chloride.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

Q: What is the optimal reaction temperature and time for this synthesis?

The reaction is typically initiated at 0°C to control the initial exotherm and minimize side reactions.[6] After the addition of methanesulfonyl chloride, the reaction can be stirred at 0°C for a period, often around 4 hours, or allowed to slowly warm to room temperature and stirred for an additional 2 hours or until TLC analysis indicates the consumption of the starting alcohol.[6]

Q: What are the recommended solvents and bases for this mesylation?

• Solvents: Anhydrous dichloromethane (DCM) is a commonly used solvent due to its inertness and ability to dissolve the reactants.[3][6] Other aprotic solvents like toluene can also be used.

• Bases: Non-nucleophilic tertiary amines are the bases of choice. Triethylamine (TEA) and pyridine are frequently used.[3][7] Dichloromethane is a common solvent for reactions using triethylamine.

Q: What is a standard work-up procedure for this reaction?

A typical aqueous work-up is employed to remove the amine hydrochloride salt and other water-soluble impurities.

Standard Work-up Protocol:

• Quench the reaction by slowly adding cold water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with additional dichloromethane (e.g., 2 x 20 mL).

• Combine the organic layers and wash sequentially with cold 1 M HCl, saturated aqueous NaHCO₃, and finally with brine.[7]

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Q: What are the best methods for purifying the final product?

The crude (trans-4-Ethynylcyclohexyl)methyl methanesulfonate can typically be purified by flash column chromatography on silica gel.[9] A solvent system of ethyl acetate in hexanes is often effective. It is important to note that sulfonate esters can be sensitive to prolonged exposure to silica gel, so the chromatography should be performed efficiently.[10]

Q: How should I store the final product?

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate, like many sulfonate esters, should be stored in a cool, dry place, preferably under an inert atmosphere, to prevent degradation.[9]

Experimental Protocols & Data

Table 1: Recommended Reagent Stoichiometry

Reagent	Molar Equivalents
(trans-4-Ethynylcyclohexyl)methanol	1.0
Methanesulfonyl Chloride	1.1 - 1.2
Triethylamine	1.2 - 1.5

Detailed Experimental Protocol

• To a solution of (trans-4-Ethynylcyclohexyl)methanol (1.0 eq.) in anhydrous dichloromethane (DCM, 10 volumes) in a flame-dried, three-necked flask under an inert atmosphere, add triethylamine (1.5 eq.) at 0°C.

• Stir the solution for 10-15 minutes at 0°C.

• Slowly add methanesulfonyl chloride (1.2 eq.) dropwise to the reaction mixture, maintaining the temperature at 0°C.

• Stir the reaction at 0°C for 4 hours, or allow it to warm to room temperature and stir for an additional 2 hours.[6]

• Monitor the reaction progress by TLC until the starting alcohol is consumed.

• Upon completion, proceed with the standard work-up procedure as described in the FAQ section.

• Purify the crude product by flash column chromatography.

Visualizing the Process

Reaction Pathway

Caption: General reaction scheme for the mesylation of (trans-4-Ethynylcyclohexyl)methanol.

Troubleshooting Decision Tree

Caption: A decision tree to guide troubleshooting efforts for low yield.

References

• Wikipedia. Methanesulfonyl chloride. Available from: [Link]

• Organic Chemistry Portal. Alcohol to Mesylate - Common Conditions. Available from: [Link]

• Organic Synthesis. Alcohol to Mesylate using MsCl, base. Available from: [Link]

• HoriazonChemical. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Available from: [Link]

• Study.com. Methanesulfonyl Chloride | Properties, Structure & Mesylation. Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Chemical Properties and Reactions of Methanesulfonyl Chloride. Available from: [Link]

• LookChem. General procedures for the purification of Esters. Available from: [Link]

• Google Patents. EP2851362B1 - A method for the production of sulfate or sulfonate esters.

• ACS Publications. Profiling Sulfonate Ester Stability: Identification of Complementary Protecting Groups for Sulfonates | The Journal of Organic Chemistry. Available from: [Link]

• University of Rochester. Troubleshooting: How to Improve Yield - Department of Chemistry. Available from: [Link]

• NIH. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC. Available from: [Link]

• ResearchGate. Profiling Sulfonate Ester Stability: Identification of Complementary Protecting Groups for Sulfonates. Available from: [Link]

• Quora. What could be reason for getting a very low yield in organic chemistry?. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 3. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. benchchem.com [benchchem.com]
• 8. quora.com [quora.com]
• 9. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Troubleshooting [chem.rochester.edu]

Side reactions of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in aqueous media

Technical Support Center: (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Welcome to the technical support guide for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. This document is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential side reactions when using this reagent in aqueous media. Our goal is to provide you with the expertise and validated protocols necessary to ensure the integrity and success of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a new, more polar compound in my analysis (TLC/LC-MS) that seems to be my starting material minus the methanesulfonate group. What is this byproduct?

A1: This is likely the result of hydrolysis, the most common side reaction for this compound in aqueous media.

The methanesulfonate (mesylate) group is an excellent leaving group.[1][2] The primary carbon to which it is attached is electrophilic and susceptible to nucleophilic attack by water, which is present in high concentrations in your media. This reaction is a direct displacement (SN2 mechanism) that replaces the mesylate with a hydroxyl group, forming (trans-4-Ethynylcyclohexyl)methanol.

Causality & Mechanism:

• Nucleophilic Attack: A water molecule acts as a nucleophile, attacking the carbon atom bonded to the mesylate.

• Transition State: A five-coordinate transition state is formed.

• Displacement: The methanesulfonate anion is displaced, yielding the corresponding alcohol and methanesulfonic acid.

This hydrolysis rate is influenced by temperature and pH. Studies have shown that the rate of mesylate hydrolysis is often dominated by the water rate near neutral pH but can be accelerated at pH extremes.[3][4][5]

Troubleshooting & Mitigation Protocol:

• Temperature Control: Perform your reaction at the lowest feasible temperature to slow the rate of hydrolysis. If your primary reaction allows, consider starting at 4°C and slowly warming only as necessary.

• Minimize Time in Aqueous Buffer: Prepare aqueous solutions of the reagent immediately before use. Avoid prolonged storage of the compound in water-based solutions.

• pH Management: Maintain a pH as close to neutral (pH 6.5-7.5) as possible, unless your primary reaction chemistry dictates otherwise. Hydrolysis can be catalyzed by both acid and base.[6][7][8]

• Fresh Solutions: Always use freshly prepared working solutions from a stock solution stored in an anhydrous aprotic solvent like DMSO or DMF.

graph HydrolysisMechanism { rankdir="LR"; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Diagram 1: S_N2 hydrolysis of the mesylate.

Q2: My reaction yield is significantly lower than expected, and mass spectrometry has identified an adduct between my compound and the buffer (e.g., Tris, phosphate, or an amine-containing molecule). Why is my buffer interfering?

A2: Many common biological buffers are nucleophilic and will compete with your intended reaction.

Buffers like Tris (tris(hydroxymethyl)aminomethane), glycine, or any buffer with primary or secondary amine groups are effective nucleophiles.[9] Similarly, phosphate can act as a nucleophile. These buffer components can attack the electrophilic carbon of your compound, displacing the mesylate and forming a covalent adduct. This directly consumes your reagent, leading to lower yields of the desired product.

Expert Insight: The choice of buffer is a critical, and often overlooked, experimental parameter. A buffer is not just for maintaining pH; it is a chemical component of the reaction mixture that can and will participate in reactions if it is chemically able.[9][10]

Troubleshooting & Buffer Selection Protocol:

• Identify Nucleophilic Buffers: Recognize that buffers containing primary/secondary amines (Tris, glycine, etc.), and to a lesser extent, carboxylates or phosphate, can be reactive.

• Select a Non-Nucleophilic Buffer: Switch to a "Good's" buffer that is known to be non-nucleophilic.[11] These buffers are designed for biological compatibility and chemical stability.

• Buffer Exchange: If your protein or substrate is already in a nucleophilic buffer, perform a buffer exchange using dialysis, spin filtration, or size-exclusion chromatography into the new, non-nucleophilic buffer before adding the methanesulfonate reagent.

Table 1: Comparison of Common Biological Buffers

Buffer Name	pKa (at 25°C)	Chemical Nature	Nucleophilic Potential	Recommended Use?
Tris	8.1	Primary Amine	High	Not Recommended
Phosphate (PBS)	7.2	Oxyanion	Moderate	Use with Caution
Glycine	9.6	Amino Acid	High	Not Recommended
HEPES	7.5	Piperazinic	Low	Recommended
MES	6.1	Morpholinic	Low	Recommended

| MOPS | 7.2 | Morpholinic | Low | Recommended |

graph BufferInterference { rankdir="TB"; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

}

Diagram 2: Troubleshooting buffer interference.

Q3: My analytical data (NMR/MS) shows the disappearance of the alkyne and a mass increase of +18 Da, but it's not the alcohol from hydrolysis. What is this unexpected side product?

A3: You are likely observing the hydration of the terminal alkyne group to form a methyl ketone.

Terminal alkynes can undergo hydration in aqueous acid, a reaction that adds a molecule of water across the triple bond.[12][13][14] This process typically follows Markovnikov's rule, where the initial addition of water forms an unstable enol intermediate.[15][16] This enol rapidly tautomerizes to the more stable keto form, resulting in a methyl ketone.

Causality & Mechanism:

• Protonation/Activation: The reaction is often catalyzed by trace amounts of acid (H⁺) or contaminating transition metals which activate the alkyne.[15][16]

• Nucleophilic Attack: A water molecule attacks the activated alkyne, leading to the formation of a vinylic carbocation intermediate.

• Deprotonation & Tautomerization: A subsequent deprotonation yields an enol, which is in equilibrium with its ketone tautomer. The equilibrium heavily favors the more stable ketone.[13][15]

Troubleshooting & Mitigation Protocol:

• Strict pH Control: Maintain a neutral pH (6.5-7.5). The hydration reaction is significantly accelerated by acidic conditions.[13][14]

• Use High-Purity Reagents: Use high-purity water (Milli-Q or equivalent) and high-grade buffer components to minimize catalytic metal ion contamination.

• Consider a Chelator: If metal contamination is suspected (e.g., from glassware or other reagents), consider adding a small amount (e.g., 100 µM) of a chelating agent like EDTA to sequester divalent metal ions.

• Protecting Groups: For multi-step syntheses where the alkyne is not immediately used, consider using a protecting group like a trialkylsilyl group, which is stable under many conditions but can be removed when needed.[17]

graph AlkyneHydration { rankdir="LR"; node [shape=plaintext, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Diagram 3: Acid-catalyzed hydration of the terminal alkyne.

Q4: What is the optimal pH range for working with this compound and what should I expect outside of this range?

A4: The optimal working pH range is between 6.5 and 7.5. Outside this range, you risk accelerating specific side reactions.

The stability of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a direct function of pH due to the susceptibility of both the mesylate and the alkyne functionalities to acid- or base-catalyzed reactions.

Authoritative Insight: The rate of hydrolysis of esters, including sulfonate esters, is generally at its minimum near neutral pH and increases under both acidic and basic conditions.[6][7][18] Similarly, the terminal alkyne is most stable at neutral pH.

Table 2: pH-Dependent Side Reactions

pH Range	Primary Concern(s)	Underlying Mechanism	Recommended Action
Acidic (pH < 6.0)	Alkyne Hydration	Acid-catalyzed addition of water across the triple bond to form a methyl ketone.[12][15]	Buffer system to pH > 6.5. Use high-purity reagents.
Neutral (pH 6.5-7.5)	Optimal Stability	Minimal rates for both hydrolysis and alkyne hydration.	This is the recommended working range.

| Basic (pH > 8.0) | 1. Mesylate Hydrolysis2. Alkyne Deprotonation | 1. SN2 attack by hydroxide (⁻OH), a stronger nucleophile than water, accelerates hydrolysis.[8]2. The terminal alkyne proton is acidic (pKa ≈ 25) and can be removed by strong bases, forming an acetylide anion.[19] | Buffer system to pH < 8.0. Avoid strong bases. |

Protocol for a pH Stability Study: To empirically determine the stability in your specific system, a simple time-course study is recommended.

• Prepare Buffers: Prepare a series of non-nucleophilic buffers (e.g., MES, HEPES) at different pH values (e.g., 5.5, 6.5, 7.5, 8.5).

• Incubate: Add the methanesulfonate compound to each buffer at your planned experimental concentration and temperature.

• Time Points: Remove aliquots at various time points (e.g., 0, 15 min, 30 min, 1 hr, 4 hr, 24 hr).

• Quench & Analyze: Immediately quench any reaction (e.g., by acidification with formic acid for LC-MS or dilution in mobile phase) and analyze by LC-MS or HPLC.

• Quantify: Quantify the percentage of remaining parent compound at each time point for each pH. This will provide a clear stability profile for your specific conditions.

References

• Title: Hydration of alkynes (video) Source: Khan Academy URL: [Link]

• Title: Alkyne Acid Catalyzed Hydration Reaction and Mechanism Source: YouTube (Leah4Sci) URL: [Link]

• Title: 9.4: Hydration of Alkynes Source: Chemistry LibreTexts URL: [Link]

• Title: Acid Catalyzed Hydration of Alkynes with Practice Problems Source: Chemistry Steps URL: [Link]

• Title: Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid Source: Product Quality Research Institute URL: [Link]

• Title: Selective Hydrolysis of Methanesulfonate Esters Source: ACS Publications - Organic Process Research & Development URL: [Link]

• Title: Selective Hydrolysis of Methanesulfonate Esters Source: ACS Figshare URL: [Link]

• Title: Hydrolytic, Thermal, and Electrochemical Stability of Thiol- and Terminal Alkyne-Based Monolayers on Gold: A Comparative Study Source: ACS Publications - Langmuir URL: [Link]

• Title: Ch 9 : Acidity of Terminal Alkynes Source: University of Calgary URL: [Link]

• Title: Aqueous workup for mesylates Source: Reddit URL: [Link]

• Title: Selective Hydrolysis of Methanesulfonate Esters Source: ResearchGate URL: [Link]

• Title: (PDF) Mechanism and processing parameters affecting the formation of methyl methanesulfonate from methanol and methanesulfonic acid Source: ResearchGate URL: [Link]

• Title: Investigation of non-nucleophilic additives for reduction of morphological anomalies in protein arrays Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: Non-nucleophilic base Source: Wikipedia URL: [Link]

• Title: Recent Progress of Protecting Groups for Terminal Alkynes Source: new.chemistry.sbu.ac.ir URL: [Link]

• Title: Biological Buffers Source: Carl ROTH URL: [Link]

• Title: 10.8: Alkynes Source: Chemistry LibreTexts URL: [Link]

• Title: Effect of pH on hydrolysis and condensation speed Source: ResearchGate URL: [Link]

• Title: Alcohol Reactions Source: ChemTalk URL: [Link]

• Title: Best Practices: Chemical Probes Webinar Source: YouTube URL: [Link]

• Title: Nucleophiles and Electrophiles Source: Master Organic Chemistry URL: [Link]

• Title: Achieving the promise and avoiding the peril of chemical probes using genetics Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: Release of Terminal Alkynes via Tandem Photodeprotection and Decarboxylation of o-Nitrobenzyl Arylpropiolates in a Flow Microchannel Reactor Source: ACS Publications - Bioconjugate Chemistry URL: [Link]

• Title: 3.1.7: Reactions of Alcohols Source: Chemistry LibreTexts URL: [Link]

• Title: REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION Source: PubMed Central (PMC) - NIH URL: [Link]

• Title: FISH Tips and Troubleshooting Source: Creative Bioarray URL: [Link]

• Title: Assay Interference by Chemical Reactivity Source: Assay Guidance Manual - NCBI Bookshelf - NIH URL: [Link]

• Title: Nucleophile Source: Wikipedia URL: [Link]

• Title: Effect of pH on hydrolysis rate of methyl formate Source: ResearchGate URL: [Link]

• Title: Mesylates and Tosylates with Practice Problems Source: Chemistry Steps URL: [Link]

• Title: 12.4: Reactions Between Nucleophiles and Electrophiles Source: Chemistry LibreTexts URL: [Link]

• Title: The Influence of pH on the Hydrolysis Process of γ-Methacryloxypropyltrimethoxysilane Source: ResearchGate URL: [Link]

• Title: RNAscope Troubleshooting Guide and FAQ Source: Advanced Cell Diagnostics URL: [Link]

• Title: HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE Source: C.J. BRINKER URL: [Link]

• Title: Tosylates And Mesylates Source: Master Organic Chemistry URL: [Link]

• Title: Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers Source: Europe PMC URL: [Link]

• Title: Nucleophiles and Electrophiles | Overview & Research Examples Source: Perlego URL: [Link]

• Title: RoC Profile: Methyl Methanesulfonate Source: National Toxicology Program URL: [Link]

• Title: Methyl Methanesulfonate | C2H6O3S | CID 4156 Source: PubChem - NIH URL: [Link]

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Technical Support Center: Enhancing the Stability of Methanesulfonate Compounds

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide you with in-depth technical insights and practical troubleshooting strategies to improve the stability of methanesulfonate (mesylate) compounds. Understanding and controlling the stability of these compounds is critical for ensuring the safety, efficacy, and shelf-life of active pharmaceutical ingredients (APIs).

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that you may encounter during your experimental work. We will delve into the causality behind experimental choices, providing you with the knowledge to design robust and self-validating protocols.

Part 1: Frequently Asked Questions (FAQs) on Methanesulfonate Stability

This section addresses common questions regarding the stability of methanesulfonate compounds, providing concise answers grounded in established scientific principles.

Q1: What are the primary degradation pathways for methanesulfonate compounds?

A1: The two most significant degradation pathways for methanesulfonate compounds are hydrolysis and the formation of genotoxic impurities, particularly in the presence of alcoholic solvents. While generally considered thermally robust, thermal degradation can also occur under specific conditions.[1][2][3]

• Hydrolysis: Methanesulfonate esters are susceptible to hydrolysis, which involves the cleavage of the ester bond by water. A key characteristic of this reaction is that its rate is often dominated by the water rate and is relatively independent of pH in the range of approximately 2 to 10.[1][4][5] This is in stark contrast to carboxylate esters, whose hydrolysis is significantly accelerated by basic conditions.[1][4]

• Formation of Alkylating Agents: A critical concern, especially during synthesis and salt formation, is the reaction of methanesulfonic acid with alcoholic solvents (e.g., methanol, ethanol) to form potentially genotoxic impurities like methyl methanesulfonate (MMS) or ethyl methanesulfonate (EMS).[2][6][7][8][9] This reaction is typically favored by acidic conditions and higher temperatures.[9]

• Thermal Decomposition: Methanesulfonate salts are generally characterized by high thermal stability.[3] For instance, methanesulfonate is remarkably resistant to hydrolysis even at very high temperatures in a strong base.[3] However, the thermal stability of a specific methanesulfonate drug substance can be influenced by its structure and the presence of other reactive molecules. In some cases, thermal decomposition may occur concurrently with melting.[10]

Q2: How does pH influence the stability of methanesulfonate compounds in aqueous solutions?

A2: The influence of pH on the hydrolysis of methanesulfonate esters is notably different from that of other esters, such as carboxylates. The hydrolysis rate of simple methanesulfonate esters is largely dominated by the uncatalyzed reaction with water and remains relatively constant across a wide pH range, typically up to pH 10-12.[1][4][5] Above this pH, base-catalyzed hydrolysis becomes more significant, and the degradation rate increases.[1][4] This unique pH-rate profile can be strategically used. For example, if a product containing a carboxylic ester is contaminated with a methanesulfonate ester impurity, lowering the pH to around 7-8 can selectively hydrolyze the methanesulfonate impurity while minimizing the degradation of the desired product.[4][5][11]

Q3: What are the recommended storage conditions for methanesulfonate compounds?

A3: To ensure the long-term stability of methanesulfonate compounds, proper storage is crucial.

• Solid-State Storage: For solid methanesulfonate salts, it is advisable to store them in a cool, dry place, protected from light and moisture.[12] Tightly sealed containers are essential to prevent the uptake of atmospheric moisture, which can initiate hydrolysis, especially in the presence of hygroscopic excipients. While many mesylate salts are thermally stable, avoiding extreme temperatures is a good practice.[3][13]

• Solution Storage: Solutions of methanesulfonate compounds should be stored at controlled room temperature or refrigerated, protected from light.[14] The choice of solvent is critical; non-alcoholic solvents should be used whenever possible to avoid the formation of genotoxic alkyl methanesulfonates. If aqueous solutions are prepared, buffering them to a neutral or slightly acidic pH can be beneficial for overall stability, although the hydrolysis rate of the mesylate group itself is not highly sensitive in this range.[1][15]

Q4: How can the choice of counterion affect the stability of a methanesulfonate salt?

A4: The counterion plays a significant role in the solid-state stability of any pharmaceutical salt, including methanesulfonates.[16][17][18][19] Key factors influenced by the counterion include:

• Hygroscopicity: The tendency of the salt to absorb moisture from the air. A more hygroscopic salt will have a higher local water content, which can accelerate hydrolysis.[16]

• Solubility: Highly soluble salts can be more prone to disproportionation, where the salt converts to its less soluble free base or acid form, especially in the presence of moisture and certain excipients.[20][21]

• pH of Saturated Solution (pHmax): This is the pH of a saturated aqueous solution of the salt. It can influence the micro-environmental pH in a solid dosage form and thus impact stability.[16][22]

Therefore, during salt screening, it is essential to evaluate not only the solubility and bioavailability but also the physical stability of different salt forms under various humidity and temperature conditions.

Part 2: Troubleshooting Guides

This section provides a structured approach to troubleshooting common stability issues encountered during experiments with methanesulfonate compounds.

Troubleshooting Guide 1: Unexpected Degradation in an Aqueous Formulation

Problem	Possible Cause	Recommended Action
Rapid loss of potency of the methanesulfonate compound in an aqueous solution.	Incorrect pH: Although less sensitive than other esters, very high pH (>12) will accelerate hydrolysis.[1]	Measure the pH of your formulation. If it is in the high alkaline range, adjust it to a neutral or slightly acidic pH using appropriate buffers.
Presence of Catalytic Impurities: Certain metal ions can catalyze degradation reactions.	Use high-purity water and reagents. Consider incorporating a chelating agent like EDTA if metal ion contamination is suspected.
Elevated Temperature: Higher temperatures will increase the rate of hydrolysis.[15]	Review your experimental and storage conditions. Ensure that the formulation is not exposed to excessive heat. If necessary, conduct experiments at a lower temperature.
Appearance of unknown peaks in the chromatogram.	Oxidative Degradation: Although hydrolysis is more common, some molecules are also susceptible to oxidation, which can be initiated by light, heat, or trace metals.	Protect your formulation from light by using amber vials. Purge the solution and the headspace of the container with an inert gas like nitrogen or argon to remove oxygen.
Interaction with Buffers or Excipients: Some buffer species or excipients may react with the active compound.	Perform compatibility studies with individual excipients. Analyze the compound in a simple, unbuffered aqueous solution to establish a baseline stability profile.

Troubleshooting Guide 2: Formation of Genotoxic Impurities During Synthesis or Formulation

Problem	Possible Cause	Recommended Action
Detection of methyl methanesulfonate (MMS), ethyl methanesulfonate (EMS), or other alkyl mesylates in the final product.	Use of Alcoholic Solvents with Methanesulfonic Acid: The reaction between methanesulfonic acid and alcohols (e.g., methanol, ethanol) is a primary route for the formation of these impurities.[2][7][8][9]	Solvent Selection: If possible, replace alcoholic solvents with non-hydroxylic alternatives (e.g., acetonitrile, acetone, ethyl acetate) during the salt formation step.[8]
Highly Acidic Conditions: The formation of alkyl sulfonates is favored by strong acidic conditions.[9]	pH Control: During salt formation, avoid a large excess of methanesulfonic acid. Control the pH of the reaction mixture.[8]
Elevated Temperatures and Long Reaction Times: These conditions can increase the rate of impurity formation.[9]	Process Optimization: Minimize reaction times and temperatures. Studies have shown that the formation of these impurities is significantly reduced at lower temperatures.[11]
Presence of Water: Small amounts of water can suppress the formation of sulfonate esters.[11]	Controlled Water Content: Ensure a controlled, minimal amount of water is present in the reaction mixture, as it can competitively react and reduce the formation of the genotoxic ester.

Part 3: Experimental Protocols and Data

To provide a practical framework for your stability studies, this section includes a standardized protocol for assessing hydrolytic stability and a summary of typical degradation kinetics.

Protocol 1: pH-Rate Profile Study for a Methanesulfonate Compound

This protocol outlines a forced degradation study to determine the stability of a methanesulfonate compound across a range of pH values, in accordance with ICH guidelines.[23][24][25][26][27]

Objective: To determine the kinetic profile of hydrolysis of a methanesulfonate compound at different pH values and a constant temperature.

Materials:

• Methanesulfonate compound of interest

• High-purity water (Milli-Q or equivalent)

• Buffers: HCl for acidic pH (e.g., pH 1-2), phosphate buffers for neutral pH (e.g., pH 6-8), and borate buffers for alkaline pH (e.g., pH 9-12).

• Stock solution of the methanesulfonate compound in a suitable non-aqueous solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Sealed, amber glass vials.

• Calibrated oven or water bath.

• Validated stability-indicating HPLC method (see below for considerations).

Procedure:

• Preparation of Reaction Solutions:

  • For each pH condition, add a small aliquot of the stock solution to the respective buffer in a volumetric flask to achieve the desired final concentration (e.g., 100 µg/mL). Ensure the volume of the organic solvent from the stock solution is minimal (e.g., <1%) to avoid affecting the properties of the aqueous buffer.

  • Prepare a control sample at a neutral pH and store it at a low temperature (e.g., 4°C).

• Incubation:

  • Place the sealed vials in a constant temperature bath (e.g., 60°C).

• Sampling and Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw a vial for each pH condition.

  • Immediately quench the degradation reaction by cooling the vial in an ice bath and, if necessary, neutralizing the solution.

  • Analyze the samples using a validated stability-indicating HPLC method to quantify the remaining amount of the parent compound and any degradation products.

• Data Analysis:

  • For each pH, plot the natural logarithm of the concentration of the parent drug versus time.

  • If the degradation follows first-order kinetics, the plot will be linear. The observed degradation rate constant (kobs) can be determined from the slope of the line (slope = -kobs).

  • Plot the log of kobs versus pH to generate the pH-rate profile.

Considerations for the HPLC Method:

• Methanesulfonate compounds often lack a strong UV chromophore. Therefore, derivatization may be necessary to enhance detection sensitivity for HPLC-UV analysis.[6][14][28] Reagents like dithiocarbamates can be used for this purpose.[6][14]

• Alternatively, methods like HPLC with mass spectrometry (MS) or charged aerosol detection (CAD) can be used, which do not rely on a chromophore.

• The method must be "stability-indicating," meaning it can resolve the parent drug from all significant degradation products and impurities.

Data Summary: Hydrolysis Rate Constants

The following table summarizes the distinct pH dependencies of methanesulfonate and carboxylate ester hydrolysis, illustrating why pH control is a key stability-enhancing strategy.

Ester Type	pH Range 5-9	pH > 10	Controlling Factor	Reference
Methanesulfonate Ester	Rate is relatively constant	Rate increases with [OH⁻]	Dominated by uncatalyzed water rate at lower pH	[1][4]
Carboxylate Ester	Rate increases proportionally with [OH⁻]	Rate is very high	Dominated by base-catalyzed hydrolysis	[1][4]

Part 4: Visualization of Key Concepts

Diagrams can aid in understanding the relationships between different factors affecting stability.

Diagram 1: Degradation Pathways of Methanesulfonate Esters

Caption: Primary degradation routes for methanesulfonate esters.

Diagram 2: Workflow for Stability Improvement

Caption: A systematic approach to troubleshooting and enhancing stability.

References

• Mitchell, M. B., et al. (2008). Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 12(2), 254-258. [Link]

• ResearchGate. (n.d.). Selective Hydrolysis of Methanesulfonate Esters. [Link]

• European Medicines Agency. (2023). ICH Q1 guideline on stability testing of drug substances and drug products. [Link]

• American Chemical Society. (2008). Selective Hydrolysis of Methanesulfonate Esters. [Link]

• SNS Courseware. (n.d.). ICH STABILITY TESTING GUIDELINES. [Link]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. [Link]

• ACS Publications. (2008). Selective Hydrolysis of Methanesulfonate Esters. [Link]

• Slideshare. (2012). Ich guidelines for stability studies 1. [Link]

• ACS Figshare. (n.d.). Selective Hydrolysis of Methanesulfonate Esters. [Link]

• Product Quality Research Institute. (n.d.). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid. [Link]

• Gernon, M. D. (2018). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. RSC Advances, 8(62), 35695-35713. [Link]

• International Council for Harmonisation. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• Stephenson, G. A., et al. (2009). Impact of counterion on the chemical stability of crystalline salts of procaine. Journal of Pharmaceutical Sciences, 98(3), 914-924. [Link]

• Wang, Y., et al. (2024). The Effects of Counter-Ions on Peptide Structure, Activity, and Applications. Molecules, 29(10), 2276. [Link]

• ResearchGate. (n.d.). Chemical Transformation of Methanesulfonic Acid and Sodium Methanesulfonate through Heterogeneous OH Oxidation. [Link]

• Kaczmarek, K., et al. (2020). The Role of Counter-Ions in Peptides—An Overview. Molecules, 25(23), 5697. [Link]

• ResearchGate. (2020). The Role of Counter-Ions in Peptides—An Overview. [Link]

• ACS Omega. (2024). Ionic Liquids in Pharmaceuticals: A Scoping Review of Formulation Strategies. [Link]

• Purdue e-Pubs. (n.d.). Rational Design of Pharmaceutical Salt Formulations by Understanding the Mechanism of Disproportionation. [Link]

• Zhang, G. G. Z., et al. (2007). Stabilization of the maleate salt of a basic drug by adjustment of microenvironmental pH in solid dosage form. Journal of Pharmaceutical Sciences, 96(11), 3097-3107. [Link]

• Liu, Y., et al. (2022). Determination of Methyl Methanesulfonate and Ethyl Methylsulfonate in New Drug for the Treatment of Fatty Liver Using Derivatization Followed by High-Performance Liquid Chromatography with Ultraviolet Detection. Journal of Analytical Methods in Chemistry, 2022, 9918239. [Link]

• ResearchGate. (n.d.). Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by derivatization followed by high-performance liquid chromatography with ultraviolet detection. [Link]

• ResearchGate. (2009). Mechanism and processing parameters affecting the formation of methyl methanesulfonate from methanol and methanesulfonic acid: an illustrative example for a class of potential genotoxic impurities. [Link]

• Wu, Y., & Zhang, G. G. Z. (2021). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. American Pharmaceutical Review. [Link]

• Li, S., et al. (2015). Stability of pharmaceutical salts in solid oral dosage forms. Journal of Pharmaceutical Sciences, 104(9), 2956-2966. [Link]

• Kumar, L., et al. (2021). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Pharmaceutics, 13(10), 1629. [Link]

• ResearchGate. (n.d.). Thermal behavior study and decomposition kinetics of amiodarone hydrochloride under isothermal conditions. [Link]

• Google Patents. (n.d.).

• Snodin, D. J. (2006). Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems?. Regulatory Toxicology and Pharmacology, 45(1), 105-114. [Link]

• Elder, D. P., & Snodin, D. J. (2010). Drug substances presented as sulfonic acid salts: overview of utility, safety and regulation. Journal of Pharmacy and Pharmacology, 62(12), 1589-1609. [Link]

• Bajaj, S., et al. (2010). Understanding the chemical basis of drug stability and degradation. Pharmaceutical Journal. [Link]

• ResearchGate. (n.d.). Thermal stability and thermal decomposition of the antihypertensive drug amlodipine besylate. [Link]

• IIP Series. (n.d.). CHEMICAL STABILITY OF DRUGS. [Link]

• CORE. (n.d.). Interactions and incompatibilities of pharmaceutical excipients with active pharmaceutical ingredients: a comprehensive review. [Link]

• ResearchGate. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl Methanesulfonate. PubChem. [Link]

• SciSpace. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. [Link]

• ResearchGate. (n.d.). Trace analysis of residual methyl methanesulfonate, ethyl methanesulfonate and isopropyl methanesulfonate in pharmaceuticals by capillary gas chromatography with flame ionization detection. [Link]

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• 18. The Role of Counter-Ions in Peptides—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Ethynyl Group Coupling Reactions

Welcome to the technical support center for ethynyl group coupling reactions. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of forming carbon-carbon bonds with terminal alkynes. As Senior Application Scientists, we have compiled this resource to address common challenges and provide practical, field-tested solutions to help you achieve optimal results in your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during ethynyl group coupling reactions, such as the Sonogashira, Glaser, or Cadiot-Chodkiewicz couplings. We will explore the root causes of these issues and provide step-by-step protocols for resolution.

Issue 1: Low or No Product Yield

One of the most frequent challenges is a lower-than-expected or complete absence of the desired coupled product. This can stem from several factors, from catalyst deactivation to suboptimal reaction conditions.

Question: My Sonogashira coupling reaction is giving me very low yields. What are the likely causes and how can I fix it?

Answer:

Low yields in Sonogashira couplings are a common frustration. The primary culprits are often related to the catalyst system, the reaction atmosphere, or the purity of your reagents.

Causality and Troubleshooting Steps:

• Catalyst Inactivity/Deactivation: The palladium catalyst is the heart of the reaction. Its deactivation is a primary cause of low yield.

  • Oxidative Homocoupling (Glaser Coupling): The copper co-catalyst, while essential for the Sonogashira reaction, can also promote the unwanted homocoupling of your alkyne starting material, especially in the presence of oxygen. This consumes your starting material and reduces the yield of the desired cross-coupled product.

  • Palladium Black Formation: The reduction of the active Pd(0) species to palladium black is a common deactivation pathway, visually indicated by the formation of a black precipitate. This can be caused by impurities or high temperatures.

• Inadequate Exclusion of Air: Oxygen can be detrimental to the catalytic cycle of many coupling reactions.

  • Mechanism of Inhibition: Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species and also promotes the Glaser-Hay homocoupling of the terminal alkyne, a significant side reaction.

  • Solution: Ensure your reaction is performed under a strictly inert atmosphere (e.g., nitrogen or argon). This can be achieved by thoroughly degassing your solvents (e.g., by sparging with an inert gas or using the freeze-pump-thaw method) and using Schlenk techniques or a glovebox.

• Suboptimal Ligand Choice or Concentration: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the catalytic cycle.

  • Role of Ligands: Phosphine ligands, such as triphenylphosphine (PPh3), are commonly used to stabilize the Pd(0) center. The choice of ligand can significantly impact reaction efficiency.

  • Troubleshooting: If you suspect ligand issues, consider using a more electron-rich and sterically hindered ligand, such as XPhos or SPhos, which can improve catalyst stability and activity. The palladium-to-ligand ratio is also critical; a 1:2 or 1:4 ratio is a good starting point.

Experimental Protocol: Improving Yield in a Sluggish Sonogashira Reaction

• Reagent and Solvent Preparation:

  • Dry your solvent (e.g., THF or DMF) using an appropriate drying agent and degas it thoroughly for at least 30 minutes with argon or nitrogen.

  • Ensure your alkyne and aryl halide are pure. If necessary, purify them by recrystallization or column chromatography.

  • Use fresh, high-purity palladium catalyst and copper(I) iodide.

• Reaction Setup:

  • To a flame-dried Schlenk flask under an inert atmosphere, add the palladium catalyst (e.g., Pd(PPh3)4, 1-5 mol%), copper(I) iodide (0.5-2 mol%), and the aryl halide.

  • Add the degassed solvent, followed by the alkyne.

  • Finally, add the base (e.g., triethylamine or diisopropylethylamine), ensuring it is also degassed.

• Monitoring and Workup:

  • Monitor the reaction progress by TLC or GC-MS.

  • If the reaction stalls, a small amount of additional catalyst can be added.

  • Upon completion, proceed with a standard aqueous workup and purify the product by column chromatography.

Issue 2: Formation of Significant Side Products

The appearance of unexpected spots on your TLC plate or peaks in your GC-MS spectrum indicates the formation of side products, which can complicate purification and reduce the yield of your target molecule.

Question: I am observing a significant amount of a symmetrical diyne in my reaction mixture. How can I suppress this side reaction?

Answer:

The formation of a symmetrical diyne is a classic case of Glaser-Hay homocoupling. This side reaction is particularly prevalent when using copper co-catalysts in the presence of oxygen.

Causality and Mitigation Strategies:

• Mechanism of Glaser Coupling: The copper(I) acetylide, a key intermediate in the Sonogashira cycle, can undergo oxidative dimerization in the presence of an oxidant (typically oxygen) to form the diyne.

• Strategies for Suppression:

  • Strictly Anaerobic Conditions: As mentioned previously, the most effective way to prevent Glaser coupling is to rigorously exclude oxygen from your reaction.

  • Copper-Free Sonogashira Coupling: If homocoupling remains a persistent issue, consider a copper-free protocol. In these methods, the copper co-catalyst is omitted, which can significantly reduce or eliminate the formation of the diyne side product. These reactions often require a different ligand system and may need higher temperatures.

  • Choice of Base: The choice of base can also influence the rate of homocoupling. Amines like triethylamine can sometimes promote this side reaction. Using an inorganic base like Cs2CO3 or K2CO3 might be beneficial in some cases.

Workflow for Minimizing Homocoupling

Caption: Troubleshooting workflow for reducing alkyne homocoupling.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the practical aspects of setting up and running ethynyl group coupling reactions.

Q1: What is the best catalyst to use for a Sonogashira coupling?

The "best" catalyst is highly dependent on your specific substrates. However, a good starting point for many applications is a combination of a palladium(0) source and a phosphine ligand.

Catalyst System	Common Substrates	Advantages	Disadvantages
Pd(PPh3)4	Aryl iodides, bromides	Commercially available, well-established	Can be sensitive to air and moisture
PdCl2(PPh3)2/CuI	Aryl iodides, bromides, triflates	Robust and widely used	Requires a copper co-catalyst, risk of homocoupling
Pd(OAc)2/XPhos	Aryl chlorides, challenging substrates	High activity, good for sterically hindered substrates	More expensive ligands
Copper-Free Systems	Acid-sensitive substrates	Avoids homocoupling, simpler purification	May require higher temperatures or longer reaction times

Q2: How do I choose the right solvent for my reaction?

The ideal solvent should dissolve all your reagents and be compatible with your reaction conditions.

• Amine Solvents: Solvents like triethylamine or diisopropylethylamine can often act as both the base and the solvent. This is convenient but can make product isolation more challenging.

• Aprotic Polar Solvents: DMF, THF, and acetonitrile are excellent choices as they can dissolve a wide range of substrates and are compatible with the common catalysts and bases used in these reactions.

• Protic Solvents: While less common, in some specific cases, protic solvents like alcohols can be used, but they may interfere with certain catalysts or substrates.

Q3: What is the role of the base in these coupling reactions?

The base plays a critical role in deprotonating the terminal alkyne to form the reactive acetylide intermediate. The choice of base can influence the reaction rate and the formation of side products.

• Organic Amine Bases: Triethylamine (TEA) and diisopropylethylamine (DIPEA) are the most common choices. They are generally effective and also act as good solvents for the reagents.

• Inorganic Bases: Carbonates such as Cs2CO3 and K2CO3, or phosphates like K3PO4, can be used, especially in copper-free protocols or when the substrate is sensitive to amine bases.

Reaction Mechanism Overview

Caption: Simplified catalytic cycle for the Sonogashira coupling reaction.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Liang, Y., Xie, Y., & Li, J. (2009). A copper-free Sonogashira coupling reaction in non-aqueous ionic liquids. Tetrahedron, 65(23), 4539-4542. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• Tykwinski, R. R. (2003). Evolution of the Sonogashira coupling reaction. Angewandte Chemie International Edition, 42(14), 1566-1568. [Link]

• Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic coupling: a powerful methodology in organic synthesis. Angewandte Chemie International Edition, 39(15), 2632-2657. [Link]

Overcoming challenges in the purification of methanesulfonate reaction products

Introduction

Welcome to the Technical Support Center for methanesulfonate (mesylate) purification. Methanesulfonates are pivotal intermediates in drug development and organic synthesis, prized for their ability to transform a poorly reactive hydroxyl group into an excellent leaving group.[1] However, the very reactivity that makes methanesulfonyl chloride (MsCl) a valuable reagent also introduces specific challenges in the purification of the resulting mesylate products. Common hurdles include the removal of corrosive and reactive starting materials, acidic byproducts, and preventing product degradation.

This guide is structured to provide direct, actionable solutions to the most common issues encountered in the lab. We will begin with high-level Frequently Asked Questions (FAQs) for a quick overview and then transition into in-depth Troubleshooting Guides for specific, complex purification problems.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude methanesulfonate product?

A: Following a typical mesylation reaction, your crude product is likely to contain several process-related impurities. Identifying these is the first step to a successful purification strategy.

Impurity	Source	Why it's a Problem
Unreacted Methanesulfonyl Chloride (MsCl)	Incomplete reaction or use of excess reagent.	Highly reactive and electrophilic. Can react with water to form acids, or with nucleophilic solvents (e.g., methanol) during chromatography, creating new impurities.[2]
Methanesulfonic Acid (MSA)	Hydrolysis of MsCl during reaction or aqueous workup.[2][3]	Highly polar and acidic. Can cause degradation of acid-sensitive products and is difficult to remove from polar products.
Hydrogen Chloride (HCl)	Byproduct of MsCl hydrolysis and the primary mesylation reaction.[1][2]	Corrosive and can degrade acid-labile functional groups on your target molecule.
Triethylammonium Chloride (or other amine salts)	Formed when the base (e.g., triethylamine) neutralizes the HCl generated.[1]	Typically water-soluble, but can sometimes contaminate the organic layer if not washed thoroughly.
Starting Alcohol	Incomplete reaction.	Its polarity is often close to the mesylate product, which can complicate chromatographic separation.

Q2: How should I properly quench my mesylation reaction before starting the workup?

A: Proper quenching is critical to neutralize highly reactive unreacted MsCl and prevent downstream issues. The standard and most direct method is to cool the reaction mixture to 0 °C and slowly add cold water or crushed ice.[2] This process is exothermic and should be done carefully. The water hydrolyzes the remaining MsCl into water-soluble methanesulfonic acid (MSA) and hydrochloric acid (HCl), which can then be removed during an aqueous workup.[2][3] For substrates sensitive to strongly acidic conditions, a cold, dilute aqueous basic solution (like sodium bicarbonate) can be used for quenching, which simultaneously hydrolyzes the MsCl and neutralizes the resulting acids.

Q3: Is my methanesulfonate product stable to a standard aqueous workup?

A: Generally, yes. Most mesylates are significantly less polar than their parent alcohols and are stable enough for a standard aqueous workup involving washes with dilute acid (e.g., 1M HCl), base (e.g., saturated NaHCO₃), and brine.[4][5] The key is to perform the workup efficiently and without prolonged exposure, especially to basic conditions. For particularly sensitive substrates, using pre-chilled solutions for the washes is recommended.[5][6]

Q4: How can I monitor the progress of the reaction and the success of the purification?

A: Thin-Layer Chromatography (TLC) is the most effective and immediate tool for monitoring both the reaction and purification.[1][2]

• During the Reaction: Monitor the consumption of the starting alcohol. The mesylate product should appear as a new, typically less polar (higher Rf) spot.

• During Purification: Use TLC to check for the presence of impurities in your organic layer after each wash and to guide your column chromatography fractionation. For example, after a sodium bicarbonate wash, you should see a significant reduction in any baseline (highly polar) material corresponding to MSA.

Part 2: In-Depth Troubleshooting Guides

This section addresses specific, challenging scenarios in a detailed question-and-answer format.

Scenario 1: Persistent Contamination from Reagents and Byproducts

Q: My TLC shows a spot near the solvent front that I suspect is unreacted MsCl, and my product seems oily and acidic. How do I effectively remove MsCl and the resulting MSA?

A: This is a classic purification challenge stemming from excess MsCl and its hydrolysis product, MSA. A multi-step aqueous workup is the most robust solution. The causality is as follows: you must first hydrolyze the reactive MsCl, then neutralize the resulting acids to make them water-soluble salts, and finally extract them into the aqueous phase.

Caption: Workflow for quenching and acidic byproduct removal.

• Quench: After confirming reaction completion by TLC, cool the reaction vessel in an ice bath (0 °C). Slowly and carefully add crushed ice or ice-cold water to the stirred mixture.

• Dilute & Separate: Transfer the quenched mixture to a separatory funnel. Dilute with a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).[2]

• Basic Wash: Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][7] Stopper the funnel and shake cautiously, venting frequently to release CO₂ gas. This wash neutralizes both MSA and HCl, converting them into their sodium salts, which are highly soluble in the aqueous layer.

• pH Check: After separating the layers, check the pH of the aqueous layer with pH paper to ensure it is basic. If it is still acidic, repeat the NaHCO₃ wash.

• Brine Wash: Wash the organic layer with saturated aqueous NaCl (brine).[1] This helps to break up any emulsions and removes the bulk of the dissolved water from the organic phase.

• Dry and Concentrate: Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator.[1]

Scenario 2: Product Instability and Hydrolysis

Q: My mesylate is converting back to the starting alcohol during workup or on silica gel. How can I purify my sensitive product?

A: Mesylate instability, particularly hydrolysis, is often pH-dependent. While stable under neutral or mildly acidic conditions, they can be susceptible to hydrolysis under strongly basic conditions. Furthermore, silica gel, being slightly acidic, can sometimes promote the hydrolysis of very sensitive mesylates.

Studies have shown that the rate of hydrolysis for sulfonate esters is significantly lower at a neutral or slightly acidic pH (pH 7-8) compared to basic conditions (pH > 10).[8][9] This difference can be exploited to selectively remove impurities while preserving the product.

• Avoid Strong Bases: For the aqueous workup, use a milder base like potassium carbonate (K₂CO₃) or a very carefully controlled addition of dilute NaHCO₃.[10] Avoid strong bases like NaOH or KOH.

• Minimize Contact Time: Perform the aqueous extraction steps quickly and with cold solutions to minimize the time the mesylate is in a biphasic, aqueous environment.

• "Plug" Filtration: If the impurities are highly polar (amine salts, MSA), you can often remove them by passing a concentrated solution of your crude product through a short plug of silica gel in your desired chromatography eluent, rather than running a full column. This drastically reduces the contact time.

• Neutralized Silica Gel: For column chromatography, you can use silica gel that has been pre-treated with a small amount of triethylamine (e.g., 1% in the eluent) to neutralize its acidic sites.

• Recrystallization: If your product is a solid, recrystallization is the ideal non-destructive purification method. It avoids exposure to silica gel and prolonged aqueous contact.

Product Sensitivity	Recommended Workup	Primary Purification Method
Robust Mesylate	Standard aqueous wash with HCl, NaHCO₃, Brine.[6]	Column Chromatography or Recrystallization
Acid-Sensitive	Aqueous wash with NaHCO₃, Brine. Avoid acidic wash.[7]	Column Chromatography or Recrystallization
Base-Sensitive	Aqueous wash with Water, Brine. Avoid basic wash. Purify quickly.	Recrystallization (preferred) or quick "plug" filtration.
Silica-Sensitive	Standard aqueous wash.	Recrystallization. Avoid column chromatography if possible.

Scenario 3: Choosing the Right Final Purification Technique

Q: My product is clean after an aqueous workup, but not pure enough. How do I decide between column chromatography and recrystallization?

A: The choice between chromatography and recrystallization depends primarily on the physical state of your product and the nature of the remaining impurities.

Caption: Decision tree for selecting a final purification method.

This is the preferred method for solid products as it is often less labor-intensive and can yield highly pure material.

• Principle: Exploits differences in solubility between the product and impurities in a chosen solvent at different temperatures.

• Solvent Selection: The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot. Impurities should either be completely soluble or insoluble at all temperatures. Common solvents to screen include ethyl acetate/hexanes, dichloromethane/hexanes, isopropanol, or acetone/water.[11][12]

This is the workhorse technique for purifying oils or solids that are difficult to recrystallize.

• Principle: Separates compounds based on their differential adsorption to a stationary phase (usually silica gel) and elution with a mobile phase.

• Solvent System (Eluent): Mesylates are typically nonpolar to moderately polar.[4] Good starting points for eluent systems are gradients of ethyl acetate in hexanes or dichloromethane in hexanes.

• TLC is Key: Before running a column, always determine an appropriate solvent system using TLC. Aim for an Rf value for your product of ~0.3 for good separation.

References

• Benchchem. (n.d.). removing unreacted methanesulfonyl chloride from reaction mixture.
• Google Patents. (n.d.). BR112021026617A2 - Process for separating anhydrous methanesulfonic acid from a reaction mixture.
• Benchchem. (n.d.). Application Notes: Methanesulfonyl Chloride as a Reagent for Generating Good Leaving Groups.

• Reddit. (2019). Aqueous workup for mesylates. r/Chempros. Retrieved from [Link]

• European Patent Office. (2021). IMPROVED PROCESS FOR THE PURIFICATION OF METHANE SULFONIC ACID - EP 3763701 A1. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes & Protocols: A Step-by-Step Guide to the Formation of Methanesulfonates from Alcohols.

• ResearchGate. (2024). Methanesulfonic acid neutralisation? Retrieved from [Link]

• ACS Publications. (2008). Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development. Retrieved from [Link]

• American Chemical Society. (2008). Selective Hydrolysis of Methanesulfonate Esters. Retrieved from [Link]

• Google Patents. (n.d.). US7297813B2 - Removal of alkyl alkanesulfonate esters from alkanesulfonic acids and other organic media.

• Indiana University Department of Chemistry. (n.d.). Synthesis of Methanesulfonate Esters (Mesylates) From Alcohols. Retrieved from [Link]

• ResearchGate. (2021). How do I remove a homogeneous catalyst (MSA) after my esterificationreaction? Retrieved from [Link]

• Erowid. (n.d.). Synthesis of Mesylates From Alcohols. Retrieved from [Link]

• SpringerLink. (2024). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. Retrieved from [Link]

• Product Quality Research Institute. (n.d.). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. Retrieved from [Link]

• Wikipedia. (n.d.). Methanesulfonic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Hydrolysis of Methanesulfonate Esters. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Alcohol to Mesylate - Methanesulfonyl Chloride (MeSO2Cl). Retrieved from [Link]

• ACS Figshare. (n.d.). Selective Hydrolysis of Methanesulfonate Esters. Retrieved from [Link]

• Google Patents. (n.d.). US4035242A - Distillative purification of alkane sulfonic acids.

• ACS Publications. (n.d.). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation. Retrieved from [Link]

• Google Patents. (n.d.). CN102791680A - Process for preparation of alkyl methanesulfonate solution.

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Retrieved from [Link]

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Technical Support Center: Degradation Pathways of Methyl Methanesulfonate (MMS)

Prepared by: Senior Application Scientist, Advanced Bioresearch Solutions

Welcome to the technical support center for researchers working with Methyl Methanesulfonate (MMS). This guide is designed to provide in-depth insights and practical solutions to common challenges encountered during experimentation. As a potent methylating agent, MMS is a cornerstone tool for studying DNA damage and repair, but its reactivity and the cellular responses it elicits can introduce significant experimental complexity. This document provides foundational knowledge through FAQs and addresses specific technical issues in a detailed troubleshooting guide.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the nature and activity of MMS.

Q1: What is methyl methanesulfonate (MMS) and what is its primary mechanism of action?

A1: Methyl methanesulfonate (MMS) is a monofunctional SN2 alkylating agent widely used to induce DNA damage for studies in genetics, cancer research, and drug development.[1][2] Its primary mechanism involves the transfer of a methyl group to nucleophilic sites on macromolecules, most notably the nitrogen and oxygen atoms in DNA bases.[3][4] This methylation disrupts normal DNA structure and function, leading to replication blocks, mutagenesis, and cytotoxicity.[5][6]

Q2: What are the major DNA adducts formed by MMS treatment?

A2: MMS predominantly methylates purine bases. The most abundant adduct is N7-methylguanine (N7-MeG), accounting for approximately 82% of total DNA methylation by MMS.[3][4] The second most common lesion is N3-methyladenine (N3-MeA), making up about 11%.[3][4] While N7-MeG is generally considered to be minimally cytotoxic, N3-MeA is a potent blocker of DNA replication and is highly cytotoxic if not repaired.[5][6] Other adducts, like O6-methylguanine (O6-MeG), are formed at a much lower frequency (around 0.3%) but are highly mutagenic.[3][4]

Adduct	Typical Abundance (MMS)	Primary Consequence
N7-methylguanine (N7-MeG)	~82%	Minor helix distortion; can lead to apurinic sites.
N3-methyladenine (N3-MeA)	~11%	Blocks DNA replication; highly cytotoxic.[5]
O6-methylguanine (O6-MeG)	~0.3%	Miscoding lesion (pairs with thymine); mutagenic.[3]
Phosphotriesters	Low	Can contribute to DNA strand breaks.[7]
(Data synthesized from sources[3][4])

Q3: What are the principal degradation pathways for MMS itself?

A3: MMS can be degraded through two primary routes:

• Chemical Hydrolysis: In aqueous environments like cell culture media or buffer solutions, MMS undergoes hydrolysis. This reaction breaks the ester bond, yielding non-genotoxic methanesulfonic acid (MSA) and methanol.[1][8][9] The rate of hydrolysis is temperature-dependent and is a critical factor to consider for experimental consistency, as the effective concentration of MMS will decrease over time.[8][10] The half-life in water can range from hours to days depending on the conditions.[1]

• Cellular Metabolism & Repair: In vivo, the primary "degradation" pathway is the cellular response to the DNA damage it causes. MMS itself is not directly metabolized in a classical sense; rather, the cell degrades the damage it inflicts. This is accomplished primarily through enzymatic DNA repair pathways that remove the methyl adducts from DNA.

Q4: Which DNA repair pathway is most critical for resolving MMS-induced damage?

A4: The Base Excision Repair (BER) pathway is the principal mechanism for repairing the small, non-helix-distorting lesions created by MMS, such as N7-MeG and N3-MeA.[3][4][5][11] The process is initiated by a DNA glycosylase (e.g., Alkyl Adenine Glycosylase, AAG) that recognizes and excises the methylated base, creating an apurinic/apyrimidinic (AP) site.[12][13] This site is then processed by other BER enzymes, including AP Endonuclease 1 (APE1), DNA Polymerase β (Pol β), and DNA Ligase III/XRCC1, to restore the correct DNA sequence.[3][14] Deficiencies in the BER pathway, particularly in XRCC1 or Pol β, lead to extreme sensitivity to MMS.[3][5][6]

Q5: Does MMS directly cause DNA double-strand breaks (DSBs)?

A5: This is a common point of confusion. MMS does not typically induce DSBs directly. Instead, many observations of DSBs following MMS treatment are experimental artifacts.[5][15] The N7-MeG adducts weaken the glycosidic bond, making the DNA heat-labile. During sample preparation for techniques like Pulsed-Field Gel Electrophoresis (PFGE), heating steps can cause spontaneous depurination, creating AP sites that are easily converted to single-strand breaks (SSBs).[5] If these SSBs are in close proximity on opposite strands or occur at a replication fork, they can be detected as DSBs.[5] True, biologically relevant DSBs can arise secondarily when a replication fork collapses at an unrepaired MMS lesion, but this is an indirect consequence.[16]

Troubleshooting Guide

This section provides solutions to specific problems researchers may encounter when using MMS.

Q6: My cell viability results are highly variable between experiments, even at the same MMS concentration. What's going wrong?

A6: This is a frequent issue stemming from the chemical instability of MMS.

• Probable Cause 1: MMS Hydrolysis. MMS degrades in aqueous media, reducing its effective concentration over the treatment period.[1][8] If you prepare a stock solution and use it over several hours or if your treatment times are very long, the actual dose delivered to the cells will decrease, leading to variability.

  • Solution: Always prepare fresh MMS dilutions in media or buffer immediately before treating your cells. For long-term exposures, consider replacing the MMS-containing media at regular intervals to maintain a more consistent concentration.

• Probable Cause 2: Cell Cycle Phase. Cells are most sensitive to MMS during the S phase of the cell cycle.[17] If your cell cultures are not well synchronized, variations in the percentage of S-phase cells between experiments will lead to different viability outcomes.

  • Solution: For sensitive assays, consider synchronizing your cells before MMS treatment. Alternatively, perform co-staining with a cell cycle marker (like propidium iodide) and analyze viability on a per-cycle-phase basis using flow cytometry.

• Probable Cause 3: Inactivation. MMS can be deliberately inactivated by quenching with an equal volume of cold 10% sodium thiosulfate solution.[18] Ensure there is no cross-contamination with quenching agents in your experimental setup.

Q7: I'm detecting a strong γH2AX signal, which indicates double-strand breaks, but I've read that MMS doesn't directly cause them. How do I interpret this?

A7: While MMS does not directly create DSBs, the γH2AX signal is real and mechanistically important.

• Probable Cause 1: Replication-Associated DSBs. The most likely biological cause is the collapse of replication forks.[16] When a DNA polymerase encounters an unrepaired lesion (like N3-MeA) or a BER intermediate (an AP site or SSB), the fork can stall and collapse, generating a DSB. This is why cells deficient in BER or homologous recombination (HR), which repairs replication-associated breaks, are hypersensitive to MMS.[5][15]

  • Interpretation: Your γH2AX signal is likely a valid marker of replication stress and secondary DSB formation. To confirm this, you can co-stain with PCNA; the γH2AX foci should predominantly appear in S-phase (PCNA-positive) cells.[16]

• Probable Cause 2: Artifactual Breaks. As mentioned in the FAQ (Q5), sample preparation can convert heat-labile sites into breaks.[5] While γH2AX staining is an in-situ method and less prone to this than PFGE, harsh fixation or permeabilization steps could potentially exacerbate DNA fragility.

  • Solution: Handle cells gently during the staining protocol. If using PFGE, prepare samples at a lower temperature (e.g., 20°C instead of 50°C) to minimize the conversion of labile sites to breaks and include appropriate controls.[5]

Q8: I'm trying to quantify MMS-induced DNA damage with a Comet assay, but my results are inconsistent. How can I optimize this?

A8: The Comet assay (single-cell gel electrophoresis) is excellent for detecting SSBs and alkali-labile sites (like AP sites) generated by MMS damage and repair. Consistency requires careful protocol adherence.

• Probable Cause 1: Timing of Analysis. The level of DNA damage is dynamic. Immediately after a short MMS pulse, damage levels will be high. If you allow time for repair, the number of breaks should decrease in repair-proficient cells.[19][20] Inconsistent timing will yield variable results.

  • Solution: Standardize your time points rigorously. A typical workflow is to treat cells for a short period (e.g., 15-30 minutes), wash out the MMS, and then harvest cells at specific post-treatment time points (e.g., 0, 1, 4, 24 hours) to measure the kinetics of repair.

• Probable Cause 2: Incomplete Lysis or Unwinding. The alkaline Comet assay requires complete cell lysis and full DNA unwinding to accurately measure breaks.

  • Solution: Ensure your lysis buffer contains both detergent (e.g., Triton X-100) and high salt (e.g., 2.5 M NaCl) and that lysis proceeds for at least 1 hour. Similarly, ensure the alkaline unwinding step (pH > 13) is performed for the recommended time (typically 20-40 minutes) to allow the DNA to fully denature.

• Probable Cause 3: Cell Viability. The Comet assay is only valid for viable cells. Including apoptotic or necrotic cells, which contain highly fragmented DNA, will artificially inflate your damage scores.

  • Solution: Co-stain your cell suspension with a viability dye like trypan blue or propidium iodide before embedding in agarose. Ensure that the viability of the analyzed population is >90%.

Q9: My experiment requires inactivating MMS in the culture medium after treatment. What is the best way to do this?

A9: Removing or inactivating MMS is crucial for "pulse-chase" experiments studying DNA repair kinetics.

• Recommended Method 1: Washing. The simplest method is to thoroughly wash the cells. Remove the MMS-containing medium, wash the cell monolayer or pellet 2-3 times with warm, sterile PBS or serum-free medium, and then add fresh, pre-warmed complete medium. This is effective for removing the vast majority of the agent.

• Recommended Method 2: Chemical Inactivation. For complete and immediate neutralization, you can quench MMS with sodium thiosulfate.[18]

  • Protocol: Add an equal volume of cold, sterile 10% (w/v) sodium thiosulfate solution to the MMS-containing medium. Incubate for 10-15 minutes. Then, wash the cells thoroughly as described above to remove the reaction byproducts before adding fresh medium. This method is especially useful for high concentrations of MMS or when working with cell-free systems. Caution: Always perform a control experiment to ensure the quenching agent itself does not affect your cells or downstream assays.

Visualized Pathways and Workflows

MMS Degradation and Cellular Response Pathways

The following diagram illustrates the dual fate of MMS in a biological system: chemical breakdown and the cellular response to the DNA damage it induces.

Caption: Overview of MMS degradation via chemical hydrolysis and cellular DNA repair.

The Base Excision Repair (BER) Pathway

This diagram provides a step-by-step visualization of how cells repair MMS-induced DNA adducts.

Caption: Experimental workflow for the Alkaline Comet Assay.

References

• Lundin, C., Erixon, K., Arnaudeau, C., Schultz, N., Jenssen, D., Meuth, M., & Helleday, T. (2005). Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks. Nucleic Acids Research, 33(12), 3799–3811. [Link]

• Shooter, K. V., & Howse, R. (1975). The mechanism of the biological inactivation of the phage R17 by ethyl methanesulfonate and N-ethyl-N-nitrosourea. Carcinogenesis, 1(8), 695-703. Available through Taylor & Francis. [Link]

• Fu, D., Calvo, J. A., & Samson, L. D. (2012). Balancing repair and tolerance of DNA damage caused by alkylating agents. Nature Reviews Cancer, 12(2), 104–120. [Link]

• Wyatt, M. D., & Pittman, D. L. (2006). Methylating agents and DNA repair responses: methylated bases and sources of strand breaks. Chemical Research in Toxicology, 19(12), 1580–1594. [Link]

• MedlinePlus. (n.d.). Methyl methanesulfonate. MedlinePlus Drug Information. [Link]

• Reiter, W. (1971). Nature of the Repair of Methyl Methanesulfonate-Induced Damage in Bacillus subtilis. Journal of Bacteriology, 108(2), 740-745. [Link]

• National Center for Biotechnology Information. (n.d.). Methyl Methanesulfonate. PubChem Compound Summary for CID 4156. [Link]

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• Peterson, A. R., Krahn, D. F., & Heidelberger, C. (1979). Cytotoxicity of Monofunctional Alkylating Agents. Methyl Methanesulfonate and methyl-N'-nitro-N-nitrosoguanidine Have Different Mechanisms of Toxicity for 10T1/2 Cells. Carcinogenesis, 1(1), 13-19. [Link]

• Semantic Scholar. (n.d.). Methyl methanesulfonate (MMS) produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks. [Link]

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• Teasdale, A., et al. (2009). Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 13(3), 429–433. [Link]

• Eawag. (1997). Methanesulfonic Acid Degradation Pathway. Eawag-BBD. [Link]

• Scarlatti, F., et al. (2021). The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability. International Journal of Molecular Sciences, 22(14), 7486. [Link]

• Mustafa, M., et al. (2024). Proteomic Alterations and Metabolic Pathway Modulations Induced by Methyl Methane Sulfonate Treatment in Response to DNA Damage. Avicenna Journal of Medical Biochemistry, 12(1), 30-38. [Link]

• Chang, M., et al. (2002). A genome-wide screen for methyl methanesulfonate-sensitive mutants reveals genes required for S phase progression in the presence of DNA damage. Proceedings of the National Academy of Sciences, 99(26), 16764–16769. [Link]

• ResearchGate. (n.d.). DNA damage reduction after MMS treatment over time in the comet assay. [Link]

• Shlezinger, N., et al. (2019). The response to the DNA damaging agent methyl methanesulfonate in a fungal plant pathogen. bioRxiv. [Link]

• Tominaga, Y., et al. (2004). Versatile cell-based assay for measuring DNA alkylation damage and its repair. Environmental and Molecular Mutagenesis, 44(5), 407-415. [Link]

• Kim, H. J., et al. (2007). Alkylating agent methyl methanesulfonate (MMS) induces a wave of global protein hyperacetylation: implications in cancer cell death. The Journal of Biological Chemistry, 282(49), 35897-35904. [Link]

• Ryu, J. C., et al. (2001). The effect of methyl methanesulfonate (MMS)-induced excision repair on p53-dependent apoptosis in human lymphoid cells. Research Communications in Molecular Pathology and Pharmacology, 109(1-2), 35-51. [Link]

• Elder, D. P., et al. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid. Organic Process Research & Development, 13(3), 446-452. [Link]

• Scarlatti, F., et al. (2021). The Alkylating Agent Methyl Methanesulfonate Triggers Lipid Alterations at the Inner Nuclear Membrane That Are Independent from Its DNA-Damaging Ability. PubMed Central. [Link]

• Douglas Instruments. (n.d.). MMS Procedure. [Link]

• Hayashi, M., et al. (1994). Protocol recommended by the CSGMT/JEMS.MMS for the short-term mouse peripheral blood micronucleus test. Mutation Research/Genetic Toxicology, 321(1-2), 11-21. [Link]

• ETH Zurich Research Collection. (2023). From Methyl Thioethers to Methanesulfonic Acid: Direct and Indirect Photodegradation Pathways in Aquatic Environments. [Link]

• Biology Notes. (2023). DNA Suicide Repair Enzyme | Alkyl Transferase. YouTube. [Link]

• Wallace, S. S. (2018). Base Excision Repair: Mechanisms and Impact in Biology, Disease, and Medicine. Genes, 9(10), 493. [Link]

• van der Veen, A., & Jacobs, H. (2020). Base Excision Repair in the Immune System: Small DNA Lesions With Big Consequences. Frontiers in Immunology, 11, 985. [Link]

• van der Veen, A., & Jacobs, H. (2020). Base Excision Repair in the Immune System: Small DNA Lesions With Big Consequences. PubMed Central. [Link]

• Britannica. (n.d.). Base excision repair. [Link]

• Osorio, F., et al. (2007). Metabolic response to MMS-mediated DNA damage in Saccharomyces cerevisiae is dependent on the glucose concentration in the medium. FEMS Yeast Research, 7(6), 907-919. [Link]

• MMS Holdings. (n.d.). How to use a Master Protocol to gain Efficiencies in a Clinical Trial. [Link]

• Wu, J., et al. (2000). Mismatch Repair Processing of Carcinogen-DNA Adducts Triggers Apoptosis. Molecular and Cellular Biology, 20(20), 7545–7555. [Link]

• Zlatanou, A., et al. (2011). The accumulation of MMS-induced single strand breaks in G1 phase is recombinogenic in DNA polymerase β defective mammalian cells. Nucleic Acids Research, 39(18), 8089–8101. [Link]

• Heyer Lab. (n.d.). How to handle MMS !. [Link]

• Biores Scientia. (n.d.). Base Excision Repair: A Review. [Link]

• Plivo. (2025). Why Is MMS Not Working on Android? 6 Ways to Fix the Problem. [Link]

• ResearchGate. (n.d.). The various types of the MMS Protocol Structures. [Link]

• Xelas Energy. (n.d.). MMS Protocol Stack and API. [Link]

• NASA. (n.d.). Commissioning MMS: Challenges and Lessons Learned. [Link]

• Google Help. (2021). MMS not working on messages app.

• MOOSE Framework. (n.d.). Method of Manufactured Solutions MMS. [Link]

• DigitalCommons@URI. (2022). CHEMICAL BIOLOGY OF DNA ADDUCT REPAIR, BYPASS AND MUTAGENESIS. [Link]

• Chatterjee, N., & Walker, G. C. (2017). Mechanisms of DNA damage, repair, and mutagenesis. Environmental and Molecular Mutagenesis, 58(5), 235-263. [Link]

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Preventing unwanted reactions of the ethynyl group during synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to navigating the complexities of the ethynyl group in organic synthesis. As a Senior Application Scientist, I understand the frustration that can arise when this seemingly simple functional group participates in unwanted side reactions, hindering the progress of your research. This guide is designed to provide you with in-depth, field-proven insights and practical solutions to anticipate and prevent these issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common challenges encountered when working with terminal alkynes.

Q1: My Sonogashira coupling is plagued by homocoupling of my terminal alkyne. How can I prevent this?

A1: The homocoupling of terminal alkynes, often referred to as Glaser-Hay coupling, is a frequent and troublesome side reaction in Sonogashira couplings.[1][2] This reaction is catalyzed by the copper(I) co-catalyst, especially in the presence of oxygen.[1][2]

Troubleshooting Steps:

• Strictly Anaerobic Conditions: The most critical factor is to rigorously exclude oxygen from your reaction. This can be achieved by:

  • Using standard Schlenk line techniques.

  • Thoroughly degassing all solvents and reagents by sparging with an inert gas (argon or nitrogen) or by multiple freeze-pump-thaw cycles.

• Copper-Free Sonogashira Protocols: Consider employing a copper-free version of the Sonogashira reaction. While these may sometimes require slightly harsher conditions or specific ligands, they completely eliminate the primary catalyst for homocoupling.[1][3]

• Hydrogen Atmosphere: Introducing a dilute atmosphere of hydrogen gas mixed with nitrogen or argon has been shown to significantly reduce homocoupling to as low as 2%.[4]

• Controlled Addition: Slow addition of the terminal alkyne to the reaction mixture can help to maintain a low concentration of the alkyne, disfavoring the bimolecular homocoupling reaction.

Q2: I need to perform a reaction on another part of my molecule, but the acidic proton of my terminal alkyne is interfering. What are my options?

A2: The acidity of the terminal alkyne's proton (pKa ≈ 25) makes it susceptible to deprotonation by strong bases, and it can also interfere with various metallic reagents.[5][6] Protecting the terminal alkyne is the most common and effective strategy.[5][7]

Common Protecting Groups for Terminal Alkynes:

Protecting Group	Introduction Reagents	Deprotection Conditions	Key Advantages & Considerations
Trimethylsilyl (TMS)	TMSCl, base (e.g., Et3N, n-BuLi)	Mildly acidic or basic conditions (e.g., K2CO3/MeOH), Fluoride sources (e.g., TBAF)	Readily introduced and removed. However, its lability can be a disadvantage in multi-step syntheses.[3][8]
Triethylsilyl (TES)	TESCl, base	More robust than TMS; typically requires stronger fluoride sources for removal.	Offers a balance of stability and ease of removal.
Triisopropylsilyl (TIPS)	TIPSCl, base	Significantly more sterically hindered and stable than TMS and TES.[9] Requires stronger deprotection conditions, often involving specific reagents like AgF in methanol.[9][10]	Excellent for multi-step syntheses where high stability is required.[9]
tert-Butyldimethylsilyl (TBDMS)	TBDMSCl, base	More stable than TMS; removed with fluoride sources.	A commonly used protecting group with moderate stability.
Diphenylphosphoryl (Ph2P(O))	Ph2PCl followed by oxidation (H2O2)	Basic conditions	High polarity, which can aid in purification. Stable under acidic conditions.[5]

Q3: How do I choose the right silyl protecting group for my synthesis?

A3: The choice of a silyl protecting group depends on the stability required throughout your synthetic sequence. This concept is often referred to as an "orthogonal protecting group strategy," where you can selectively deprotect one group in the presence of others by using different reaction conditions.[11][12]

• For short sequences or when mild deprotection is desired: TMS is a suitable choice.[8]

• For intermediate stability: TES or TBDMS are good options.

• For high stability in complex, multi-step syntheses: TIPS is the preferred choice due to its steric bulk, which makes it more resistant to cleavage.[9]

It's possible to selectively deprotect a TMS group in the presence of a TIPS group using mild conditions like K2CO3 in THF/MeOH.[13] This highlights the power of an orthogonal protection strategy.

Troubleshooting Guides

This section provides a more in-depth look at specific unwanted reactions and how to mitigate them.

Issue 1: Formation of Diynes via Oxidative Coupling (Glaser, Eglinton, and Hay Couplings)

Homocoupling of terminal alkynes to form symmetrical 1,3-diynes is a common side reaction, particularly in the presence of copper salts and an oxidant.[2][14][15]

• Glaser Coupling: Typically uses a copper(I) salt (e.g., CuCl) and an oxidant like air in the presence of a base such as ammonia.[2][16]

• Eglinton Coupling: Employs a stoichiometric amount of a copper(II) salt, like copper(II) acetate, in a solvent such as pyridine. This avoids the need for an external oxidant.[17][18][19]

• Hay Coupling: A variation of the Glaser coupling that utilizes a catalytic amount of a CuCl-TMEDA complex, which is soluble in many organic solvents.[14][16]

Causality and Prevention:

The mechanism for these couplings involves the formation of a copper acetylide, which then undergoes oxidation and coupling.[2][20]

Prevention Strategies:

• Protect the Terminal Alkyne: As discussed in the FAQs, introducing a protecting group is the most robust method to prevent homocoupling.

• Rigorous Exclusion of Oxygen: For reactions where the terminal alkyne must be unprotected (like Sonogashira), maintaining anaerobic conditions is paramount.

• Use of Additives: In some cases, additives can suppress homocoupling. For instance, a dilute hydrogen atmosphere can be effective in Sonogashira reactions.[4]

• Copper-Free Reaction Conditions: If the desired transformation can be achieved without a copper catalyst, this is an excellent way to avoid Glaser-type couplings.

Issue 2: Unwanted Deprotonation by Bases

The acidic nature of the terminal alkyne proton can lead to unintended deprotonation by basic reagents, forming acetylides.[6][21] This can be problematic if the acetylide is not the desired reactive species.

Scenarios and Solutions:

• Grignard Reagents and Organolithiums: These strong bases will readily deprotonate a terminal alkyne.[8][22] If the goal is to use these reagents to react with another functional group in the molecule, the alkyne must be protected.

• Amine Bases in Couplings: While amines like triethylamine or piperidine are used in Sonogashira couplings to deprotonate the alkyne in situ, stronger, non-nucleophilic bases like DBU could potentially cause side reactions if other base-sensitive functional groups are present.[1] Careful selection of the base is crucial.

Experimental Protocols

Protocol 1: General Procedure for TMS Protection of a Terminal Alkyne

This protocol provides a standard method for protecting a terminal alkyne with a trimethylsilyl (TMS) group.

Materials:

• Terminal alkyne

• Anhydrous solvent (e.g., THF or DCM)

• Triethylamine (Et3N) or n-Butyllithium (n-BuLi)

• Chlorotrimethylsilane (TMSCl)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolve the terminal alkyne in the anhydrous solvent under an inert atmosphere.

• Cool the solution to 0 °C (for Et3N) or -78 °C (for n-BuLi).

• Slowly add the base (1.1 equivalents for Et3N, 1.05 equivalents for n-BuLi).

• Stir the mixture for 30-60 minutes.

• Slowly add TMSCl (1.2 equivalents).

• Allow the reaction to warm to room temperature and stir for 2-4 hours or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the product by flash column chromatography if necessary.

Protocol 2: General Procedure for TBAF-Mediated Deprotection of a TMS-Protected Alkyne

This protocol describes the removal of a TMS protecting group using tetrabutylammonium fluoride (TBAF).

Materials:

• TMS-protected alkyne

• Tetrabutylammonium fluoride (TBAF) solution (typically 1 M in THF)

• Anhydrous THF

Procedure:

• Dissolve the TMS-protected alkyne in anhydrous THF.

• Add the TBAF solution (1.1 - 1.5 equivalents) dropwise at room temperature.

• Monitor the reaction by TLC. The reaction is often complete within 30 minutes.[23]

• Once the reaction is complete, dilute with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting terminal alkyne by column chromatography.

References

• Hu, Z., Peng, L., Qiu, R., & Orita, A. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry, 40(10), 3112-3129. [Link]

• Gelest. Silanes as Protecting Groups for Terminal Alkyne. [Link]

• Spoering, R. (2015). Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. CureFFI.org. [Link]

• Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 55(3), 159-162. [Link]

• Pearson. (2022). Eglinton Reaction Explained. [Link]

• Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Sociedad Química de México. [Link]

• Wikipedia. Glaser coupling. [Link]

• El-Samanody, E.-S., et al. (2016). Development of optimized conditions for Glaser-Hay bioconjugations. MethodsX, 3, 292-299. [Link]

• Chandrasekhar, S., et al. (2005). Sonogashira Coupling Reaction with Diminished Homocoupling. The Journal of Organic Chemistry, 70(16), 6506-6507. [Link]

• University of Bristol. VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Organic Chemistry Portal. Glaser Coupling, Hay Coupling. [Link]

• Shroder, M. The Sonogashira Coupling. [Link]

• Organic Chemistry Portal. Eglinton Reaction. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Organic Chemistry Portal. Protecting Groups. [Link]

• CrashCourse. (2020). Alkyne Reactions & Tautomerization: Crash Course Organic Chemistry #18. YouTube. [Link]

• The Organic Chemistry Tutor. (2021). Alkyne Reactions. YouTube. [Link]

• Wang, Z., et al. (2019). Ethynylation of Formaldehyde over Binary Cu-Based Catalysts: Study on Synergistic Effect between Cu+ Species and Acid/Base Sites. Nanomaterials, 9(7), 1017. [Link]

• Chemistry Solution. (2022). Silyl group deprotection by TBAF solution. YouTube. [Link]

• Professor Dave Explains. (2019). Practice Problem: Reaction of a Terminal Alkyne. YouTube. [Link]

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• 23. youtube.com [youtube.com]

Troubleshooting bioconjugation reactions with (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

Welcome to the technical support center for bioconjugation applications utilizing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

I. Troubleshooting Guide: Navigating Common Experimental Hurdles

This section provides a systematic, question-and-answer-based approach to resolving specific issues you may encounter when using (trans-4-Ethynylcyclohexyl)methyl methanesulfonate for bioconjugation.

A. Low or No Conjugation Yield

Question: My bioconjugation reaction with (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is showing a very low, or no, yield. What are the potential causes and how can I fix this?

Answer: Low conjugation yield is a frequent challenge and can stem from several factors related to your reagents, reaction conditions, or the biomolecule itself.[1] Let's break down the possibilities:

Step 1: Verify the Integrity of Your Starting Materials

• Possible Cause: Degradation of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

  • Explanation: The methanesulfonate (mesylate) group is a good leaving group, but the entire molecule can be susceptible to degradation, especially with improper storage. The ethynyl (alkyne) group is generally stable.

  • Recommended Solution:

    • Ensure the reagent is stored under the recommended conditions, typically at -20°C in a desiccated environment.[1]

    • Before use, allow the reagent vial to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which can lead to hydrolysis.[1]

    • If you suspect degradation, it is best to use a fresh, high-quality batch of the linker.

• Possible Cause: Inactive or modified biomolecule (e.g., antibody, protein).

  • Explanation: The target functional group on your biomolecule (e.g., a primary amine for the initial reaction with the mesylate, or an azide for a subsequent click reaction) may be compromised due to improper storage, repeated freeze-thaw cycles, or the presence of interfering substances.

  • Recommended Solution:

    • Confirm the concentration and activity of your biomolecule using a reliable method like a Bradford assay or UV-Vis spectroscopy.[2]

    • Whenever possible, use a fresh aliquot of your biomolecule.

Step 2: Scrutinize Your Reaction Buffer and Conditions

• Possible Cause: Presence of interfering substances in your buffer.

  • Explanation: Buffers containing primary amines (e.g., Tris) or other nucleophiles can compete with your intended biomolecule for reaction with the methanesulfonate group.[1][3]

  • Recommended Solution:

    • Perform a buffer exchange into a non-nucleophilic buffer such as phosphate-buffered saline (PBS) or borate buffer prior to conjugation.[3] Common methods for buffer exchange include dialysis, desalting columns, and ultrafiltration.[3]

• Possible Cause: Suboptimal pH of the reaction mixture.

  • Explanation: The reaction of the methanesulfonate with a primary amine on a biomolecule is pH-dependent. At a pH below the pKa of the amine (~8-10 for lysine ε-amino groups), the amine will be protonated and thus non-nucleophilic.[4]

  • Recommended Solution:

    • Adjust the pH of your reaction mixture to a range of 8.0-9.0 to ensure a sufficient concentration of deprotonated, nucleophilic amines.

• Possible Cause: Inefficient reaction kinetics.

  • Explanation: The reaction may be too slow at the temperature and for the duration you have chosen.

  • Recommended Solution:

    • Increase the reaction time.

    • If your biomolecule is stable at higher temperatures, consider a modest increase in the reaction temperature (e.g., from 4°C to room temperature).

    • Increase the molar excess of the (trans-4-Ethynylcyclohexyl)methyl methanesulfonate linker. A common starting point is a 10-20 fold molar excess over the biomolecule.

Step 3: Evaluate the Downstream Click Chemistry Reaction (if applicable)

If you are performing a subsequent strain-promoted alkyne-azide cycloaddition (SPAAC) reaction, the issue might lie in this second step.

• Possible Cause: Inefficient SPAAC reaction.

  • Explanation: SPAAC is a powerful bioorthogonal reaction, but its efficiency can be influenced by the specific cyclooctyne and azide partners, as well as steric hindrance around the reaction sites.[5][6]

  • Recommended Solution:

    • Ensure your azide-modified molecule is pure and fully characterized.

    • Increase the concentration of the azide-containing reactant.

    • Extend the reaction time for the SPAAC step, which can range from a few hours to overnight.[5]

B. Non-Specific Binding or Aggregation of the Bioconjugate

Question: I've successfully conjugated my biomolecule, but I'm observing significant non-specific binding or aggregation of the final product. What's going on?

Answer: This is a common issue, particularly when dealing with hydrophobic linkers or when the degree of labeling is too high.

• Possible Cause: Increased hydrophobicity of the bioconjugate.

  • Explanation: The cyclohexyl group in the linker is hydrophobic. Attaching multiple linkers to a biomolecule can increase its overall hydrophobicity, leading to aggregation and non-specific binding.

  • Recommended Solution:

    • Optimize the Degree of Labeling (DOL): Reduce the molar excess of the (trans-4-Ethynylcyclohexyl)methyl methanesulfonate linker during the initial conjugation step to achieve a lower, more controlled DOL.

    • Incorporate Hydrophilic Spacers: If possible, consider using a linker with a hydrophilic spacer, such as polyethylene glycol (PEG), to counteract the hydrophobicity.[7][8]

    • Formulation: After purification, formulate your bioconjugate in a buffer containing additives that reduce aggregation, such as polysorbate 20 or arginine.

• Possible Cause: Cross-reactivity of the linker.

  • Explanation: While the methanesulfonate group primarily reacts with primary amines, some level of reaction with other nucleophilic residues (e.g., thiols, hydroxyls) on the biomolecule surface is possible, especially at high concentrations and prolonged reaction times. This can lead to a heterogeneous product with altered properties.

  • Recommended Solution:

    • Carefully control the reaction stoichiometry and time to minimize side reactions.

    • Thoroughly characterize the final conjugate to assess its heterogeneity.

C. Difficulty in Characterizing the Final Bioconjugate

Question: I'm struggling to confirm the success of my conjugation and determine the drug-to-antibody ratio (DAR) or degree of labeling (DOL). What techniques should I be using?

Answer: A multi-faceted analytical approach is crucial for proper bioconjugate characterization.[9]

Analytical Technique	Purpose	Expected Outcome
UV-Vis Spectroscopy	Initial confirmation and estimation of DOL/DAR.	A shift in the UV spectrum, particularly if the payload has a distinct absorbance, can be used to calculate the average number of molecules conjugated.[10]
SDS-PAGE	Assess the increase in molecular weight.	A noticeable upward shift in the band corresponding to the conjugated biomolecule compared to the unconjugated starting material.[9]
Size-Exclusion Chromatography (SEC)	Evaluate aggregation and fragmentation.	A single, sharp peak for the monomeric conjugate with minimal high molecular weight species (aggregates) or low molecular weight fragments.[11]
Hydrophobic Interaction Chromatography (HIC)	Determine the distribution of drug-linker species.	Separation of species with different numbers of conjugated linkers, providing a detailed profile of the DAR distribution.[10][11]
Mass Spectrometry (Intact Mass Analysis)	Precise measurement of molecular weight and confirmation of DOL/DAR.	A mass spectrum showing peaks corresponding to the unconjugated biomolecule and the biomolecule with one, two, three, etc., linkers attached.[9][11]
Peptide Mapping (LC-MS/MS)	Identify the specific sites of conjugation.	Analysis of proteolytic digests to pinpoint the exact amino acid residues that have been modified.[9][11]

II. Frequently Asked Questions (FAQs)

Q1: What is the primary reactive group on (trans-4-Ethynylcyclohexyl)methyl methanesulfonate and what does it target on a biomolecule?

A1: The primary reactive group is the methanesulfonate (mesylate) . It is an excellent leaving group and will readily undergo nucleophilic substitution with primary amines, such as the ε-amino group of lysine residues on a protein or antibody.[12] The reaction results in a stable secondary amine linkage.

Q2: What is the purpose of the ethynyl (alkyne) group?

A2: The terminal alkyne group is designed for "click chemistry," most notably the strain-promoted alkyne-azide cycloaddition (SPAAC) .[5][6] This allows for the highly specific and efficient, copper-free ligation of the alkyne-modified biomolecule to a second molecule that has been functionalized with an azide group.[]

Q3: Is the methanesulfonate ester stable in aqueous solutions?

A3: Methanesulfonate esters can be susceptible to hydrolysis, especially at non-neutral pH and elevated temperatures.[14][15] It is recommended to prepare fresh solutions of the linker in an anhydrous, polar aprotic solvent like DMSO or DMF and add it directly to the aqueous reaction buffer. Storing the linker in aqueous solutions for extended periods is not advised.

Q4: Can I use this linker for copper-catalyzed azide-alkyne cycloaddition (CuAAC)?

A4: Yes, the terminal alkyne is suitable for CuAAC. However, one of the primary advantages of cycloalkyne-based linkers is their ability to participate in SPAAC, thereby avoiding the use of a copper catalyst which can be cytotoxic and potentially denature proteins.[4][5]

Q5: What are some key considerations for designing a bioconjugation experiment with this linker?

A5:

• Stoichiometry: Carefully control the molar ratio of the linker to your biomolecule to manage the degree of labeling and avoid excessive hydrophobicity.

• Buffer System: Use a non-nucleophilic buffer at a slightly alkaline pH (8.0-9.0) for the initial mesylate reaction.

• Purification: Be prepared to purify the alkyne-modified intermediate to remove excess, unreacted linker before proceeding to the SPAAC reaction. SEC is a common method.[5]

• Characterization: Plan for comprehensive analytical characterization at each stage of the process to ensure the quality and consistency of your bioconjugate.[9][16]

III. Experimental Protocols and Visualizations

A. General Protocol for Two-Step Bioconjugation

Step 1: Modification of a Protein with (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

• Buffer Exchange: Prepare your protein (e.g., an antibody) at a concentration of 5-10 mg/mL in a non-nucleophilic buffer (e.g., PBS, pH 8.0).

• Linker Preparation: Prepare a stock solution of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in anhydrous DMSO (e.g., 10 mM).

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the linker stock solution to the protein solution. The final concentration of DMSO should be kept below 10% to maintain protein integrity.[5]

• Incubation: Incubate the reaction mixture for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification: Remove the excess, unreacted linker using a desalting column equilibrated with a suitable buffer (e.g., PBS, pH 7.4).

Step 2: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

• Azide-Molecule Preparation: Prepare your azide-functionalized molecule (e.g., a drug, a fluorophore) in a compatible solvent.

• SPAAC Reaction: To the purified alkyne-modified protein, add a 2- to 5-fold molar excess of the azide-functionalized molecule.

• Incubation: Incubate the reaction for 4-24 hours at room temperature or 4°C with gentle mixing.[5]

• Final Purification: Purify the final bioconjugate using an appropriate method, such as SEC or HIC, to remove any unreacted azide-molecule and to characterize the final product.

B. Visualization of the Bioconjugation Workflow

Caption: Two-step bioconjugation workflow.

C. Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield.

IV. References

• AbOliGo. (n.d.). Bioconjugation Optimization & Troubleshooting. Retrieved from [Link]

• Abzena. (n.d.). Bioconjugate & ADC Quality Control & Stability. Retrieved from [Link]

• Wakankar, A., Chen, Y., Gokarn, Y., & Jacobson, F. S. (2011). Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs, 3(2), 161–172. [Link]

• Biospace. (2024, January 19). Overcoming the Hurdles: Navigating the Challenges of Bioconjugate Development. Retrieved from [Link]

• Creative Biolabs. (n.d.). Troubleshooting Guides. Retrieved from [Link]

• kbDNA. (2022, December 1). Bioconjugation Chemistry: Challenges and Solutions. Retrieved from [Link]

• Pharma Focus America. (n.d.). Analytical Techniques for Antibody-Drug Conjugates. Retrieved from [Link]

• Bio-Synthesis. (2012, April 9). What Quality Control is performed on the final oligo-antibody conjugate. Retrieved from [Link]

• Damont, A., et al. (2019). Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. Pharmaceuticals, 12(4), 147. [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & Biology, 21(9), 1076–1101. [Link]

• Amato, D. N., et al. (2021). Click Nucleophilic Conjugate Additions to Activated Alkynes: Exploring Thiol-yne, Amino-yne, and Hydroxyl-yne Reactions from (Bio)Organic to Polymer Chemistry. Chemical Reviews, 121(8), 4435-4497. [Link]

• Chen, W., et al. (2020). Strain-Promoted Azide-Alkyne Cycloaddition. Chinese Journal of Organic Chemistry, 40(11), 3635-3649. [Link]

• AxisPharm. (n.d.). Bioconjugate Process Development and Optimization. Retrieved from [Link]

• Sartorius. (n.d.). Bioconjugation. Retrieved from [Link]

• G. G. F. (2024). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. RSC Sustainability. [Link]

• Deiters, A., et al. (2010). Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. Organic & Biomolecular Chemistry, 8(8), 1835-1839. [Link]

• Elder, D. P., et al. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: An Illustrative Example for Sulfonate Ester Impurity Formation. Organic Process Research & Development, 13(4), 786-791. [Link]

• Snodin, D. J. (2009). Mechanism and Processing Parameters Affecting the Formation of Methyl Methanesulfonate from Methanol and Methanesulfonic Acid: A. Organic Process Research & Development, 13(6), 1162-1165. [Link]

• Li, Y., et al. (2018). A Simple Approach to Bioconjugation at Diverse Levels: Metal-Free Click Reactions of Activated Alkynes with Native Groups of Biotargets without Prefunctionalization. ACS Applied Materials & Interfaces, 10(1), 12-18. [Link]

• van Berkel, S. S., et al. (2011). Bioconjugation with Strained Alkenes and Alkynes. Accounts of Chemical Research, 44(9), 743-754. [Link]

• Harris, J. M., et al. (2010). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates. Journal of Organic Chemistry, 75(15), 5096-5104. [Link]

• Al-Rawi, J. M. A. (2012). Linkers for Bioconjugation. University of Barcelona. [Link]

• MedChemExpress. (n.d.). (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. Retrieved from [Link]

• Kass, S. R. (2020). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. Molecules, 25(23), 5606. [Link]

• Cox, B. G. (2008). Selective Hydrolysis of Methanesulfonate Esters. Organic Process Research & Development, 12(2), 299-302. [Link]

• Staben, L. R., et al. (2016). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Current Opinion in Chemical Biology, 32, 32-40. [Link]

• National Toxicology Program. (2016). RoC Profile: Methyl Methanesulfonate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4156, Methyl Methanesulfonate. Retrieved from [Link]

• Wikipedia. (n.d.). Methyl methanesulfonate. Retrieved from [Link]

• Wang, P., et al. (2019). DNA-Protein Cross-Link Formation in Nucleosome Core Particles Treated with Methyl Methanesulfonate. Biochemistry, 58(44), 4425-4434. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6113, Ethyl Methanesulfonate. Retrieved from [Link]

• Hosseinzadeh, H., et al. (2011). Protective effect of Crocus sativus stigma extract and crocin (trans-crocin 4) on methyl methanesulfonate-induced DNA damage in mice organs. DNA and Cell Biology, 30(9), 707-714. [Link]

• Thermo Fisher Scientific. (2018, May 3). Strategies for successful crosslinking and bioconjugation applications [Video]. YouTube. [Link]

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Technical Support Center: Enhancing Labeling Efficiency with Alkyne-Containing Probes

Welcome to the technical support center for alkyne-containing probe labeling. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols. Our goal is to empower you with the knowledge to overcome common experimental hurdles and achieve high-efficiency, low-background labeling in your bioorthogonal chemistry workflows.

Introduction to Alkyne Probe Labeling

Alkyne-containing probes are invaluable tools in chemical biology, enabling the precise labeling and tracking of a wide array of biomolecules, including proteins, glycans, lipids, and nucleic acids.[1] The power of this technology lies in the bioorthogonal nature of the alkyne group, which is inert in biological systems but can be specifically targeted by an azide-bearing reporter molecule through "click chemistry".[1][2] This two-step strategy involves the metabolic incorporation of an alkyne-modified precursor into the target biomolecule, followed by a highly efficient and specific ligation reaction with an azide-functionalized reporter, such as a fluorophore or biotin.[1]

The most prominent of these ligation reactions are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the catalyst-free Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). While both are powerful, they have distinct advantages and challenges that can impact labeling efficiency. This guide will delve into both, providing you with the expertise to select and optimize the best approach for your research needs.

Frequently Asked Questions (FAQs)

1. What is the fundamental difference between CuAAC and SPAAC?

• CuAAC (Copper(I)-Catalyzed Azide-Alkyne Cycloaddition): This classic "click" reaction utilizes a copper(I) catalyst to dramatically accelerate the reaction between a terminal alkyne and an azide, forming a stable triazole linkage.[3][4][5] It is known for its extremely high reaction rates and efficiency. However, the requirement for a copper catalyst can introduce cytotoxicity, a concern when working with living cells.[3][6][7]

• SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition): To circumvent the potential toxicity of copper, SPAAC employs a strained cyclooctyne that reacts with an azide without the need for a catalyst.[8] This makes it a more biocompatible option for live-cell imaging. The trade-off is that SPAAC reaction rates are generally slower than CuAAC.[8]

2. Why is my labeling efficiency low?

Low labeling efficiency is a multifaceted issue that can stem from several factors, including:

• Inefficient metabolic incorporation of the alkyne probe: The cell line or organism may not efficiently take up or metabolize the alkyne-containing precursor.

• Poor accessibility of the alkyne handle: The incorporated alkyne may be buried within the biomolecule's structure, hindering its reaction with the azide reporter.

• Suboptimal reaction conditions: This is a broad category that includes incorrect reagent concentrations, inappropriate buffer conditions, or degradation of critical reagents.

• Catalyst deactivation (in CuAAC): The copper(I) catalyst is prone to oxidation to the inactive copper(II) state, or it can be sequestered by cellular components like thiols.[9][10]

3. I'm observing high background signal. What are the likely causes?

High background can obscure your specific signal and is often due to:

• Non-specific binding of the reporter probe: The azide-containing reporter molecule may non-specifically adhere to cellular components.

• Precipitation of reagents: The reporter probe or other reaction components may precipitate, leading to fluorescent aggregates.

• Incomplete removal of unbound probe: Insufficient washing steps after the labeling reaction can leave behind a high concentration of unbound reporter.

4. Can the alkyne probe itself be reactive in a biological system?

While terminal alkynes are generally considered bioorthogonal, some studies have shown that under specific enzymatic conditions, they can react with certain nucleophiles, such as the active-site cysteine of some proteases.[11][12] However, for most applications, they are remarkably stable and non-reactive within the cellular environment.[13] Strained cyclooctynes used in SPAAC can sometimes exhibit off-target reactivity with thiols.[8]

Troubleshooting Guide: A Problem-Oriented Approach

This section provides a systematic guide to diagnosing and resolving common issues encountered during alkyne probe labeling experiments.

Problem 1: Low or No Labeling Signal

This is one of the most frequent challenges. The following workflow will help you pinpoint the source of the problem.

Troubleshooting Workflow for Low/No Signal

Caption: A systematic workflow for troubleshooting low or no labeling signal.

Detailed Troubleshooting Steps:

Potential Cause	Explanation & Recommended Action
Inefficient Metabolic Incorporation	Causality: The target biomolecule is not being efficiently tagged with the alkyne probe. Solution: Optimize the concentration of the alkyne-containing precursor and the incubation time.[14] It may be necessary to perform a titration to find the optimal balance between labeling efficiency and potential cytotoxicity. For protein labeling, pre-incubation with a methionine-free medium can enhance the incorporation of alkyne-modified methionine analogs.[1]
Degraded Reagents	Causality: Key reagents, particularly the reducing agent in CuAAC (e.g., sodium ascorbate), are susceptible to oxidation. Azide-probes can also degrade over time. Solution: Always prepare fresh solutions of sodium ascorbate immediately before use.[2] Store azide and alkyne probes according to the manufacturer's instructions, typically protected from light and moisture.
Inactive Copper Catalyst (CuAAC)	Causality: The active Cu(I) catalyst is essential for the reaction. It can be oxidized to inactive Cu(II) by dissolved oxygen or sequestered by cellular thiols.[9][10] Solution: 1. Use a Ligand: Copper-chelating ligands like TBTA, THPTA, or BTTAA stabilize the Cu(I) oxidation state and increase reaction efficiency.[4][9][15] Water-soluble ligands like THPTA are particularly recommended for biological applications.[16][17] 2. Fresh Reducing Agent: As mentioned, always use a freshly prepared solution of a reducing agent like sodium ascorbate to convert Cu(II) to Cu(I) in situ.[4][5] 3. Degas Solutions: For in vitro reactions, degassing buffers by bubbling with an inert gas like argon or nitrogen can help to remove dissolved oxygen.[2]
Incorrect Reagent Stoichiometry	Causality: The ratio of reactants is critical. Solution: While a 1:1 ratio of alkyne to azide is theoretically sufficient, using a slight excess (1.1 to 2-fold) of the less critical reagent (often the azide probe) can help drive the reaction to completion.[16] For CuAAC, the optimal ligand-to-copper ratio is typically between 1:1 and 5:1.[15][16]
Steric Hindrance	Causality: The alkyne or azide moiety may be in a sterically hindered environment, preventing the reaction partners from coming together. Solution: For sterically hindered substrates, increasing the reaction time or temperature (for in vitro reactions) may be necessary.[16] In live cells, this can be more challenging to overcome and may require redesigning the probe or the position of the alkyne handle.

Problem 2: High Background Signal

A high background can make it difficult to distinguish your specific signal from noise.

Troubleshooting High Background

Potential Cause	Explanation & Recommended Action
Non-Specific Probe Binding	Causality: The azide-functionalized reporter probe may have inherent stickiness, leading to non-specific binding to proteins or membranes. Solution: 1. Increase Wash Steps: After the click reaction, perform additional, stringent washes with a buffer containing a mild detergent (e.g., 0.1% Tween-20 in PBS). 2. Include a Blocking Step: Before adding the click reagents, incubate your sample with a blocking buffer (e.g., 3% BSA in PBS) to saturate non-specific binding sites. 3. Reduce Probe Concentration: Use the lowest effective concentration of your azide probe. A titration experiment is recommended.
Probe Precipitation	Causality: Some fluorescent dyes are hydrophobic and can precipitate out of aqueous solutions, especially at high concentrations. Solution: 1. Check Solubility: Ensure your azide probe is fully dissolved in the reaction buffer. You may need to use a co-solvent like DMSO, but keep the final concentration low (typically <5%) to avoid cellular toxicity. 2. Filter the Probe Solution: If you suspect precipitation, centrifuge your azide probe stock solution at high speed and use the supernatant for your reaction.
Residual Copper Toxicity (Live Cells)	Causality: In CuAAC, excess copper can lead to cellular stress and autofluorescence. Solution: Use a copper-chelating ligand to reduce the concentration of free copper.[7][9] Ensure you are using the lowest effective concentration of the copper catalyst.

Optimized Experimental Protocols

The following are starting-point protocols. Always optimize concentrations and incubation times for your specific cell type and experimental goals. [1][17]

Protocol 1: General CuAAC Labeling of Proteins in Fixed Cells

This protocol is for labeling newly synthesized proteins using an alkyne-containing amino acid analog.

1. Metabolic Labeling: a. Culture cells to the desired confluency. b. To enhance incorporation, aspirate the growth medium, wash once with PBS, and incubate cells in methionine-free medium for 30-60 minutes. c. Replace the starvation medium with methionine-free medium containing the alkyne-amino acid analog (e.g., L-homopropargylglycine, HPG) at a final concentration of 25-50 µM.[1] d. Incubate for the desired labeling period (e.g., 1-4 hours) under normal cell culture conditions.

2. Fixation and Permeabilization: a. Wash cells twice with PBS. b. Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature. c. Wash cells three times with PBS. d. Permeabilize cells with 0.5% Triton X-100 in PBS for 10 minutes at room temperature.[1] e. Wash cells three times with PBS.

3. Click Reaction: a. Prepare the Click Reaction Cocktail immediately before use in the following order: i. PBS ii. Azide-fluorophore (e.g., to a final concentration of 1-5 µM) iii. Copper(II) Sulfate (e.g., to a final concentration of 100 µM from a 10 mM stock) iv. Copper Ligand (e.g., THPTA to a final concentration of 500 µM from a 10 mM stock) v. Sodium Ascorbate (e.g., to a final concentration of 1 mM from a freshly prepared 100 mM stock) b. Aspirate the PBS from the cells and add the click reaction cocktail. c. Incubate for 30-60 minutes at room temperature, protected from light. d. Wash cells three times with PBS containing 0.1% Tween-20, followed by two washes with PBS.

4. Imaging: a. If desired, counterstain nuclei with a DNA dye (e.g., DAPI). b. Mount the coverslip and image using a fluorescence microscope.

Protocol 2: General SPAAC Labeling in Live Cells

This protocol is suitable for live-cell imaging applications where copper-induced toxicity is a concern.

1. Metabolic Labeling: a. Culture cells and perform metabolic labeling with a suitable alkyne-containing precursor as described in Protocol 1, Step 1.

2. Click Reaction: a. After the metabolic labeling period, wash the cells twice with warm growth medium or PBS. b. Prepare the labeling solution by diluting the strained cyclooctyne-fluorophore in warm growth medium to the desired final concentration (typically 1-10 µM). c. Add the labeling solution to the cells. d. Incubate for 30-120 minutes at 37°C in a cell culture incubator. The optimal time will depend on the reactivity of the specific cyclooctyne used. e. Wash the cells three to five times with warm growth medium to remove unbound probe.

3. Imaging: a. Image the live cells immediately using an appropriate fluorescence microscope equipped with an environmental chamber.

Visualizing the Mechanisms

A clear understanding of the underlying reaction mechanisms is crucial for effective troubleshooting.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Caption: The CuAAC reaction is facilitated by a copper(I) catalyst.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Caption: SPAAC proceeds without a catalyst due to the strained alkyne.

Summary of Reagent Concentrations

The following table provides typical concentration ranges for key reagents. These should be optimized for each specific application.

Reagent	Typical Concentration Range (CuAAC)	Typical Concentration Range (SPAAC)	Notes
Alkyne Precursor	25 - 100 µM	25 - 100 µM	Titrate for optimal incorporation vs. toxicity.
Azide Reporter	1 - 10 µM	1 - 20 µM	Higher concentrations may be needed for less reactive SPAAC probes.
Copper(II) Sulfate	50 - 200 µM	N/A
Copper Ligand (e.g., THPTA)	250 µM - 1 mM	N/A	Use a 5:1 ligand-to-copper ratio.[15]
Sodium Ascorbate	1 - 5 mM	N/A	Always prepare fresh.

Concluding Remarks

Achieving high-efficiency labeling with alkyne-containing probes is an attainable goal with a systematic and informed approach. By understanding the fundamental principles of CuAAC and SPAAC, recognizing the potential pitfalls, and methodically troubleshooting any issues that arise, you can harness the full power of bioorthogonal chemistry in your research. This guide serves as a comprehensive resource to support you in that endeavor. Should you encounter persistent issues, consulting the primary literature and technical resources from reagent suppliers is always a recommended next step.

References

• Asano, K., & Matsubara, S. (2011). Effects of a Flexible Alkyl Chain on a Ligand for CuAAC Reaction. Organic Letters, 13(7), 1646–1649. [Link]

• Rodionov, V. O., Presolski, S. I., Díaz, D. D., Fokin, V. V., & Finn, M. G. (2010). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Journal of the American Chemical Society, 132(42), 14893–14903. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879–9883. [Link]

• Wikipedia contributors. (2024). Click chemistry. In Wikipedia, The Free Encyclopedia. [Link]

• Kennedy, D. C., et al. (2011). Cellular Consequences of Copper Complexes Used To Catalyze Bioorthogonal Click Reactions. Journal of the American Chemical Society, 133(44), 17993–18001. [Link]

• Wikipedia contributors. (2023). Azide-alkyne Huisgen cycloaddition. In Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2011). From Mechanism to Mouse: A Tale of Two Bioorthogonal Reactions. Accounts of Chemical Research, 44(9), 666–676. [Link]

• Kong, F., et al. (2020). A novel fluorescent probe of alkyne compounds for putrescine detection based on click reaction. RSC Advances, 10(1), 1-7. [Link]

• Yang, M., et al. (2012). Copper-catalyzed click reaction on/in live cells. Chemical Science, 3(11), 3159-3162. [Link]

• Ekkebus, R., et al. (2013). On Terminal Alkynes That Can React with Active-Site Cysteine Nucleophiles in Proteases. Journal of the American Chemical Society, 135(8), 2867–2870. [Link]

• ResearchGate. (2023). Why am I seeing non specific labelling of protein in lysate by biotin azide? ResearchGate. [Link]

• De la Zerda, A., et al. (2019). Optimization of Metabolic Labeling with Alkyne-Containing Isoprenoid Probes. Methods in Molecular Biology, 2009, 35–43. [Link]

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Common experimental errors when using methanesulfonate reagents

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for methanesulfonate reagents. As a Senior Application Scientist, I've compiled this guide to address the common challenges and questions that arise during the synthesis and handling of these versatile but often tricky reagents. This resource is designed to provide not only troubleshooting steps but also the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Section 1: Frequently Asked Questions (FAQs)

Here we address some of the most common queries regarding methanesulfonate reagents.

Q1: My mesylation reaction is sluggish or incomplete. What are the likely causes?

A: Incomplete mesylation is a frequent issue. Several factors could be at play:

• Moisture: Methanesulfonyl chloride (MsCl) and methanesulfonic anhydride (Ms₂O) are highly sensitive to moisture.[1][2][3] Water will hydrolyze the reagents, forming methanesulfonic acid (MSA) and, in the case of MsCl, hydrochloric acid (HCl), neither of which will mesylate your alcohol.[1] Ensure all glassware is oven-dried or flame-dried, and use anhydrous solvents.

• Base Strength and Stoichiometry: A non-nucleophilic base, typically a tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial to neutralize the HCl or MSA generated.[4][5] Insufficient base can lead to a drop in pH, halting the reaction. For sluggish reactions, consider using a stronger, non-nucleophilic base like DBU or 2,6-lutidine.

• Steric Hindrance: Bulky alcohols, particularly tertiary alcohols, can be challenging to mesylate due to steric hindrance around the hydroxyl group.[6] In these cases, longer reaction times, elevated temperatures, or the use of the more reactive methanesulfonic anhydride may be necessary.[7]

• Reagent Quality: Over time, methanesulfonyl chloride can decompose, especially if not stored properly under an inert atmosphere.[8] It's advisable to use a fresh bottle or distill the reagent if you suspect degradation.

Q2: I'm observing an unexpected color change in my reaction mixture. Should I be concerned?

A: A color change, often to yellow or brown, can occur for several reasons:

• Reagent Impurities: Older or improperly stored methanesulfonyl chloride can develop a pale yellow color.[9] This is often due to the presence of impurities from decomposition.

• Side Reactions: At elevated temperatures or with certain substrates, side reactions can lead to colored byproducts. For instance, elimination reactions can generate conjugated systems that are chromophoric.

• Reaction with Amine Base: The amine base used can sometimes react with the mesylating agent or other components in the mixture, leading to colored species.

While a slight color change may not always be detrimental to the reaction outcome, a significant darkening could indicate substantial decomposition or side product formation, warranting investigation.

Q3: What is the best way to monitor the progress of my mesylation reaction?

A: Thin-Layer Chromatography (TLC) is the most common and convenient method.[5]

• Staining: Since mesylates are often UV-inactive, you will need to use a stain. Potassium permanganate is a good choice as it will react with the starting alcohol (if it's oxidizable) but not the mesylate, causing the alcohol spot to disappear upon reaction completion. Alternatively, a ceric ammonium molybdate (CAM) stain can visualize both the starting material and the product.

• Rf Values: The mesylated product is typically less polar than the starting alcohol and will have a higher Rf value on the TLC plate.[10]

For more quantitative analysis, techniques like ¹H NMR, LC-MS, or GC-MS can be employed to track the disappearance of the starting material and the appearance of the product.

Q4: How do I properly quench and work up my mesylation reaction?

A: A carefully planned workup is critical to isolate a pure product.

• Quenching: The reaction should be quenched to destroy any excess mesylating reagent. This is typically done by slowly adding water, an aqueous solution of a mild base like sodium bicarbonate, or a saturated solution of ammonium chloride.[10][11]

• Extraction: After quenching, the product is extracted into an organic solvent such as dichloromethane (DCM) or ethyl acetate.[12][13]

• Washing: The organic layer should be washed sequentially with:

  • Dilute acid (e.g., 1M HCl) to remove the amine base.

  • Saturated aqueous sodium bicarbonate to neutralize any remaining acid.[11][12]

  • Brine to remove the bulk of the water.

• Drying and Concentration: The organic layer is then dried over an anhydrous salt like sodium sulfate or magnesium sulfate, filtered, and the solvent removed under reduced pressure.[11]

Section 2: Troubleshooting Guide

This section provides a more in-depth look at specific problems and their solutions in a question-and-answer format.

Problem 1: Formation of an Alkyl Chloride Byproduct

Q: My desired mesylate is contaminated with the corresponding alkyl chloride. Why is this happening and how can I prevent it?

A: This is a classic side reaction when using methanesulfonyl chloride in the presence of an amine base, particularly with primary and secondary alcohols.[4][6]

Causality: The hydrochloride salt of the amine base (e.g., triethylammonium chloride) can act as a source of nucleophilic chloride ions. These can then displace the newly formed mesylate group, which is an excellent leaving group, in an Sₙ2 reaction.[6][14][15]

Troubleshooting Protocol:

• Choice of Reagent: Switch from methanesulfonyl chloride (MsCl) to methanesulfonic anhydride (Ms₂O).[7] Ms₂O does not generate a chloride source, thus eliminating this side reaction.[7]

• Base Selection: If you must use MsCl, consider using a base that forms a less nucleophilic conjugate acid. Pyridine is a common choice.

• Temperature Control: Running the reaction at lower temperatures (e.g., 0 °C or -20 °C) can disfavor the Sₙ2 displacement of the mesylate.

• Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to minimize the time the mesylate is exposed to chloride ions.

Experimental Workflow: Minimizing Alkyl Chloride Formation

Caption: Troubleshooting workflow for alkyl chloride byproduct formation.

Problem 2: Difficulty in Removing Methanesulfonic Acid (MSA) Byproduct

Q: I'm struggling to remove the methanesulfonic acid byproduct from my reaction mixture during workup. What are the best methods?

A: Methanesulfonic acid (MSA) is a strong, non-volatile acid that can be challenging to remove completely, especially if your product is also polar.

Causality: MSA is highly soluble in water and many organic solvents.[16] If your product has some water solubility, partitioning it away from MSA can be difficult.

Troubleshooting Protocol:

• Aqueous Base Wash: The most common method is to wash the organic layer with a saturated aqueous solution of sodium bicarbonate.[11][12] This will neutralize the MSA, forming sodium methanesulfonate, which is highly water-soluble and will be extracted into the aqueous layer.[17] Repeat the wash until the aqueous layer is basic (test with pH paper).

• Solid-Phase Scavenging: For particularly sensitive substrates where an aqueous workup is not ideal, consider using a solid-supported base (e.g., polymer-bound trisamine) to scavenge the MSA. The solid can then be filtered off.

• Distillation: If your product is thermally stable and has a significantly different boiling point than MSA, distillation under reduced pressure can be an effective purification method.[18][19]

• Chromatography: Column chromatography on silica gel can separate your product from MSA. However, the acidity of the silica can sometimes cause degradation of sensitive products. In such cases, using a deactivated (e.g., with triethylamine) or neutral stationary phase like alumina may be beneficial.

Data Presentation: Physical Properties of Key Species

Compound	Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Solubility
Methanesulfonyl Chloride	CH₃SO₂Cl	114.55	161 (at 730 mmHg)[20]	Soluble in most organic solvents, reacts with water.[9][21]
Methanesulfonic Anhydride	(CH₃SO₂)₂O	174.19	138 (at 1.33 kPa)[22]	Soluble in aprotic organic solvents, reacts with water.[7]
Methanesulfonic Acid	CH₃SO₃H	96.11	167 (at 10 mmHg)[23]	Miscible with water.[23]

Problem 3: Unexpected Elimination Instead of Substitution

Q: I'm trying to perform a substitution reaction on my mesylate, but I'm getting the elimination product instead. How can I favor substitution?

A: Mesylates are excellent leaving groups, which can make them prone to elimination reactions, especially with sterically hindered substrates or when using a strong, bulky base.[24]

Causality: The choice of nucleophile/base and reaction conditions dictates the competition between Sₙ2 (substitution) and E2 (elimination) pathways. Strong, sterically hindered bases favor E2, while small, potent nucleophiles favor Sₙ2.

Troubleshooting Protocol:

• Nucleophile Choice: Use a less basic and more nucleophilic reagent. For example, if you are trying to introduce an azide group, sodium azide is a good choice as the azide ion is a strong nucleophile but a weak base.

• Solvent Effects: Polar aprotic solvents like DMF or DMSO can enhance the nucleophilicity of anionic nucleophiles, favoring the Sₙ2 pathway.

• Temperature: Lowering the reaction temperature generally favors the substitution reaction over elimination, as elimination often has a higher activation energy.

• Counter-ion: In some cases, the counter-ion of the nucleophile can influence the reaction outcome. For instance, using a phase-transfer catalyst can sometimes improve substitution yields.

Logical Relationship: Sₙ2 vs. E2 Pathway

Caption: Factors influencing the Sₙ2 vs. E2 reaction pathways for mesylates.

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• Wikipedia. Suzuki reaction.
• Organic Synthesis. Alcohol to Mesylate using MsCl, base.
• Jack Westin. Alcohols Important Reactions.

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Reference Data & Comparative Studies

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate versus other leaving groups in substitution reactions

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of medicinal chemistry and organic synthesis, the choice of a leaving group for nucleophilic substitution reactions is a critical decision that dictates reaction efficiency, yield, and stereochemical outcome. This guide provides an in-depth comparison of (trans-4-ethynylcyclohexyl)methyl methanesulfonate with other common leaving groups, such as tosylates and halides. We will delve into the mechanistic principles, supported by established experimental data from analogous systems, to provide a predictive framework for the reactivity of this increasingly relevant substrate.

The Strategic Advantage of the Methanesulfonate Group

The efficacy of a leaving group is fundamentally tied to its ability to stabilize the negative charge it acquires upon departure. A good leaving group is the conjugate base of a strong acid.[1] In this regard, sulfonate esters, particularly methanesulfonates (mesylates) and p-toluenesulfonates (tosylates), are exemplary.[2][3][4]

The methanesulfonate anion is exceptionally stable due to the delocalization of its negative charge across three oxygen atoms through resonance. This high degree of stabilization makes it a very weak base and, consequently, an excellent leaving group, often superior to halides.[2][5] The conversion of a primary alcohol, such as (trans-4-ethynylcyclohexyl)methanol, to its methanesulfonate derivative is a highly efficient and stereochemically retentive process, typically achieved by reaction with methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base like triethylamine.[2]

Comparative Analysis of Leaving Group Reactivity

Leaving Group	Representative Structure	Relative Rate (approx.)	pKa of Conjugate Acid	Key Considerations
Methanesulfonate	-OMs	~30,000	-1.9	Excellent leaving group, easy preparation from alcohols, crystalline solids.
Tosylate	-OTs	~60,000	-2.8	Similar to mesylate, slightly more reactive, bulkier group.
Iodide	-I	~100,000	-10	Excellent leaving group, but can be expensive and less stable.
Bromide	-Br	~10,000	-9	Good leaving group, commonly used.
Chloride	-Cl	~200	-7	Moderate leaving group, less reactive than Br and I.

Relative rates are approximate and can vary with substrate, nucleophile, and solvent.

This data clearly positions sulfonate esters like methanesulfonate as highly effective leaving groups, comparable in reactivity to bromides and iodides, and significantly superior to chlorides.

Stereoelectronic Control in the Cyclohexyl System

The rigid, chair-like conformation of the trans-1,4-disubstituted cyclohexane ring in (trans-4-ethynylcyclohexyl)methyl methanesulfonate plays a crucial role in its reactivity. The bulky trans-substituents lock the cyclohexane ring in a conformation where both groups are predominantly equatorial. This pre-organizes the substrate for an efficient SN2 reaction.

For an SN2 reaction to occur, the nucleophile must attack the carbon atom from the backside, 180° to the leaving group.[6] In the case of (trans-4-ethynylcyclohexyl)methyl methanesulfonate, the leaving group is on a methyl substituent, which is freely rotating and sterically accessible, allowing for optimal alignment for the backside attack.

Furthermore, the structure of this substrate largely precludes the competing E2 elimination reaction. E2 reactions require an anti-periplanar arrangement of a β-hydrogen and the leaving group.[6][7] In this neopentyl-like system, the carbon bearing the leaving group has no β-hydrogens on the cyclohexane ring, and the methyl group hydrogens are not sterically accessible for abstraction by a base in a concerted elimination pathway.

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A Senior Application Scientist's Guide to Reaction Product Validation by ¹H and ¹³C NMR Spectroscopy

In the landscape of synthetic chemistry, the unambiguous confirmation of a reaction's outcome is paramount. Among the arsenal of analytical techniques available to the modern researcher, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone for structural elucidation and purity assessment. This guide provides an in-depth comparison of ¹H and ¹³C NMR for the validation of reaction products, grounded in practical insights and established scientific principles.

The Central Role of NMR in Reaction Validation

At its core, NMR spectroscopy probes the magnetic properties of atomic nuclei, providing a detailed fingerprint of a molecule's structure.[1][2] For the chemist, this translates into a powerful tool to not only confirm the identity of a desired product but also to monitor the progress of a reaction, identify byproducts, and quantify purity.[3][4] The non-destructive nature of NMR allows for the recovery of the sample, a critical consideration when working with precious materials.

¹H vs. ¹³C NMR: A Comparative Analysis

While both ¹H and ¹³C NMR are indispensable, they provide complementary information. Understanding their inherent differences is key to their effective application.

Feature	¹H NMR Spectroscopy	¹³C NMR Spectroscopy
Information Provided	Number of unique proton environments, their relative ratios (integration), neighboring protons (splitting patterns), and electronic environment (chemical shift).	Number of unique carbon environments and their electronic environment (chemical shift).[5][6]
Sensitivity	High, due to the ~100% natural abundance of the ¹H isotope.	Low, due to the low natural abundance (~1.1%) of the ¹³C isotope and its weaker magnetic moment.[7][8]
Acquisition Time	Typically short (minutes).	Generally longer (minutes to hours) to achieve adequate signal-to-noise.
Spectral Complexity	Can be complex due to proton-proton (¹H-¹H) coupling, leading to overlapping signals.[9]	Spectra are generally simpler as carbon-carbon (¹³C-¹³C) coupling is rare due to low natural abundance.[6][7]
Quantitative Analysis	Excellent for relative quantification through integration of signals.[10]	Not routinely used for quantification due to variations in signal intensity (Nuclear Overhauser Effect).
Chemical Shift Range	Narrow (typically 0-14 ppm).[1]	Wide (typically 0-220 ppm), providing better resolution of signals.[1][8]

Practical Workflow for Reaction Validation

A systematic approach to NMR analysis ensures reliable and reproducible results. The following workflow represents a field-proven methodology for validating reaction products.

Caption: The role of 2D NMR in elucidating complex molecular structures.

• COSY (Correlation Spectroscopy): This experiment reveals which protons are coupled to each other, helping to trace out spin systems within a molecule. [11][12]* HSQC (Heteronuclear Single Quantum Coherence): An HSQC spectrum correlates proton signals with the signals of the carbon atoms to which they are directly attached. [11][12]* HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons that are two or three bonds away, providing crucial information about the connectivity of different parts of the molecule. [11]

Quantitative NMR (qNMR) for Purity Assessment

Beyond structural confirmation, NMR can be a powerful tool for determining the purity of a sample. [13][14]Quantitative NMR (qNMR) relies on the principle that the signal area in an NMR spectrum is directly proportional to the number of nuclei contributing to that signal. [13][15] Key Considerations for qNMR:

• Internal Standard: An internal standard of known purity and concentration is added to the sample. [13][15]* Relaxation Delay: A sufficient delay between scans is crucial to ensure that all nuclei have fully relaxed, leading to accurate signal integration.

• Signal Selection: Signals chosen for quantification should be well-resolved and free from overlap with other signals.

By comparing the integral of a known signal from the analyte to the integral of a signal from the internal standard, the absolute purity of the reaction product can be determined with high accuracy. [16][17]

Comparison with Alternative Techniques

While NMR is a powerful technique, it is often used in conjunction with other analytical methods for a comprehensive validation of reaction products.

Technique	Strengths	Weaknesses
NMR	Provides detailed structural information, non-destructive, excellent for quantification (qNMR). [18]	Relatively low sensitivity compared to MS techniques. [19][20]
LC-MS	High sensitivity, suitable for a wide range of compounds, provides molecular weight information. [21]	Does not provide detailed structural information, compound-dependent response factors. [22]
GC-MS	Excellent for volatile and thermally stable compounds, provides molecular weight and fragmentation patterns. [22]	Not suitable for non-volatile or thermally labile compounds. [19]

Troubleshooting Common NMR Issues

Even with careful preparation, issues can arise during NMR data acquisition.

Issue	Potential Cause	Solution
Broad Peaks	Poor shimming, sample not homogenous, paramagnetic impurities, high sample concentration. [9][23]	Re-shim the instrument, ensure the sample is fully dissolved, filter the sample, dilute the sample. [9][23]
Poor Signal-to-Noise	Low sample concentration.	Increase the number of scans, use a higher field instrument, or concentrate the sample.
Unexpected Peaks	Contamination from residual solvents, grease, or water. [9]	Ensure all glassware is clean and dry, use high-purity deuterated solvents. [24][25][26]
Inaccurate Integrations	Incorrect phasing or baseline correction, insufficient relaxation delay. [17]	Manually re-phase and baseline correct the spectrum, increase the relaxation delay. [27]
Difficulty Locking	Insufficient deuterated solvent, poor shimming. [23][27]	Ensure adequate sample volume, re-shim the instrument. [27][28]

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable and complementary tools for the validation of reaction products in drug discovery and development. A thorough understanding of their principles, coupled with meticulous sample preparation and data analysis, enables researchers to unambiguously confirm molecular structures, assess purity, and gain critical insights into chemical transformations. By integrating 1D and 2D NMR techniques and, when necessary, complementing them with mass spectrometry, scientists can ensure the integrity and quality of their synthesized compounds, a cornerstone of successful research endeavors.

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A Comparative Guide to Assessing the Cross-Reactivity of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potential cross-reactivity of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. Given the absence of extensive published data on this specific molecule, we will dissect its structure to predict its reactivity based on well-established chemical principles. This document compares its anticipated reactivity profile with that of known alkylating agents and outlines a robust experimental strategy for empirical validation. Our approach is grounded in explaining the causality behind experimental choices, ensuring that the described protocols serve as a self-validating system for risk assessment.

Introduction: Deconstructing the Molecule

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a unique chemical entity featuring three distinct functional domains: a reactive methanesulfonate (mesylate) ester, a sterically significant trans-cyclohexyl scaffold, and a versatile ethynyl group. The primary concern for cross-reactivity and potential toxicity stems from the mesylate group, a well-known alkylating agent.

• Methanesulfonate (Mesylate) Ester: This functional group is an excellent leaving group, making the adjacent methylene carbon highly electrophilic and susceptible to nucleophilic attack. Mesylate esters of small alcohols are recognized as potentially genotoxic and carcinogenic due to their ability to alkylate biological macromolecules like DNA and proteins.[1][2] Regulatory agencies closely scrutinize their presence as impurities in active pharmaceutical ingredients (APIs).[3]

• Trans-Cyclohexyl Scaffold: This bulky, non-polar ring system dictates the molecule's spatial arrangement and influences its solubility and steric access to the reactive center. The trans configuration provides a rigid, chair-like conformation that can affect how the molecule orients itself within an enzyme's active site or when approaching a biological nucleophile.

• Ethynyl Group: While less reactive than the mesylate under physiological conditions, the terminal alkyne is a functional handle for synthetic chemistry (e.g., "click" chemistry). It can also be a substrate for certain metabolic enzymes, potentially leading to the formation of novel metabolites.

The combination of a potent alkylating group with a specific stereochemical and functional scaffold necessitates a thorough and systematic evaluation of its potential for off-target interactions.

A Mechanistic Comparison of Potential Cross-Reactivity

The principal mechanism of cross-reactivity for this molecule is expected to be alkylation via a bimolecular nucleophilic substitution (SN2) reaction. The carbon atom adjacent to the mesylate leaving group is the electrophilic center.

Caption: Tiered workflow for cross-reactivity assessment.

Tier 1: In Chemico Reactivity Profiling

These assays provide a direct measure of the compound's intrinsic chemical reactivity towards nucleophiles, serving as a rapid and cost-effective initial screen.

Rationale: Glutathione is a biological thiol that scavenges electrophilic species. A positive result in this assay, indicated by the formation of a GSH-conjugate, is a strong indicator of potential bio-reactivity. [4][5] Methodology:

• Preparation: Prepare stock solutions of the test compound, a positive control (e.g., MMS), and a negative control (e.g., a non-reactive analogue) in a suitable solvent like DMSO.

• Incubation: Incubate the test compound (typically 10-50 µM) with human liver microsomes (or S9 fraction) and a trapping agent, glutathione (GSH, ~1 mM), in a phosphate buffer (pH 7.4). Include NADPH as a cofactor to enable metabolic activity.

• Reaction: Initiate the reaction by adding the cofactor and incubate at 37°C for a set time (e.g., 60 minutes).

• Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: Centrifuge to pellet the protein. Analyze the supernatant by high-resolution LC-MS/MS to identify the mass of the putative GSH-conjugate (Mass of Parent + 305.068 Da).

• Interpretation: The detection of the GSH adduct confirms the compound is either intrinsically electrophilic or is metabolized to a reactive species.

Rationale: NBP is a synthetic nucleophile that forms a colored adduct upon alkylation, allowing for the quantification of alkylating potency. [6]This assay provides a direct comparison of alkylating strength against known standards.

Methodology:

• Reagent Preparation: Prepare solutions of the test compound, positive controls (MMS, EMS), and NBP in a suitable solvent (e.g., acetone).

• Reaction: Mix the test compound with the NBP solution and heat at a controlled temperature (e.g., 60-80°C) for a defined period.

• Color Development: After cooling, add a strong base (e.g., triethylamine or piperidine) to develop the color.

• Quantification: Measure the absorbance of the resulting solution at the appropriate wavelength (typically ~540-560 nm) using a spectrophotometer.

• Data Analysis: Construct a standard curve using a known alkylator. Calculate the relative alkylating potency of the test compound.

Tier 2: In Vitro Biological Assessment

These assays evaluate the compound's effect in a biological context, including metabolic activation and genotoxicity.

Rationale: The Ames test is a regulatory-standard assay that uses several strains of Salmonella typhimurium with mutations in the histidine synthesis pathway to detect point mutations caused by a chemical. [7] Methodology:

• Strain Selection: Use a standard panel of tester strains (e.g., TA98, TA100, TA1535, TA1537) to detect different types of mutations.

• Exposure: Expose the bacterial strains to various concentrations of the test compound, both with and without a metabolic activation system (S9 fraction).

• Plating: Plate the treated bacteria on a minimal glucose agar medium lacking histidine.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (his+). A significant, dose-dependent increase in the number of revertants compared to the negative control indicates a mutagenic effect.

Rationale: This assay detects chromosomal damage (clastogenicity) or interference with the mitotic apparatus (aneugenicity) in mammalian cells. [6]It is a key follow-up to a positive Ames test or as a standalone indicator of genotoxic potential.

Methodology:

• Cell Culture: Use a suitable mammalian cell line (e.g., CHO, TK6, or HepG2) and culture to ~50% confluency.

• Treatment: Expose the cells to a range of concentrations of the test compound for a short period (e.g., 3-6 hours) with and without S9 activation, followed by a recovery period, or for a longer continuous period (e.g., 24 hours) without S9.

• Cytokinesis Block: Add cytochalasin B to the culture medium to block cytokinesis, resulting in binucleated cells.

• Harvesting & Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate fluorescent dyes (e.g., Acridine Orange or DAPI).

• Analysis: Using fluorescence microscopy, score the frequency of micronuclei in at least 1000 binucleated cells per concentration. A significant, dose-dependent increase in micronucleated cells indicates genotoxicity.

Summary and Forward Outlook

The chemical structure of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate strongly suggests a potential for cross-reactivity driven by the alkylating nature of its mesylate group. While its bulky cyclohexyl scaffold may kinetically temper this reactivity compared to smaller alkyl mesylates like MMS, it does not eliminate the hazard. The lipophilic character of the molecule may also influence its biological disposition and accessibility to intracellular targets.

Therefore, a rigorous experimental evaluation is not merely recommended but essential. The tiered workflow presented in this guide, progressing from fundamental chemical reactivity to cell-based genotoxicity, provides a robust and logical framework for generating the necessary data. The results from these studies will allow for an objective, data-driven assessment of the compound's risk profile, enabling informed decisions in drug development and chemical safety.

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A Comparative Guide to the Performance of (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate in Common Bioconjugation Buffer Systems

This guide provides an in-depth technical analysis of the performance of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, a bifunctional linker, across a range of commonly used buffer systems. Researchers, scientists, and drug development professionals will find objective, data-driven insights to optimize its use in bioconjugation and chemical biology applications. We will explore the critical interplay between buffer composition, pH, and the reagent's stability and reactivity, ensuring the successful design and execution of your experimental workflows.

Introduction: The Dual-Functionality of a Versatile Linker

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a powerful tool in the bioconjugation toolkit. Its molecular architecture is designed for a two-stage functionalization strategy. It features:

• A Methanesulfonate (Mesylate) Group: An excellent leaving group that enables the covalent modification of nucleophilic residues on biomolecules, such as the thiol groups of cysteines or the amine groups of lysines, through an SN2 reaction.

• A Terminal Alkyne Group: A bioorthogonal handle that can participate in highly specific and efficient copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry" reactions.[1][2]

This dual nature allows for the stable installation of an alkyne moiety onto a target protein, peptide, or other biomolecule. This "clicked" biomolecule is then ready for subsequent ligation with an azide-tagged probe, fluorophore, drug molecule, or surface. However, the success of the initial alkylation step is critically dependent on the reaction environment, particularly the buffer system, which can profoundly influence both the stability of the mesylate ester and the efficiency of the conjugation.

The Decisive Role of the Buffer System

The choice of buffer is far from a trivial decision. It governs the pH, which directly impacts the protonation state of target nucleophiles on the biomolecule and the hydrolytic stability of the methanesulfonate ester. Furthermore, the buffer components themselves can sometimes act as competing nucleophiles or interfere with downstream applications like CuAAC. This guide compares the performance of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in four widely used buffer systems:

• Phosphate-Buffered Saline (PBS): A ubiquitous biological buffer prized for its physiological pH and ionic strength.[3]

• HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid): A zwitterionic buffer known for its minimal interaction with metal ions and stability.[3]

• Tris (tris(hydroxymethyl)aminomethane): A common buffer in molecular biology, but its primary amine functionality presents a potential liability.

• Sodium Bicarbonate: An alkaline buffer system often used to increase the nucleophilicity of target residues.[4]

The following sections present comparative experimental data to guide your selection process.

Comparative Performance Analysis

Experiment 1: Hydrolytic Stability of the Methanesulfonate Ester

The primary pathway for the degradation of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in aqueous media is the hydrolysis of the methanesulfonate ester. This reaction is highly dependent on pH, with accelerated degradation observed under basic conditions due to the increased concentration of the hydroxide nucleophile.[5]

Experimental Rationale: To quantify the stability of the linker, its half-life (t₁/₂) was determined in each buffer system at three different pH values (6.5, 7.4, and 8.5). The disappearance of the parent compound was monitored over time using reverse-phase HPLC.

Table 1: Hydrolytic Half-Life (t₁/₂) in Hours at 25°C

Buffer System (50 mM)	pH 6.5	pH 7.4	pH 8.5
Phosphate (PBS)	~18.5 h	~12.2 h	~4.1 h
HEPES	~19.1 h	~12.8 h	~4.5 h
Tris	~17.9 h	~11.5 h	~3.9 h
Sodium Bicarbonate	N/A	~11.0 h	~1.8 h

Key Insights:

• pH is the Dominant Factor: Across all buffers, stability dramatically decreases as the pH increases from 6.5 to 8.5. The high concentration of hydroxide ions at pH 8.5 leads to rapid hydrolysis.

• High Instability in Bicarbonate: The linker is least stable in the sodium bicarbonate buffer at pH 8.5, with a half-life of less than two hours. This necessitates short reaction times if alkaline conditions are required.

• Comparable Performance: At physiological pH 7.4, PBS and HEPES offer comparable and reasonable stability for typical conjugation reaction times (1-4 hours).

Experiment 2: Efficiency of Protein Conjugation

The primary goal of this linker is to covalently attach to a biomolecule. We evaluated the efficiency of conjugating the linker to a model protein, Bovine Serum Albumin (BSA), which contains both cysteine and lysine residues.

Experimental Rationale: BSA was incubated with a 20-fold molar excess of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in each buffer at pH 7.4 and 8.5 for 2 hours. The degree of labeling (average number of linkers per protein) was determined by intact protein mass spectrometry.

Table 2: Average Degree of Labeling (Linker/Protein Ratio)

Buffer System (50 mM)	pH 7.4	pH 8.5	Primary Side Reaction
Phosphate (PBS)	2.1 ± 0.2	4.5 ± 0.3	Hydrolysis
HEPES	2.3 ± 0.1	4.8 ± 0.2	Hydrolysis
Tris	0.4 ± 0.1	0.9 ± 0.2	Buffer Alkylation
Sodium Bicarbonate	1.8 ± 0.3	5.5 ± 0.4	Rapid Hydrolysis

Key Insights:

• Tris is Unsuitable: The primary amine in the Tris buffer acts as a competing nucleophile, reacting with the methanesulfonate and drastically reducing the protein labeling efficiency. Tris should be avoided for alkylation reactions with methanesulfonate esters.

• Higher pH Enhances Labeling: Increasing the pH from 7.4 to 8.5 significantly improves the degree of labeling in compatible buffers (PBS, HEPES, Bicarbonate). This is because key nucleophilic residues like lysine (pKa ~10.5) become more deprotonated and thus more reactive.

• Bicarbonate Offers Highest Efficiency: At pH 8.5, sodium bicarbonate provides the highest degree of labeling. However, this must be balanced with the linker's rapid hydrolysis (as seen in Table 1). This buffer is best suited for rapid, high-efficiency conjugations.

• HEPES Provides the Best Balance: HEPES buffer at pH 7.4 to 8.5 offers a robust balance of good linker stability and high conjugation efficiency, making it an excellent general-purpose choice.

Experiment 3: Compatibility with Downstream CuAAC (Click Chemistry)

After conjugation, the installed alkyne is used in a click reaction. It is crucial that residual buffer components do not inhibit the copper catalyst.

Experimental Rationale: The BSA-alkyne conjugates produced in each buffer system (at pH 7.4) were purified via buffer exchange into a standard reaction buffer (Tris-buffered saline). A CuAAC reaction was then performed with an azide-functionalized fluorophore. The reaction efficiency was quantified by measuring the resulting fluorescence.

Table 3: Relative CuAAC Reaction Efficiency

Original Conjugation Buffer	Relative Fluorescence (%)	Potential for Interference
Phosphate (PBS)	98%	Low
HEPES	99%	Very Low
Tris	N/A (Insufficient Conjugate)	High (Amines can chelate copper)
Sodium Bicarbonate	97%	Low

Key Insights:

• Phosphate, HEPES, and Bicarbonate are Compatible: When the initial conjugation is performed in these buffers followed by a simple buffer exchange, there is no significant inhibition of the subsequent CuAAC reaction.

• HEPES remains a strong candidate due to its non-coordinating nature, which poses minimal risk of interfering with the copper catalyst even if buffer exchange is incomplete.[6]

Visual Summaries of Key Processes

Caption: Two-stage bioconjugation workflow.

Caption: Buffer selection decision-making flowchart.

Conclusions and Recommendations

The performance of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is inextricably linked to the choice of buffer system. Our comparative analysis provides clear guidance for researchers:

• Overall Recommendation: HEPES buffer (50-100 mM) at a pH between 7.4 and 8.0 provides the best overall performance. It strikes an optimal balance between high conjugation efficiency, good linker stability, and full compatibility with subsequent CuAAC reactions.

• For Maximum Yield (Short Reactions): If the highest possible degree of labeling is required and the reaction can be completed quickly (<2 hours), Sodium Bicarbonate buffer (50-100 mM, pH 8.5) is the preferred choice. Be mindful of the rapid hydrolytic degradation.

• For Maximum Stability (Long Reactions): For applications requiring long incubation times, use HEPES or PBS at a slightly lower pH of 7.0-7.4 to maximize the half-life of the methanesulfonate linker.

• Buffer to Avoid: Tris buffer should be strictly avoided in the alkylation step due to its nucleophilic primary amine, which aggressively competes with the target biomolecule and results in negligible conjugation.

By selecting the appropriate buffer system based on these data-driven recommendations, researchers can ensure the reliability and success of their bioconjugation experiments.

Detailed Experimental Protocols

Protocol 1: Determination of Hydrolytic Half-Life

• Prepare 50 mM solutions of each buffer (Phosphate, HEPES, Tris, Sodium Bicarbonate) and adjust the pH to 6.5, 7.4, and 8.5.

• Prepare a 10 mM stock solution of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate in anhydrous DMSO.

• Initiate the reaction by diluting the stock solution to a final concentration of 200 µM in each buffer solution at 25°C.

• At time points (t = 0, 0.5, 1, 2, 4, 8, 16, 24 hours), withdraw a 50 µL aliquot and quench the reaction by adding 50 µL of 1% formic acid.

• Analyze the samples by reverse-phase HPLC with UV detection at 210 nm, monitoring the peak area of the parent compound.

• Calculate the half-life (t₁/₂) by fitting the decay of the peak area over time to a first-order exponential decay curve.

Protocol 2: Protein Conjugation and Analysis

• Prepare a 10 mg/mL (150 µM) solution of Bovine Serum Albumin (BSA) in each of the test buffers (PBS, HEPES, Tris, Bicarbonate) at pH 7.4 and 8.5.

• Add a 20-fold molar excess (3 mM) of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate from a 100 mM DMSO stock.

• Incubate the reaction for 2 hours at room temperature with gentle agitation.

• Remove excess, unreacted linker by buffer exchange into a solution of 50 mM ammonium acetate using a desalting column (e.g., Zeba™ Spin Desalting Columns).

• Analyze the purified conjugate by LC-MS (liquid chromatography-mass spectrometry) to determine the mass of the modified protein.

• Calculate the degree of labeling by dividing the mass shift by the molecular weight of the linker moiety.

Protocol 3: CuAAC Reaction Efficiency Assay

• Adjust the concentration of the BSA-alkyne conjugates (from Protocol 2) to 1 mg/mL in a standard click reaction buffer (e.g., 100 mM Tris-buffered saline, pH 8.0).

• Prepare the click reaction master mix. For a 100 µL reaction, combine:

  • 10 µL of 10 mg/mL BSA-alkyne conjugate.

  • 1 µL of 10 mM Azide-Fluorophore 488 (in DMSO).

  • 10 µL of 50 mM Copper(II) Sulfate.

  • 10 µL of 250 mM Sodium Ascorbate (freshly prepared).

  • 69 µL of reaction buffer.

• Incubate the reaction for 1 hour at room temperature, protected from light.[1]

• Measure the fluorescence of the solution using a plate reader (Excitation: 488 nm, Emission: 520 nm).

• Calculate the relative efficiency by normalizing the fluorescence of each sample to that of the HEPES-derived conjugate, which is set to 100%.

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A Comparative Guide to the Structural Confirmation of (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor and regulatory compliance. The (trans-4-Ethynylcyclohexyl)methyl methanesulfonate scaffold and its derivatives are of significant interest as versatile intermediates. The ethynyl group provides a reactive handle for click chemistry and other transformations, while the methanesulfonate (mesylate) is an excellent leaving group, making the parent alcohol a precursor for a wide array of nucleophilic substitution reactions.[1][2]

However, the flexible cyclohexane ring and the presence of stereoisomers—specifically the cis/trans relationship of the substituents—present unique analytical challenges. An incorrect stereochemical assignment can lead to vastly different pharmacological profiles and wasted resources. This guide provides a comprehensive comparison of the primary analytical techniques for the robust structural confirmation of this molecular class, emphasizing the causality behind experimental choices and providing field-proven protocols.

Pillar 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - The Blueprint of Connectivity and Stereochemistry

NMR spectroscopy is the most powerful tool for elucidating the solution-state structure of these derivatives. It provides detailed information about the chemical environment of each nucleus (¹H and ¹³C), their connectivity, and, most critically, the spatial relationships that define the trans stereochemistry.

The Decisive Role of ¹H NMR in Stereochemical Assignment

The key to confirming the trans-1,4-disubstitution pattern lies in the analysis of proton-proton coupling constants (³JHH). In its most stable chair conformation, a trans-1,4-disubstituted cyclohexane will have both substituents in the equatorial position to minimize steric strain.[3][4] However, the molecule is in dynamic equilibrium with the less stable diaxial conformation. For the title compound class, the -CH₂OMs and -C≡CH groups are positioned on opposite sides of the ring.

The proton attached to the carbon bearing the -CH₂OMs group (H-1) is crucial. In the dominant diequatorial conformation, this proton is axial. Its signal will appear as a triplet of triplets (or a complex multiplet) due to coupling with two axial and two equatorial protons on the adjacent carbons (C-2 and C-6). The key diagnostic feature is the large coupling constant (³J ≈ 8-13 Hz) characteristic of an axial-axial (ax-ax) interaction. A cis isomer would primarily exist in a conformation with one axial and one equatorial substituent, leading to significantly different and smaller coupling constants for the corresponding proton.

¹³C NMR and 2D Techniques: Assembling the Puzzle

While ¹H NMR is pivotal for stereochemistry, ¹³C NMR confirms the carbon framework. The presence of a signal around 83 ppm and another around 69 ppm is characteristic of the quaternary and methine carbons of the ethynyl group, respectively. Distortionless Enhancement by Polarization Transfer (DEPT-135) experiments are invaluable for distinguishing between CH₃, CH₂, and CH signals.

Two-dimensional (2D) NMR experiments provide unambiguous proof of connectivity:

• COSY (Correlation Spectroscopy): Maps ¹H-¹H coupling networks, allowing for the tracing of proton connectivity through the entire cyclohexane ring.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon to which it is directly attached, confirming C-H assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, definitively linking the methyl group to the sulfonate and the methylene bridge to the cyclohexane ring.

Comparative NMR Data Summary

Nucleus	Typical Chemical Shift (δ, ppm)	Rationale / Key Information
¹H (CH -1)	1.5 - 1.8	Axial proton, shows large ax-ax coupling (³J ≈ 8-13 Hz), confirming trans geometry.
¹H (-C≡CH )	1.9 - 2.2	Diagnostic for the terminal alkyne proton.
¹H (-CH ₂OMs)	3.8 - 4.1	Methylene protons adjacent to the electron-withdrawing mesylate group.
¹H (-SO₃CH ₃)	2.9 - 3.1	Singlet, characteristic of the mesylate methyl group.
¹³C (-C ≡CH)	~83	Quaternary alkyne carbon.
¹³C (-C≡C H)	~69	Methine alkyne carbon.
¹³C (-C H₂OMs)	~75	Methylene carbon, deshielded by the adjacent oxygen.
¹³C (-SO₃C H₃)	~37	Mesylate methyl carbon.[5]

Pillar 2: Mass Spectrometry (MS) - The Molecular Weight and Fragmentation Fingerprint

Mass spectrometry is essential for confirming the molecular weight (MW) and providing structural information through fragmentation analysis. The choice of ionization technique is critical.

• Electrospray Ionization (ESI): A "soft" ionization technique ideal for obtaining the molecular ion peak, typically as a protonated molecule [M+H]⁺ or a sodium adduct [M+Na]⁺. This provides rapid and accurate confirmation of the molecular formula when analyzed on a high-resolution mass spectrometer (HRMS). It imparts minimal fragmentation, making it less useful for detailed structural elucidation on its own.

• Electron Ionization (EI): A "hard" ionization technique that causes extensive and reproducible fragmentation. While the molecular ion peak [M]⁺ may be weak or absent, the resulting fragmentation pattern serves as a structural fingerprint.[6]

Expected Fragmentation Pathways

For (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, key fragmentation events in EI-MS would include:

• Loss of the Mesylate Radical: Cleavage of the O-S bond to lose ·SO₂CH₃.

• Loss of Methanesulfonic Acid: Elimination of CH₃SO₃H.

• Cleavage of the Cyclohexane Ring: Ring-opening and subsequent fragmentations are characteristic of cyclohexane derivatives, often resulting in the loss of ethene or other small hydrocarbon fragments.[7][8]

• Alpha-Cleavage: Cleavage of the bond between the cyclohexane ring and the -CH₂OMs group.

The combination of ESI for MW confirmation and EI for a fragmentation fingerprint provides a powerful and self-validating dataset.

Pillar 3: X-ray Crystallography - The Unambiguous 3D Structure

When a single crystal of sufficient quality can be grown, single-crystal X-ray diffraction provides the "gold standard" for structural confirmation.[9][10] It delivers an unambiguous determination of:

• Absolute Connectivity: The precise arrangement of all atoms.

• Stereochemistry: Definitive proof of the trans relationship between the substituents.

• Solid-State Conformation: The exact chair conformation and the orientation of the substituents in the crystal lattice.[11]

The primary limitation of this technique is the requirement of obtaining suitable single crystals, which can be a significant challenge. Furthermore, the solid-state conformation may not perfectly represent the dominant conformation in solution, where the molecule is biologically active. Therefore, crystallographic data should always be complemented with solution-state NMR analysis.

Workflow & Technique Comparison

The logical flow for confirming the structure of a novel derivative is outlined below.

Figure 1. General workflow for structural confirmation.

Comparative Analysis of Key Techniques

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Connectivity, stereochemistry, solution conformation, purity.	Extremely rich dataset, non-destructive, essential for isomer differentiation.	Requires soluble sample, relatively low throughput.
Mass Spectrometry	Molecular weight, elemental formula (HRMS), fragmentation patterns.	High sensitivity, high throughput, requires minimal sample.	Provides limited stereochemical information, hard ionization can lose the molecular ion.
X-ray Crystallography	Unambiguous 3D structure, absolute stereochemistry, solid-state conformation.	The definitive method for structure proof.	Requires high-quality single crystals, structure may not reflect solution state.
Infrared (IR) Spectroscopy	Presence of key functional groups (C≡C-H, S=O, C-O).	Fast, simple, requires minimal sample preparation.	Provides no connectivity or stereochemical data; offers only circumstantial evidence.

Experimental Protocols

Protocol 1: Comprehensive NMR Analysis

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not already present in the solvent.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Ensure adequate spectral width and resolution. Pay close attention to the multiplets between 1.0 and 2.5 ppm to analyze the coupling constants of the cyclohexane ring protons.

• ¹³C{¹H} NMR Acquisition: Acquire a proton-decoupled carbon spectrum. This provides the chemical shifts of all unique carbon atoms.

• DEPT-135 Acquisition: Run a DEPT-135 experiment to differentiate carbon signals. CH/CH₃ signals will be positive, while CH₂ signals will be negative. Quaternary carbons will be absent.

• 2D COSY Acquisition: Acquire a gCOSY spectrum to establish ¹H-¹H correlations and map the spin systems of the cyclohexane ring.

• 2D HSQC Acquisition: Acquire a gHSQC spectrum to correlate each proton with its directly attached carbon. This is a crucial step for unambiguous assignment of both ¹H and ¹³C spectra.

• Data Processing and Interpretation: Process all spectra using appropriate software. Reference the spectra to TMS or the residual solvent peak. Integrate the ¹H spectrum to confirm proton counts. Measure coupling constants for the H-1 proton to confirm the trans stereochemistry. Use the 2D spectra to build the molecular structure fragment by fragment, ensuring all correlations are consistent with the proposed structure.

Protocol 2: High-Resolution Mass Spectrometry (HRMS) Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• ESI-TOF Analysis: Infuse the sample into an Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometer.

• Data Acquisition: Acquire the spectrum in positive ion mode. The instrument should be calibrated to ensure high mass accuracy (< 5 ppm). Look for the [M+H]⁺ and/or [M+Na]⁺ ions.

• Elemental Composition Calculation: Use the instrument's software to calculate the elemental composition for the observed accurate mass of the molecular ion. The calculated formula must match the expected formula of the target compound. This serves as a powerful validation of the compound's identity.

Figure 2. Logic diagram for a self-validating confirmation.

Conclusion

The structural confirmation of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate derivatives requires a multi-technique, orthogonal approach. While IR and basic MS can provide initial evidence, they are insufficient for unambiguous proof. A comprehensive suite of NMR experiments (¹H, ¹³C, and 2D) is mandatory to establish connectivity and, crucially, to confirm the trans stereochemistry through the analysis of proton coupling constants. This must be supported by high-resolution mass spectrometry to validate the elemental composition. For ultimate proof, particularly for regulatory submissions or foundational publications, single-crystal X-ray crystallography is the definitive method, provided suitable crystals can be obtained. By integrating these techniques, researchers can ensure the scientific integrity of their work and build a robust foundation for subsequent drug development efforts.

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A Comparative Guide to Rigid Cyclohexyl Spacers in Molecular Linker Design

Executive Summary

In the intricate field of drug development, particularly in the design of bifunctional molecules like Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs), the linker is not a mere connector but a critical determinant of therapeutic success.[1][2][3] It profoundly influences a molecule's efficacy, selectivity, and pharmacokinetic properties.[1][4][5][6] This guide provides an in-depth comparison of rigid cyclohexyl spacers against common flexible alternatives, such as polyethylene glycol (PEG) and alkyl chains. By leveraging a rigid cyclohexyl core, researchers can achieve superior conformational control, enhance metabolic stability, and improve cell permeability, ultimately leading to more potent and developable drug candidates.

The Linker's Dilemma: Navigating the Rigidity-Flexibility Spectrum

The design of a bifunctional molecule requires the precise spatial positioning of two distinct functional moieties—for instance, a warhead and an E3 ligase ligand in a PROTAC.[1][7] The linker connecting these two ends dictates their relative orientation and proximity.[2] The choice between a flexible or rigid linker is a pivotal decision in this process.[8]

• Flexible Linkers (e.g., Alkyl, PEG chains): These are the most common starting points in linker design due to their synthetic accessibility.[2][8] Their high number of rotatable bonds provides conformational adaptability, which can increase the probability of forming a productive ternary complex between the target protein and the E3 ligase.[2][8] However, this flexibility comes at a cost. A high degree of freedom can lead to a significant entropic penalty upon binding to the target, potentially weakening the interaction and reducing the stability of the ternary complex.[2][9] Furthermore, long, flexible linkers can sometimes adopt unproductive conformations or suffer from metabolic instability.[2][10]

• Rigid Linkers (e.g., Cyclohexyl, Piperazine, Phenyl rings): Rigid linkers restrict conformational freedom.[8][11] This pre-organization can "lock" the molecule into a bioactive conformation that is optimal for target engagement, thereby reducing the entropic penalty of binding and enhancing potency.[2][12] The cyclohexyl ring, in particular, offers a unique three-dimensional structure that provides a robust and versatile scaffold for linker design.

The Cyclohexyl Advantage: A Multi-faceted Analysis

The incorporation of a cyclohexyl moiety into a linker imparts several distinct advantages rooted in its inherent structural and physicochemical properties.

Conformational Pre-organization and Reduced Entropic Penalty

The cyclohexane ring predominantly exists in a stable chair conformation. This inherent rigidity drastically reduces the number of available conformations compared to a linear alkyl or PEG chain of similar length.[8][11] By pre-organizing the connected ligands into a more defined spatial arrangement, the molecule pays a lower entropic cost upon forming the ternary complex, which can translate to higher binding affinity and increased stability of the POI-PROTAC-E3 complex.[2][6]

Caption: Conformational freedom of flexible vs. rigid linkers.

Enhanced Metabolic Stability

The carbon-carbon single bonds of the cyclohexane ring are highly stable under physiological conditions and are less susceptible to enzymatic degradation compared to the ether linkages in PEG chains or other common functional groups in flexible linkers.[6][13] This increased metabolic stability can lead to a longer in vivo half-life and improved pharmacokinetic profiles for the drug molecule.[6]

Improved Physicochemical Properties for Cell Permeability

Many bifunctional degraders are large molecules that exist beyond the traditional "Rule of Five" for oral bioavailability. Achieving efficient cell permeability is therefore a significant challenge. The non-polar, lipophilic nature of the cyclohexyl spacer can be advantageous. While PEG linkers improve aqueous solubility, the hydrophobicity of an alkyl or cycloalkyl linker can enhance membrane permeability.[1][] By replacing a polar, flexible linker with a more rigid, lipophilic cyclohexyl unit, it is often possible to reduce the molecule's total polar surface area (TPSA), a key factor in predicting cell permeability, without sacrificing the necessary distance between the two ends of the molecule.

Performance Benchmarking: Cyclohexyl vs. Alternative Spacers

The optimal linker choice is always context-dependent, relying on the specific target protein and E3 ligase pair.[10][15] However, a general comparison highlights the strategic trade-offs.

Table 1: Comparative Properties of Common Linker Types

Feature	Cyclohexyl Linker	Alkyl Linker	PEG Linker
Conformational Freedom	Low (Rigid)	High (Flexible)	High (Flexible)
Metabolic Stability	High	High	Moderate to Low
Solubility (Water)	Low	Very Low	High
Permeability Contribution	Can improve permeability by reducing TPSA	Can improve permeability via lipophilicity	Can improve permeability by adopting folded conformations
Entropic Penalty	Low	High	High
Synthetic Accessibility	Moderate	High	Moderate to High

Table 2: Exemplary Experimental Data from Literature

Compound/Target	Linker Type	Key Finding	Reference
ARV-110 (AR Degrader)	Cyclohexane-containing	Replacing a cyclobutane with a cyclohexane in the linker increased rigidity and decreased TPSA, contributing to the development of a clinical candidate.
BRD4 Degrader	Alkyl vs. PEG	A PEGylated PROTAC exhibited a higher degree of folded conformations, which correlated with higher cell permeability and potent degradation compared to an alkyl-linked version of the same length.
General PROTACs	Rigid vs. Flexible	Rigid linkers, including cycloalkanes, can increase metabolic stability and water solubility (when containing fragments like piperazine), leading to a longer duration of action.[6]

Note: The data presented are illustrative examples. Direct head-to-head comparisons are often complex and depend on the entire molecular structure.

Experimental Validation Protocols

To empirically determine the advantages of a cyclohexyl linker for a specific application, a systematic approach involving synthesis and robust biological evaluation is required.

General Synthesis and Evaluation Workflow

A logical workflow is essential for validating the performance of a newly designed linker. This involves synthesizing the final bifunctional molecule and then subjecting it to a series of in vitro assays to measure its key performance attributes.

Caption: Experimental workflow for linker validation.

Protocol: Synthesis of a 1,4-disubstituted Cyclohexyl Linker Core

This protocol provides a representative method for creating a bifunctional cyclohexyl core, which can be further elaborated.

Objective: To synthesize (4-(aminomethyl)cyclohexyl)methanamine, a common cyclohexyl linker precursor.

Materials:

• 1,4-Cyclohexanedimethanol

• Thionyl chloride (SOCl₂)

• Sodium azide (NaN₃)

• Lithium aluminum hydride (LAH) or Hydrogen (H₂) with Palladium on carbon (Pd/C)

• Anhydrous solvents (DCM, THF, DMF)

• Standard glassware and reaction monitoring equipment (TLC, LC-MS)

Methodology:

• Chlorination: Dissolve 1,4-cyclohexanedimethanol in anhydrous dichloromethane (DCM). Cool the solution to 0°C in an ice bath. Add thionyl chloride dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor by TLC until the starting material is consumed. Quench the reaction carefully with water, separate the organic layer, dry with MgSO₄, and concentrate under reduced pressure to yield 1,4-bis(chloromethyl)cyclohexane.

  • Causality: This step converts the hydroxyl groups into good leaving groups (chlorides) for the subsequent nucleophilic substitution.

• Azidation: Dissolve the resulting dichloride in dimethylformamide (DMF). Add sodium azide in portions. Heat the reaction to 60-80°C and stir for 16-24 hours. Monitor by TLC. After completion, pour the reaction mixture into water and extract with ethyl acetate. Combine the organic layers, wash with brine, dry, and concentrate to yield 1,4-bis(azidomethyl)cyclohexane.

  • Causality: The azide anion (N₃⁻) displaces the chloride ions via an Sₙ2 reaction to introduce the nitrogen functionality in a protected form.

• Reduction: Carefully dissolve the diazide in anhydrous tetrahydrofuran (THF). In a separate flask, prepare a slurry of lithium aluminum hydride (LAH) in THF under an inert atmosphere (N₂ or Ar). Add the diazide solution dropwise to the LAH slurry at 0°C. After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours.

  • Alternative Reduction: Alternatively, the diazide can be reduced via catalytic hydrogenation using H₂ gas and a Pd/C catalyst in methanol.

  • Causality: LAH or catalytic hydrogenation reduces the azide groups to primary amines, yielding the final diamine linker core.

• Work-up and Purification: Quench the LAH reaction sequentially and carefully with water, 15% NaOH solution, and then more water (Fieser workup). Filter the resulting solids and concentrate the filtrate. Purify the crude product by column chromatography or distillation to obtain the pure (4-(aminomethyl)cyclohexyl)methanamine.

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive membrane permeability of a compound containing a cyclohexyl linker compared to an analog with a flexible linker.

Materials:

• PAMPA plate system (e.g., 96-well format with a donor plate and an acceptor plate separated by a filter membrane)

• Phospholipid solution (e.g., 2% lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compounds and controls (high and low permeability)

• Plate reader (UV-Vis)

Methodology:

• Membrane Coating: Apply 5 µL of the phospholipid solution to the filter of each well in the donor plate.

• Prepare Acceptor Plate: Add 300 µL of PBS to each well of the acceptor plate.

• Prepare Donor Plate: Dissolve test compounds and controls in a suitable buffer (e.g., PBS with a small percentage of DMSO) to a final concentration of 100-200 µM. Add 200 µL of this solution to each well of the coated donor plate.

• Incubation: Carefully place the donor plate onto the acceptor plate, creating a "sandwich." Incubate this assembly at room temperature for 4-16 hours in a humidified chamber to prevent evaporation.

• Concentration Measurement: After incubation, carefully separate the plates. Measure the concentration of the compound in the donor and acceptor wells using a UV-Vis plate reader at a predetermined wavelength.

• Calculate Permeability (Pₑ): The effective permeability is calculated using established equations that account for the concentration in the donor and acceptor wells, incubation time, and membrane area.

  • Self-Validation: The inclusion of well-characterized high-permeability (e.g., testosterone) and low-permeability (e.g., hydrocortisone) controls validates the integrity of the assay run. A significant difference in Pₑ between the cyclohexyl-linked and flexible-linked compounds provides strong evidence for the linker's impact on passive diffusion.

Conclusion and Future Perspectives

The selection of a molecular linker is a strategic decision with far-reaching consequences for the therapeutic potential of a bifunctional molecule. While flexible linkers offer synthetic convenience, the deliberate incorporation of a rigid cyclohexyl spacer provides a powerful tool to address key drug development challenges. The advantages of conformational pre-organization, enhanced metabolic stability, and improved cell permeability can lead to compounds with superior potency, selectivity, and pharmacokinetic profiles. As the field of targeted therapeutics continues to evolve, the rational design of linkers using rigid scaffolds like cyclohexane will undoubtedly play an increasingly critical role in creating the next generation of precision medicines.

References

• AxisPharm. (2024, October 23). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm. [Link]

• Testa, A., et al. (2022). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. National Institutes of Health (PMC). [Link]

• Su, D., et al. (2021, June 23). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. National Institutes of Health. [Link]

• MolecularCloud. (2025, July 28). The Cutting-Edge of Targeted Protein Degradation: PROTACs, Linkers, and Molecular Glues. MolecularCloud. [Link]

• Su, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. [Link]

• Su, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers. [Link]

• NJ Bio, Inc. (n.d.). Targeted Protein Degraders. NJ Bio, Inc. [Link]

• Liu, S., et al. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Signal Transduction and Targeted Therapy. [Link]

• Chen, X., et al. (2013). Fusion Protein Linkers: Property, Design and Functionality. Advanced Drug Delivery Reviews. [Link]

• Amaro, R. E., et al. (2009). Impact of linker strain and flexibility in the design of a fragment-based inhibitor. Journal of the American Chemical Society. [Link]

• Ertl, P., et al. (2020). The most common linkers in bioactive molecules and their bioisosteric replacement network. Journal of Cheminformatics. [Link]

• D'Souza, C., et al. (2021). The Chemical Design and Synthesis of Linkers Used in Antibody Drug Conjugates. Bioconjugate Chemistry. [Link]

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A Comparative Kinetic Analysis of (trans-4-Ethynylcyclohexyl)methyl Methanesulfonate in Nucleophilic Substitution Reactions

A Guide for Researchers in Medicinal Chemistry and Materials Science

In the landscape of modern drug discovery and materials science, the precise installation of molecular fragments is paramount. Covalent modification of target proteins and the synthesis of complex polymers often rely on efficient and predictable chemical reactions. (trans-4-Ethynylcyclohexyl)methyl methanesulfonate serves as a valuable building block, incorporating a rigid cyclohexyl scaffold and a reactive terminal alkyne, a versatile handle for click chemistry. The methanesulfonate (mesylate) group is a well-established leaving group for nucleophilic substitution reactions. Understanding the kinetics of these reactions is crucial for optimizing reaction conditions, predicting outcomes, and comparing its reactivity to other electrophilic reagents.

This guide provides a comparative kinetic analysis of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, offering insights into its reactivity profile. We will delve into the experimental determination of its reaction rates and compare them with those of analogous electrophiles, supported by established mechanistic principles.

The Significance of the Ethynylcyclohexyl Scaffold

The trans-1,4-disubstituted cyclohexane ring provides a conformationally restricted and sterically defined linker. This rigidity is highly desirable in drug design for controlling the orientation of pharmacophoric elements. The terminal ethynyl group is a key functional handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry used in bioconjugation, proteomics, and materials science. The reactivity of the mesylate is therefore a critical parameter for the successful incorporation of this valuable motif.

Kinetic Profile: A Comparative Study

The primary reaction pathway for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate with a nucleophile is the bimolecular nucleophilic substitution (SN2) reaction. The rate of this reaction is dependent on the concentrations of both the electrophile and the nucleophile.

Rate = k[(trans-4-Ethynylcyclohexyl)methyl methanesulfonate][Nucleophile]

To provide a practical comparison, we will consider the reaction with a common nucleophile, sodium azide (NaN3), in a polar aprotic solvent like dimethylformamide (DMF). This reaction is widely used to introduce the azido group, a versatile precursor for other functional groups and a participant in click chemistry.

We will compare the reactivity of our target molecule with two relevant alternatives:

• Cyclohexylmethyl methanesulfonate: This analogue lacks the ethynyl group, allowing for an assessment of the electronic and steric effects of the alkyne.

• (trans-4-Ethynylcyclohexyl)methyl tosylate: This molecule features a different sulfonate leaving group, the tosylate, which is also commonly employed in organic synthesis.

Electrophile	Relative Rate Constant (krel)	Leaving Group	Key Structural Feature
Cyclohexylmethyl methanesulfonate	1.0	Methanesulfonate	Saturated cyclohexyl ring
(trans-4-Ethynylcyclohexyl)methyl methanesulfonate	~0.8	Methanesulfonate	Ethynyl group at C4
(trans-4-Ethynylcyclohexyl)methyl tosylate	~0.4	p-Toluenesulfonate	Tosylate leaving group

Note: The relative rate constants are estimates based on general principles of physical organic chemistry. Actual values would need to be determined experimentally.

The data suggests that the presence of the remote ethynyl group in (trans-4-Ethynylcyclohexyl)methyl methanesulfonate has a minor rate-retarding effect compared to the saturated analogue. This is likely due to a weak electron-withdrawing inductive effect of the alkyne, which slightly destabilizes the transition state of the SN2 reaction. The comparison with the corresponding tosylate indicates that the mesylate is a more reactive leaving group, leading to a faster reaction rate.

Experimental Protocol: Kinetic Analysis by 1H NMR Spectroscopy

A robust method for determining the reaction kinetics is in-situ monitoring by proton nuclear magnetic resonance (1H NMR) spectroscopy. This technique allows for the direct measurement of the concentration of reactants and products over time without the need for quenching or workup.

Materials:

• (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

• Sodium azide (NaN3)

• Dimethylformamide-d7 (DMF-d7)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Constant temperature bath

Procedure:

• Sample Preparation:

  • In a clean, dry vial, accurately weigh (trans-4-Ethynylcyclohexyl)methyl methanesulfonate and the internal standard.

  • Dissolve the solids in a known volume of DMF-d7 to create a stock solution of known concentration.

  • In a separate vial, prepare a stock solution of sodium azide in DMF-d7.

• Reaction Initiation and Monitoring:

  • Equilibrate the NMR spectrometer to the desired reaction temperature (e.g., 50 °C).

  • Transfer a precise volume of the electrophile/internal standard stock solution to an NMR tube.

  • Place the NMR tube in the spectrometer and acquire an initial spectrum (t=0).

  • Inject a precise volume of the pre-heated sodium azide stock solution into the NMR tube, mix rapidly, and immediately begin acquiring spectra at regular time intervals.

• Data Analysis:

  • Integrate the signals corresponding to a unique proton on the starting material (e.g., the -CH2-OMs protons) and the product (e.g., the -CH2-N3 protons) relative to the integral of the internal standard.

  • Calculate the concentration of the starting material at each time point.

  • Plot ln([Electrophile]) versus time. For a pseudo-first-order reaction (if [NaN3] >> [Electrophile]), the plot should be linear with a slope of -kobs.

  • Determine the second-order rate constant (k) by dividing the observed rate constant (kobs) by the concentration of the nucleophile.

Workflow for Kinetic Analysis

Caption: Workflow for kinetic analysis using 1H NMR spectroscopy.

Mechanistic Considerations

The SN2 reaction proceeds through a backside attack of the nucleophile on the carbon atom bearing the leaving group. The reaction rate is sensitive to steric hindrance around the reaction center.

Caption: Generalized SN2 reaction mechanism.

For (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, the cyclohexane ring is in a chair conformation. The trans-1,4-substitution pattern places both the ethynyl and the methyl methanesulfonate groups in equatorial positions, minimizing steric hindrance for the incoming nucleophile. This favorable steric environment ensures that the SN2 reaction proceeds efficiently.

Conclusion

(trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a valuable reagent for introducing a rigid, functionalizable scaffold in medicinal chemistry and materials science. Its reactivity is governed by the efficient SN2 displacement of the mesylate leaving group. While the remote ethynyl group may have a subtle electronic effect on the reaction rate, the overall kinetic profile is favorable for a primary mesylate. The choice of leaving group (mesylate vs. tosylate) can be used to tune the reactivity, with the mesylate being the more reactive option. The provided NMR-based kinetic analysis protocol offers a reliable method for experimentally determining the reaction rates and for comparing the reactivity of this and other electrophiles in your specific application.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.
• Bruckner, R. (2002). Advanced Organic Chemistry: Reaction Mechanisms. Harcourt/Academic Press.
• Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.

A-Values and Conformational Energetics of Ethynylcyclohexyl Derivatives: A Computational Modeling Guide

For Immediate Release

[City, State] – January 3, 2026 – In the landscape of drug discovery and development, understanding the three-dimensional structure of molecules is paramount. The conformational preferences of cyclic scaffolds, such as cyclohexane, significantly influence their biological activity. This guide provides a comprehensive comparison of computational methods to analyze the conformations of ethynylcyclohexyl derivatives, offering valuable insights for researchers, scientists, and drug development professionals.

The cyclohexane ring predominantly adopts a chair conformation, which is the most stable arrangement, minimizing both angle and torsional strain.[1][2][3] Substituents on the cyclohexane ring can occupy either axial or equatorial positions, and the equilibrium between these two is a critical factor in determining molecular properties. The energy difference between the axial and equatorial conformers is quantified by the A-value, which represents the steric bulk of a substituent.[2]

The ethynyl group, with its linear geometry, presents a unique case for conformational analysis.[4] Its A-value is remarkably low, at approximately 0.41 kcal/mol, indicating a smaller preference for the equatorial position compared to bulkier groups like methyl (A-value ≈ 1.74 kcal/mol).[5][6] This subtle energetic difference necessitates precise computational modeling to accurately predict the conformational equilibrium.

Comparing Computational Methods for Conformational Analysis

Several computational methods can be employed for the conformational analysis of ethynylcyclohexyl derivatives, each with its own balance of accuracy and computational cost. The primary methods include Molecular Mechanics (MM), Ab initio, and Density Functional Theory (DFT).

• Molecular Mechanics (MM): MM methods, such as MMFF and UFF, are the fastest and are suitable for initial conformational searches of large molecules.[7] They rely on classical force fields to estimate the potential energy of a molecule. While computationally efficient, their accuracy can be limited, especially for systems with complex electronic effects.

• Ab initio Methods: Ab initio methods, like Hartree-Fock (HF) and Møller-Plesset perturbation theory (MP2), are based on first principles of quantum mechanics and do not rely on empirical parameters.[8] They offer higher accuracy than MM methods but are computationally more demanding.

• Density Functional Theory (DFT): DFT has become an indispensable tool for experimental chemists, offering a good compromise between accuracy and computational cost for many molecular systems.[9] Functionals such as B3LYP and M06-2X, combined with appropriate basis sets (e.g., 6-31G* or cc-pVDZ), are widely used for geometry optimization and energy calculations of conformers.[9][10] Studies have shown that modern DFT functionals can provide results with a mean absolute error of less than 0.5 kcal/mol for conformational energies.[10]

The choice of method often involves a multi-level approach where a rapid MM search is followed by higher-level DFT or ab initio calculations on the low-energy conformers.[11]

Experimental Validation: The Ground Truth

Computational predictions must be validated against experimental data to ensure their reliability.[12][13][14][15] Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are the gold standards for determining molecular conformations in solution and the solid state, respectively. For instance, NMR can be used to determine the equilibrium ratios of axial and equatorial conformers by analyzing chemical shift differences.[4]

Workflow for Computational Conformational Analysis

The following diagram illustrates a typical workflow for the computational analysis of ethynylcyclohexyl derivatives.

Caption: A typical workflow for computational conformational analysis.

Step-by-Step Protocol for DFT Calculations using Gaussian

This protocol outlines the steps for performing a geometry optimization and frequency calculation for an ethynylcyclohexyl derivative using the Gaussian software package.[16][17][18][19]

• Build the Molecule: Construct the 3D structure of the ethynylcyclohexyl derivative (both axial and equatorial conformers) using a molecular builder like GaussView.

• Set Up the Calculation:

  • In Gaussian, select Calculate > Gaussian Calculation Setup.

  • Under the Job Type tab, choose Opt+Freq for simultaneous optimization and frequency calculation.

  • Under the Method tab, select DFT and choose the B3LYP functional. Select the 6-31G(d) basis set.

• Submit the Job: Save the input file and submit the calculation.

• Analyze the Output:

  • Upon completion, open the output file (.log or .out).

  • Verify that the optimization has converged and that there are no imaginary frequencies, which indicates a true energy minimum.

  • Record the final electronic energy (in Hartrees).

• Calculate Relative Energies: Convert the electronic energies to kcal/mol and calculate the energy difference between the axial and equatorial conformers.

Comparative Data of Ethynylcyclohexane Conformers

The following table presents hypothetical data comparing the calculated relative energies of the axial and equatorial conformers of ethynylcyclohexane using different computational methods.

Computational Method	Basis Set	ΔE (Equatorial - Axial) (kcal/mol)
MMFF	-	-0.55
B3LYP	6-31G(d)	-0.42
M06-2X	cc-pVDZ	-0.40
Experimental A-value	-	-0.41[5][6]

This data illustrates that while different methods provide slightly varying results, they all correctly predict the equatorial conformer to be more stable, in line with experimental observations. The small magnitude of the energy difference highlights the importance of using accurate computational methods.

The Role of Ethynylcyclohexyl Derivatives in Drug Discovery

The unique conformational properties of the ethynylcyclohexyl scaffold make it an interesting motif in drug design.[20] The small steric footprint of the ethynyl group allows for fine-tuning of ligand-receptor interactions. Furthermore, the rigid nature of the triple bond can be exploited to control the orientation of other substituents, potentially leading to improved binding affinity and selectivity. The cyclization strategy, incorporating cyclic scaffolds like cyclohexane, has been shown to be effective in discovering novel drug candidates.[20]

Conclusion

Computational modeling is an essential tool for understanding the conformational preferences of ethynylcyclohexyl derivatives. By carefully selecting the appropriate computational methods and validating the results against experimental data, researchers can gain valuable insights into the structure-activity relationships of these compounds. This knowledge is crucial for the rational design of new and more effective therapeutic agents.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. The procedures outlined herein are grounded in an understanding of the compound's unique chemical properties and associated hazards. Adherence to these protocols is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. This guide is intended for researchers, scientists, and drug development professionals actively working with this and structurally related compounds.

Hazard Assessment & Chemical Profile: A Dual-Risk Compound

A robust disposal plan begins with a thorough understanding of the molecule's inherent risks. (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is a bifunctional compound, meaning its hazard profile is derived from two distinct structural motifs: the methanesulfonate ester and the terminal alkyne.

The Methanesulfonate Ester: A Potent Alkylating Agent

The core of this compound's toxicity lies in the methanesulfonate (mesylate) group. Methanesulfonate esters are potent alkylating agents, a class of compounds known for their ability to transfer an alkyl group to nucleophilic sites on biomolecules, including DNA. This mechanism is the foundation for their classification as hazardous substances. Analogous, simpler methanesulfonates like methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) are well-studied and serve as critical toxicological surrogates.

Based on extensive data for these analogs, the methanesulfonate moiety imparts the following risks:

• Mutagenicity and Genotoxicity: Alkylating agents can modify DNA bases, leading to mutations. Methyl methanesulfonate is a direct-acting alkylating agent that is active in numerous tests for genetic effects.[1] Many methanesulfonates are considered substances that may cause genetic defects.[2][3][4]

• Carcinogenicity: Due to their mutagenic properties, many sulfonate esters are suspected or confirmed carcinogens.[2][3][4][5][6] Methyl methanesulfonate is reasonably anticipated to be a human carcinogen based on sufficient evidence from studies in experimental animals.[5]

• Reproductive Toxicity: Exposure may pose a risk to fertility or the unborn child.[2][4][6]

• Acute Toxicity & Irritation: These compounds are typically harmful if swallowed and cause serious skin and eye irritation.[3][7][8]

The Terminal Alkyne: A Reactive Functional Group

The ethynyl (–C≡CH) group is characterized by high electron density and significant chemical reactivity.[9] While less toxic than the mesylate group, its reactivity profile demands specific handling considerations to avoid unintended and potentially hazardous reactions during storage and disposal.

• Acidity: The terminal proton is weakly acidic and can be deprotonated by strong bases to form a highly reactive acetylide anion.[10][11]

• Incompatibility: Terminal alkynes can react vigorously or form unstable compounds with strong oxidizing agents, strong bases, and certain metal salts.

The combination of these two functional groups necessitates a conservative approach, treating the compound as a suspected carcinogen and mutagen that requires careful segregation from incompatible materials.

Hazard Profile Summary
Primary Hazard Class	Potent Alkylating Agent; Reactive Compound
Key Toxicological Risks	Suspected Carcinogen, Mutagen, and Reproductive Toxin.[2][4][5] Harmful if swallowed.[3] Causes skin and eye irritation.[8]
Primary Physical Hazards	Combustible. Hazardous combustion products include toxic oxides of sulfur and carbon.
Key Incompatibilities	Strong Oxidizing Agents, Strong Bases, Strong Acids, Certain Metal Salts.
Required PPE	Chemical-resistant Nitrile Gloves, Safety Goggles with Side-Shields, Lab Coat.
Engineering Controls	Mandatory use of a certified Chemical Fume Hood for all handling and disposal operations.

Pre-Disposal Safety Protocol

Before beginning any waste consolidation or disposal procedures, ensure the following safety measures are in place. This protocol is non-negotiable and forms the basis of a self-validating safety system.

• Engineering Controls: All handling of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate and its waste, including weighing, solution preparation, and transfers, must be conducted within a certified chemical fume hood to prevent inhalation of vapors or aerosols.

• Personal Protective Equipment (PPE): A complete ensemble of PPE is required:

  • Gloves: Wear chemical-resistant gloves (nitrile is a suitable choice for incidental contact). Inspect gloves for integrity before each use.

  • Eye Protection: Chemical safety goggles with side shields are mandatory. A face shield should be worn over goggles if there is a significant splash risk.

  • Protective Clothing: A buttoned lab coat and closed-toe shoes are required.

Step-by-Step Disposal Procedure

The primary disposal route for this compound is through a licensed hazardous waste contractor, typically via high-temperature incineration.[12] The following steps detail the proper segregation and collection of waste at the point of generation.

Experimental Protocol: Waste Segregation and Collection

• Waste Stream Identification & Segregation: Never mix waste containing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate with other waste streams. Segregate waste into three distinct categories:

  • A. Pure or Concentrated Waste: Unused or expired solid compound and concentrated solutions.

  • B. Dilute Liquid Waste: All aqueous and organic solvent solutions containing the compound (e.g., from reaction workups, chromatography fractions).

  • C. Contaminated Solid Waste: Items with incidental contamination, such as gloves, absorbent pads, weighing papers, and pipette tips.

• Container Preparation:

  • Select appropriate hazardous waste containers that are clean, in good condition, and compatible with the waste type (e.g., glass or polyethylene for liquids).

  • Affix a completed Hazardous Waste Label from your institution's Environmental Health & Safety (EHS) department to each container before adding any waste.

  • Clearly list "(trans-4-Ethynylcyclohexyl)methyl methanesulfonate" and all other chemical constituents (including solvents) with their approximate percentages.

• Waste Transfer & Collection:

  • Pure/Concentrated Waste: Carefully transfer directly into a designated hazardous waste container. Keep the container sealed when not in use.

  • Dilute Liquid Waste: Collect in a dedicated, leak-proof hazardous waste container. Use a funnel to prevent spills. Do not overfill; leave at least 10% headspace. Keep the container tightly sealed and stored in secondary containment.[13]

  • Contaminated Solid Waste: Collect in a separate, lined, and sealed container designated for hazardous solid waste.[14]

• Final Disposition: Once a waste container is full, ensure it is tightly sealed and properly labeled. Arrange for pickup through your institution's EHS department or a licensed chemical waste disposal contractor.[15]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper segregation and disposal of waste streams containing (trans-4-Ethynylcyclohexyl)methyl methanesulfonate.

Caption: Workflow for the safe segregation and disposal of waste.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and prevent contamination.

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Isolate: If safe to do so, prevent the spill from spreading and restrict access to the area. Remove all ignition sources.

• Report: Inform your supervisor and contact your institution's EHS department.

• Cleanup (Only if trained and equipped):

  • Don appropriate PPE, including respiratory protection if necessary.

  • Contain the spill by covering with an inert absorbent material such as vermiculite, sand, or cat litter. Do not use combustible materials like paper towels to absorb the bulk of the spill.

  • Use spark-proof tools for cleanup.[14]

  • Carefully collect the absorbent material and contaminated debris into a designated hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent, collecting all cleaning materials as hazardous waste.

Decontamination & Empty Container Disposal

Empty containers that once held (trans-4-Ethynylcyclohexyl)methyl methanesulfonate are still considered hazardous waste until properly decontaminated.

• Rinsing Procedure: Thoroughly empty the container of all residual material. The first rinse with a suitable solvent (e.g., acetone or methanol) must be collected and disposed of as hazardous liquid waste.[13]

• Highly Toxic Waste Consideration: For highly toxic chemicals, which includes potent alkylating agents, the first three rinses must be collected as hazardous waste to ensure thorough decontamination.[13]

• Final Disposal: After triple-rinsing, the container can typically be managed as non-hazardous solid waste (e.g., broken glass box), but you must follow your institution's specific guidelines.

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Comprehensive Safety and Handling Guide for (trans-4-Ethynylcyclohexyl)methyl methanesulfonate

This guide provides essential safety protocols and operational directives for the handling and disposal of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate. As a methanesulfonate (mesylate) ester, this compound must be treated as a potentially hazardous substance due to the inherent reactivity of this functional group. Mesylates are known alkylating agents, a class of compounds that can pose significant health risks, including mutagenicity and carcinogenicity. This document is intended for researchers, scientists, and drug development professionals who may handle this or structurally similar compounds. The procedures outlined below are designed to ensure the highest level of safety and operational integrity in a laboratory setting.

Understanding the Inherent Risks: The Reactivity of Methanesulfonate Esters

(Trans-4-Ethynylcyclohexyl)methyl methanesulfonate belongs to the sulfonate ester class of compounds. The methanesulfonyl group is an excellent leaving group, making the molecule susceptible to nucleophilic attack. This reactivity is the basis for its utility in organic synthesis but also the root of its potential toxicity.

• Mechanism of Action and Potential Toxicity : Sulfonate esters are potent electrophiles and can act as alkylating agents, transferring a methyl group to nucleophilic sites in biological macromolecules, including DNA.[1][2] This alkylation can lead to DNA damage, mutations, and potentially cancer.[3][4][5] For instance, methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS) are well-characterized mutagens and are reasonably anticipated to be human carcinogens.[3][4][5] Given the structural similarities, (trans-4-Ethynylcyclohexyl)methyl methanesulfonate should be handled with the same level of caution as these known genotoxic agents.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is paramount to minimize exposure. The following recommendations are based on guidelines for handling potent alkylating agents and hazardous drugs.[9][10][11][12]

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978 certified).	Provides a robust barrier against dermal absorption. The outer glove should be changed immediately upon known or suspected contact and every 30-60 minutes during continuous handling.
Eye and Face Protection	Chemical splash goggles and a full-face shield.	Protects against splashes and aerosols, which can cause severe eye irritation or be absorbed through the mucous membranes.
Body Protection	A disposable, polyethylene-coated gown with long sleeves and elastic or knit cuffs.	Impermeable to liquids and prevents contamination of personal clothing.
Respiratory Protection	A fit-tested NIOSH-certified N95 respirator at a minimum. For procedures with a high risk of aerosolization (e.g., sonication, heating, or handling powders), a powered air-purifying respirator (PAPR) is recommended.	Minimizes the risk of inhaling aerosols or fine particles of the compound.
Footwear	Closed-toe shoes and disposable shoe covers.	Prevents contamination of footwear and subsequent spread of the chemical.

Donning and Doffing PPE Workflow:

Caption: Sequential workflow for donning and doffing PPE to prevent contamination.

Operational Plan: Safe Handling from Receipt to Use

3.1. Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks in a well-ventilated area, preferably within a chemical fume hood.

• Store the compound in a tightly sealed, clearly labeled container.

• Keep it in a designated, locked, and well-ventilated storage area away from incompatible materials such as strong oxidizing agents, acids, and bases.

• A secondary containment vessel should be used to mitigate potential spills.

3.2. Engineering Controls

• All handling of (trans-4-Ethynylcyclohexyl)methyl methanesulfonate, including weighing, preparing solutions, and transfers, must be conducted within a certified chemical fume hood with a face velocity of at least 100 feet per minute.

• For highly sensitive operations or when handling larger quantities, a glove box may provide an additional layer of protection.

3.3. Procedural Guidance

• Preparation : Before starting any work, ensure all necessary PPE is correctly donned and that a spill kit is readily accessible.

• Weighing : Use a disposable weighing boat or paper. If possible, weigh the compound directly into the reaction vessel to minimize transfers.

• Solution Preparation : Add the solid compound to the solvent slowly to avoid splashing. If the compound is a liquid, use a calibrated pipette or syringe.

• Reaction Monitoring : Keep the reaction vessel closed to the extent possible. If sampling is required, use a syringe through a septum or a similar closed-system technique.

• Post-Handling : After completing the work, decontaminate all surfaces in the fume hood. Carefully doff PPE as described in the workflow diagram, disposing of it in the appropriate hazardous waste container. Wash hands thoroughly with soap and water.

Disposal Plan: Managing Contaminated Waste

All waste generated from handling (trans-4-Ethynylcyclohexyl)methyl methanesulfonate is considered hazardous.

Waste Segregation and Disposal Workflow:

Caption: Segregation and disposal pathway for hazardous waste.

• Solid Waste : All contaminated disposable items, including gloves, gowns, shoe covers, weighing paper, and bench paper, must be placed in a designated, clearly labeled hazardous waste container.[13][14][15]

• Liquid Waste : Unused solutions and contaminated solvents should be collected in a dedicated, sealed, and labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Decontamination : For minor spills within the fume hood, use a commercial spill kit or absorbent pads. The contaminated absorbent material must be disposed of as hazardous solid waste. For larger spills, evacuate the area and contact your institution's environmental health and safety (EHS) department immediately.

• Empty Containers : The original container of the compound, even when empty, should be treated as hazardous waste and disposed of accordingly.

Emergency Procedures

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[16][17][18] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[16][17][18] Seek immediate medical attention.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion : Do not induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

By adhering to these stringent safety and handling protocols, researchers can mitigate the risks associated with (trans-4-Ethynylcyclohexyl)methyl methanesulfonate and ensure a safe laboratory environment.

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